5-Fluorotryptamine hydrochloride

• CAS: 2711-58-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of 5-Fluorotryptamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Fluorotryptamine hydrochloride (5-FT) is a synthetic tryptamine derivative that exhibits a complex pharmacological profile, primarily interacting with the serotonergic system. This technical guide provides a comprehensive overview of the mechanism of action of 5-FT, detailing its interactions with various serotonin receptor subtypes, its role as a monoamine releasing agent, and its modest inhibitory effects on monoamine oxidase. Quantitative binding and functional data are presented in tabular format for clarity. Detailed experimental protocols for key assays and visual representations of signaling pathways and experimental workflows are included to facilitate a deeper understanding and replication of pivotal experiments.

Introduction

5-Fluorotryptamine (5-FT) is a halogenated derivative of the neurotransmitter serotonin (5-hydroxytryptamine, 5-HT). The substitution of a fluorine atom at the 5-position of the indole ring significantly alters its pharmacological properties, leading to a unique spectrum of activity across multiple targets within the central and peripheral nervous systems. This guide will elucidate the molecular mechanisms underlying the effects of 5-FT, providing a technical foundation for researchers in pharmacology, neuroscience, and drug development.

Serotonin Receptor Interactions

5-FT demonstrates affinity for and activity at several serotonin receptor subtypes. Its most characterized interactions are with the 5-HT3, 5-HT1A, and 5-HT2 receptor families.

5-HT3 Receptor Partial Agonism

5-FT acts as a partial agonist at both homomeric 5-HT3A and heteromeric 5-HT3AB receptors.[1][2] The 5-HT3 receptor is a ligand-gated ion channel, and its activation leads to rapid, transient depolarization of the neuron.[3][4]

Signaling Pathway:

Upon binding of 5-FT, the 5-HT3 receptor channel opens, allowing the influx of cations (primarily Na+ and Ca2+), which leads to membrane depolarization.

5-HT3 Receptor Signaling Pathway for 5-FT

5-HT1A and 5-HT2A Receptor Agonism

5-FT displays high affinity for 5-HT1A and 5-HT2A receptors, acting as an agonist at both.[5] These are G-protein coupled receptors (GPCRs) that mediate a variety of downstream cellular effects.

• 5-HT1A Receptor: Agonism at the 5-HT1A receptor is typically associated with anxiolytic and antidepressant effects. 5-FT has a reported Ki of 18 nM and an EC50 of 129 nM for this receptor.[5]

• 5-HT2A Receptor: Activation of the 5-HT2A receptor is linked to psychedelic effects, although 5-FT has not been reported to induce head-twitch responses in rodents, a behavioral proxy for hallucinogenic activity.[5] It exhibits a Ki ranging from 6.0 to 3,908 nM and is a full agonist with an EC50 of 2.64 to 58 nM.[5]

Signaling Pathways:

5-HT1A Receptor Signaling Pathway

5-HT2A Receptor Signaling Pathway

Monoamine Release

5-FT acts as a serotonin-dopamine releasing agent (SDRA), inducing the release of these monoamines from presynaptic terminals.[5] This action is distinct from reuptake inhibition and contributes significantly to its overall pharmacological effect.

Monoamine Oxidase Inhibition

5-FT is a weak inhibitor of monoamine oxidase (MAO), with significantly higher potency for MAO-A over MAO-B.[5] This inhibition can lead to increased synaptic concentrations of monoamine neurotransmitters.

Quantitative Data Summary

Target	Assay Type	Species	Ligand/Parameter	Value	Reference
5-HT3A Receptor	Radioligand Binding	Mouse	Ki	0.8 µM	[1]
Functional (TEVC)	Xenopus	EC50	16 µM	[1]
Rmax	0.64	[1]
5-HT3AB Receptor	Radioligand Binding	Mouse	Ki	1.8 µM	[1]
Functional (TEVC)	Xenopus	EC50	27 µM	[1]
Rmax	0.45	[1]
5-HT1A Receptor	Radioligand Binding	Rat	Ki	18 nM	[5]
Functional	-	EC50	129 nM	[5]
5-HT2A Receptor	Radioligand Binding	Rat	Ki	6.0 - 3,908 nM	[5]
Functional	-	EC50	2.64 - 58 nM	[5]
Emax	110%	[5]
5-HT2B Receptor	Radioligand Binding	-	Ki	5.7 nM	[5]
5-HT2C Receptor	Radioligand Binding	-	Ki	3.72 nM	[5]
Serotonin Release	Monoamine Release	-	EC50	10.1 nM	[5]
Dopamine Release	Monoamine Release	-	EC50	82.3 nM	[5]
Norepinephrine Release	Monoamine Release	-	EC50	464 nM	[5]
MAO-A Inhibition	Enzyme Inhibition	-	IC50	13,200 nM	[5]
MAO-B Inhibition	Enzyme Inhibition	-	IC50	52,500 nM	[5]

Experimental Protocols

Radioligand Binding Assay (General Protocol)

This protocol describes a competitive radioligand binding assay to determine the affinity (Ki) of 5-FT for a target receptor.

Radioligand Binding Assay Workflow

Materials:

• HEK293 cells transiently or stably expressing the receptor of interest.

• Radioligand specific for the target receptor (e.g., [3H]granisetron for 5-HT3 receptors).

• 5-Fluorotryptamine hydrochloride.

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Wash Buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• Scintillation cocktail.

• Glass fiber filters.

Procedure:

• Cell Culture and Transfection: Culture HEK293 cells in DMEM supplemented with 10% FBS. Transfect cells with the plasmid encoding the target receptor using a method such as calcium phosphate precipitation.

• Membrane Preparation: Harvest transfected cells and homogenize in ice-cold lysis buffer. Centrifuge the homogenate to pellet the membranes. Wash the membrane pellet and resuspend in assay buffer.

• Binding Assay: In a 96-well plate, combine the membrane preparation, a fixed concentration of the radioligand, and varying concentrations of 5-FT. Incubate at a specified temperature (e.g., room temperature) for a set time (e.g., 60 minutes) to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold wash buffer.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure radioactivity using a scintillation counter.

• Data Analysis: Determine the IC50 value of 5-FT by non-linear regression of the competition binding data. Calculate the Ki value using the Cheng-Prusoff equation.

Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

This protocol is used to measure the functional activity of 5-FT at ligand-gated ion channels like the 5-HT3 receptor.

Two-Electrode Voltage Clamp Workflow

Materials:

• Xenopus laevis oocytes.

• cRNA for 5-HT3A and 5-HT3B subunits.

• ND96 solution.

• Two-electrode voltage clamp setup.

• 5-Fluorotryptamine hydrochloride.

Procedure:

• Oocyte Preparation: Harvest and defolliculate Xenopus oocytes.

• cRNA Injection: Inject oocytes with cRNA encoding the desired 5-HT3 receptor subunits.

• Incubation: Incubate the injected oocytes for 1-4 days to allow for receptor expression.

• Electrophysiological Recording: Place an oocyte in the recording chamber and impale it with two electrodes. Clamp the membrane potential at a holding potential (e.g., -60 mV).

• Drug Application: Perfuse the oocyte with ND96 solution containing increasing concentrations of 5-FT.

• Data Acquisition and Analysis: Record the inward currents elicited by 5-FT. Plot the peak current amplitude against the concentration of 5-FT to generate a dose-response curve and determine the EC50 and Rmax values.

Monoamine Release Assay

This assay measures the ability of 5-FT to induce the release of serotonin and dopamine from synaptosomes or cultured cells.

Procedure:

• Preparation of Synaptosomes or Cells: Prepare synaptosomes from brain tissue or use cultured cells expressing the relevant monoamine transporters.

• Loading with Radiolabeled Monoamine: Incubate the preparation with a radiolabeled monoamine (e.g., [3H]5-HT or [3H]dopamine) to allow for uptake.

• Wash: Wash the preparation to remove extracellular radiolabel.

• Induction of Release: Incubate the loaded synaptosomes or cells with varying concentrations of 5-FT.

• Quantification of Release: Collect the supernatant and measure the amount of released radiolabel using scintillation counting.

• Data Analysis: Calculate the percentage of total incorporated radiolabel that is released at each concentration of 5-FT and determine the EC50 value.

Monoamine Oxidase (MAO) Inhibition Assay

This assay determines the inhibitory potency of 5-FT on MAO-A and MAO-B.

Procedure:

• Enzyme Preparation: Use a source of MAO-A and MAO-B, such as mitochondrial fractions from liver or brain, or recombinant enzymes.

• Assay Reaction: In a microplate, combine the enzyme preparation, a specific substrate for MAO-A (e.g., kynuramine) or MAO-B (e.g., benzylamine), and varying concentrations of 5-FT.

• Detection: The activity of MAO is determined by measuring the formation of a product, which can be detected spectrophotometrically or fluorometrically.

• Data Analysis: Calculate the percent inhibition of MAO activity at each concentration of 5-FT and determine the IC50 value.

Conclusion

5-Fluorotryptamine hydrochloride is a pharmacologically active compound with a multifaceted mechanism of action. Its primary effects are mediated through interactions with multiple serotonin receptor subtypes, most notably as a partial agonist at 5-HT3 receptors and an agonist at 5-HT1A and 5-HT2A receptors. Furthermore, its ability to induce the release of serotonin and dopamine, coupled with weak MAO-A inhibition, contributes to its complex pharmacological profile. The data and protocols presented in this guide provide a detailed framework for understanding and further investigating the intricate mechanisms of action of 5-Fluorotryptamine hydrochloride.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.cn [sigmaaldrich.cn]
• 3. Enzyme Inhibition Assays for Monoamine Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. genscript.com [genscript.com]
• 5. benchchem.com [benchchem.com]

5-Fluorotryptamine Hydrochloride: A Comprehensive Technical Guide to its Serotonin Receptor Binding Affinity and Functional Profile

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the serotonin receptor binding affinity and functional profile of 5-Fluorotryptamine hydrochloride (5-FT HCl). The information is curated for researchers, scientists, and professionals involved in drug development and neuroscience. This document summarizes quantitative binding data, outlines detailed experimental methodologies, and visualizes key biological and experimental processes.

Core Data Presentation: Serotonin Receptor Binding Affinity of 5-Fluorotryptamine Hydrochloride

The following table summarizes the binding affinities (Ki) of 5-Fluorotryptamine hydrochloride for various human serotonin (5-HT) receptor subtypes. The data has been compiled from multiple sources to provide a comprehensive profile.

Receptor Subtype	Binding Affinity (Ki)	Functional Activity
5-HT1A	18 nM[1]	Agonist[1]
5-HT2A	6.0 - 3,908 nM[1]	Full Agonist[1]
5-HT2B	5.7 nM[1]	Not fully characterized
5-HT2C	3.72 nM[1]	Not fully characterized
5-HT3A	800 nM (0.8 µM)[2][3]	Partial Agonist[2][3]
5-HT3AB	1800 nM (1.8 µM)[2][3]	Partial Agonist[2][3]

Key Signaling Pathways

5-Fluorotryptamine hydrochloride's interaction with different serotonin receptors initiates distinct downstream signaling cascades. The following diagrams illustrate the canonical signaling pathways for the 5-HT1A, 5-HT2A, and 5-HT3 receptor subtypes, at which 5-FT HCl has demonstrated notable affinity and functional activity.

5-HT1A receptor signaling cascade.

5-HT2A receptor signaling cascade.

5-HT3 receptor ion channel mechanism.

Experimental Protocols: Radioligand Binding Assay

The determination of binding affinities (Ki values) for 5-Fluorotryptamine hydrochloride at serotonin receptors is typically performed using a competitive radioligand binding assay. The following provides a detailed, generalized methodology for such an experiment.

I. Materials and Reagents

• Receptor Source: Cell membranes from cell lines stably expressing the human serotonin receptor subtype of interest (e.g., HEK293, CHO cells).

• Radioligand: A high-affinity radiolabeled ligand specific for the receptor subtype being assayed (e.g., [³H]8-OH-DPAT for 5-HT1A, [³H]Ketanserin for 5-HT2A, [³H]Granisetron for 5-HT3).

• Test Compound: 5-Fluorotryptamine hydrochloride.

• Non-specific Binding Control: A high concentration of a known, unlabeled ligand for the target receptor (e.g., serotonin).

• Assay Buffer: Typically 50 mM Tris-HCl, with specific salt concentrations (e.g., MgCl₂, CaCl₂) optimized for the receptor, pH 7.4.

• Wash Buffer: Ice-cold assay buffer.

• Filtration Apparatus: 96-well cell harvester and glass fiber filters (e.g., Whatman GF/B or GF/C) pre-soaked in a solution like polyethyleneimine (PEI) to reduce non-specific binding.

• Scintillation Cocktail and Counter.

II. Experimental Workflow Diagram

The following diagram illustrates the key steps in a competitive radioligand binding assay.

Workflow for a competitive radioligand binding assay.

III. Step-by-Step Procedure

• Membrane Preparation:

  • Homogenize cells or tissues expressing the target receptor in an ice-cold lysis buffer.

  • Centrifuge the homogenate at a low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at a high speed to pellet the cell membranes.

  • Wash the membrane pellet by resuspending in fresh assay buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration.

• Assay Setup (in a 96-well plate):

  • Total Binding Wells: Add receptor membranes, a fixed concentration of the radioligand, and assay buffer.

  • Non-specific Binding Wells: Add receptor membranes, the same fixed concentration of the radioligand, and a saturating concentration of the unlabeled specific ligand.

  • Competitive Binding Wells: Add receptor membranes, the fixed concentration of the radioligand, and varying concentrations of 5-Fluorotryptamine hydrochloride.

• Incubation:

  • Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to allow the binding to reach equilibrium.

• Filtration and Washing:

  • Rapidly terminate the binding reaction by vacuum filtering the contents of each well through the glass fiber filter plate.

  • Quickly wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Dry the filter plate, add scintillation cocktail to each well, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of 5-Fluorotryptamine hydrochloride by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the log concentration of 5-Fluorotryptamine hydrochloride to generate a competition curve.

  • Determine the IC50 value (the concentration of 5-Fluorotryptamine hydrochloride that inhibits 50% of the specific binding of the radioligand) from the competition curve using non-linear regression analysis.

  • Calculate the Ki value from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

This comprehensive guide provides a foundational understanding of the interaction of 5-Fluorotryptamine hydrochloride with serotonin receptors, essential for its further investigation and potential therapeutic development.

References

• 1. 5-Fluorotryptamine - Wikipedia [en.wikipedia.org]
• 2. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]

5-Fluorotryptamine Hydrochloride: A Comprehensive Technical Guide

CAS Number: 2711-58-2

This technical guide provides an in-depth overview of 5-Fluorotryptamine hydrochloride, a significant research compound in the fields of neuroscience and pharmacology. It is intended for researchers, scientists, and professionals in drug development, offering detailed information on its properties, biological activities, and relevant experimental protocols.

Chemical and Physical Properties

5-Fluorotryptamine hydrochloride is a tryptamine derivative featuring a fluorine atom at the 5-position of the indole ring. This substitution enhances its biological activity compared to the parent compound, tryptamine.

Property	Value
CAS Number	2711-58-2[1]
Synonyms	2-(5-Fluoro-1H-indol-3-yl)ethanamine hydrochloride, 5-FT HCl
Molecular Formula	C₁₀H₁₁FN₂ · HCl
Molecular Weight	214.67 g/mol
Appearance	Light yellow to beige solid
Purity	≥95% (typically analyzed by NMR)
Storage Conditions	Store at -20°C to 0-8°C, protected from light

Pharmacological Profile

5-Fluorotryptamine hydrochloride is a versatile compound that interacts with multiple components of the serotonergic system. Its primary mechanisms of action include serotonin receptor agonism, monoamine release, and weak monoamine oxidase (MAO) inhibition.

Serotonin Receptor Activity

5-Fluorotryptamine acts as an agonist at several serotonin receptors, with a notable affinity for the 5-HT₁A and 5-HT₂ subtypes. The Gq/G11-coupled 5-HT₂A receptor is a key target for many psychedelic tryptamines; however, studies suggest that 5-Fluorotryptamine may not produce hallucinogenic effects in humans.

Receptor	Activity	Affinity / Potency (nM)
5-HT₁A	Agonist	Ki: 18, EC₅₀: 129
5-HT₂A	Full Agonist	Ki: 6.0–3,908, EC₅₀: 2.64–58
5-HT₂B	High Affinity	Ki: 5.7
5-HT₂C	High Affinity	Ki: 3.72

Monoamine Releasing Activity

5-Fluorotryptamine is a serotonin-dopamine releasing agent (SDRA), inducing the release of these neurotransmitters from presynaptic neurons.

Neurotransmitter	Potency (EC₅₀ in nM)
Serotonin	10.1
Dopamine	82.3
Norepinephrine	464

Monoamine Oxidase (MAO) Inhibition

The compound exhibits weak inhibitory activity against both isoforms of monoamine oxidase.

Enzyme	Potency (IC₅₀ in nM)
MAO-A	13,200
MAO-B	52,500

Signaling Pathways

The activation of the 5-HT₂A receptor by an agonist like 5-Fluorotryptamine initiates a Gq/G11-mediated signaling cascade. This pathway is crucial for many of the physiological and behavioral effects associated with 5-HT₂A receptor activation.

Caption: 5-HT2A Receptor Gq/G11 Signaling Pathway.

Experimental Protocols

The following are generalized protocols for key in vitro assays used to characterize the pharmacological profile of 5-Fluorotryptamine hydrochloride.

Radioligand Binding Assay (Competitive)

This assay determines the affinity of a compound for a specific receptor by measuring its ability to displace a radiolabeled ligand.

References

• 1. Enzyme Inhibition Assays for Monoamine Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]

5-Fluorotryptamine Hydrochloride: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluorotryptamine hydrochloride is a fluorinated derivative of the neurotransmitter tryptamine. Its structural similarity to serotonin (5-hydroxytryptamine) allows it to interact with various serotonin receptors, making it a valuable tool in neuroscience research and a compound of interest in drug discovery and development.[1] The presence of the fluorine atom at the 5-position of the indole ring can significantly alter the compound's electronic properties, metabolic stability, and receptor binding affinity compared to its non-fluorinated counterpart. This guide provides a detailed overview of the physical and chemical properties of 5-Fluorotryptamine hydrochloride, experimental protocols for its characterization, and an illustration of its primary signaling pathway.

Physical and Chemical Properties

The physical and chemical properties of 5-Fluorotryptamine hydrochloride are summarized in the table below. This data is essential for its handling, storage, and use in experimental settings.

Property	Data
Chemical Name	2-(5-Fluoro-1H-indol-3-yl)ethanamine hydrochloride
Synonyms	5-FT HCl, 3-(2-Aminoethyl)-5-fluoroindole hydrochloride
CAS Number	2711-58-2
Molecular Formula	C₁₀H₁₁FN₂ · HCl
Molecular Weight	214.67 g/mol
Appearance	Light yellow to beige solid
Purity	≥95% (NMR) or ≥98%
Melting Point	Data not available for 5-Fluorotryptamine hydrochloride. The related compound 5-fluoro-α-methyltryptamine hydrochloride has a melting point of 225-226 °C (with decomposition).
Solubility	Soluble in aqueous solutions.[1] Specific quantitative data in common solvents is not readily available for 5-Fluorotryptamine hydrochloride. The related compound 5-fluoro-α-methyltryptamine hydrochloride has the following solubilities: DMF: 5 mg/mL, DMSO: 15 mg/mL, Ethanol: 10 mg/mL, Methanol: 1 mg/mL, DMSO:PBS (pH 7.2) (1:1): 0.50 mg/mL.[2]
Storage Conditions	Store at 0-8 °C or -20 °C for long-term stability.[1][3]
Stability	Stable for at least 5 years when stored at -20°C.

Experimental Protocols

Detailed methodologies for the characterization of 5-Fluorotryptamine hydrochloride are provided below. These protocols are based on standard laboratory practices for small organic molecules.

Melting Point Determination

Objective: To determine the temperature range over which the solid 5-Fluorotryptamine hydrochloride transitions to a liquid.

Methodology:

• Sample Preparation: A small amount of the finely powdered, dry 5-Fluorotryptamine hydrochloride is packed into a capillary tube to a height of 2-3 mm.

• Apparatus: A calibrated digital melting point apparatus is used.

• Procedure: a. The capillary tube is placed in the heating block of the apparatus. b. The sample is heated at a rapid rate initially to determine an approximate melting range. c. The apparatus is allowed to cool. d. A second determination is performed with a fresh sample, heating at a slower rate (1-2 °C per minute) starting from a temperature approximately 20 °C below the estimated melting point. e. The temperature at which the first drop of liquid appears (onset) and the temperature at which the entire sample becomes a clear liquid (clear point) are recorded as the melting range.[4][5]

Solubility Determination

Objective: To quantitatively determine the solubility of 5-Fluorotryptamine hydrochloride in various solvents.

Methodology:

• Solvents: Deionized water, ethanol, dimethyl sulfoxide (DMSO), and N,N-dimethylformamide (DMF).

• Procedure (Shake-Flask Method): a. An excess amount of 5-Fluorotryptamine hydrochloride is added to a known volume of the solvent in a sealed vial. b. The vial is agitated at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. c. The resulting suspension is filtered to remove any undissolved solid. d. The concentration of the dissolved compound in the filtrate is determined using a suitable analytical method, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC). e. The solubility is expressed in mg/mL or mol/L.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation and purity assessment.

Methodology:

• Sample Preparation: a. Approximately 5-10 mg of 5-Fluorotryptamine hydrochloride is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, D₂O). b. The solution is transferred to a 5 mm NMR tube. c. A small amount of a reference standard, such as tetramethylsilane (TMS) or 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) for aqueous solutions, is added.[6]

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: a. ¹H NMR: Standard parameters for a one-dimensional proton spectrum are used. Key parameters to record include chemical shifts (δ) in ppm, signal multiplicity (e.g., singlet, doublet, triplet), coupling constants (J) in Hz, and signal integration. b. ¹³C NMR: A proton-decoupled ¹³C spectrum is acquired. Key parameters to record are the chemical shifts (δ) in ppm for each unique carbon atom.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation (KBr Pellet Method): a. Approximately 1-2 mg of 5-Fluorotryptamine hydrochloride is finely ground with about 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar. b. The mixture is pressed into a thin, transparent pellet using a hydraulic press.[7]

• Instrumentation: A Fourier-Transform Infrared Spectrometer.

• Data Acquisition: a. A background spectrum of the empty sample compartment is recorded. b. The KBr pellet containing the sample is placed in the sample holder. c. The IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹. d. The positions of the absorption bands (in cm⁻¹) and their relative intensities are analyzed to identify characteristic functional group vibrations.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology:

• Sample Preparation: The sample is dissolved in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Instrumentation: A mass spectrometer, often coupled with a chromatographic system like HPLC (LC-MS). Electrospray ionization (ESI) is a common ionization technique for this type of molecule.

• Data Acquisition: a. The sample solution is introduced into the mass spectrometer. b. The mass spectrum is recorded, showing the mass-to-charge ratio (m/z) of the molecular ion and any fragment ions. c. For structural confirmation, tandem mass spectrometry (MS/MS) can be performed to analyze the fragmentation of the molecular ion.[8]

Signaling Pathway

5-Fluorotryptamine acts as an agonist at various serotonin receptors, particularly the 5-HT₁ₐ and 5-HT₂ₐ subtypes.[9] The following diagram illustrates a simplified signaling pathway for the activation of a G-protein coupled serotonin receptor by 5-Fluorotryptamine.

References

• 1. chemimpex.com [chemimpex.com]
• 2. caymanchem.com [caymanchem.com]
• 3. 5-Fluorotryptamine 2711-58-2 [sigmaaldrich.com]
• 4. thinksrs.com [thinksrs.com]
• 5. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. researchgate.net [researchgate.net]
• 9. 5-Fluorotryptamine - Wikipedia [en.wikipedia.org]

The Discovery, Synthesis, and Pharmacological Profile of 5-Fluorotryptamine Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluorotryptamine (5-FT), a halogenated derivative of the neurotransmitter serotonin, is a synthetic tryptamine that has garnered significant interest in the fields of neuropharmacology and medicinal chemistry. Its structural similarity to endogenous monoamines, coupled with the unique properties imparted by the fluorine substitution, has made it a valuable tool for probing the intricacies of the serotonergic system. This technical guide provides a comprehensive overview of the discovery, synthesis, and pharmacological characteristics of 5-Fluorotryptamine hydrochloride, intended to serve as a resource for researchers and professionals in drug development.

Discovery and History

The first detailed scientific account of 5-Fluorotryptamine's biological activity appeared in the scientific literature in 1983. A study by Ask, Fagervall, and Ross investigated the selective inhibition of monoamine oxidase A (MAO-A) in monoaminergic neurons within the rat brain, where 5-Fluorotryptamine was utilized as a research tool.[1][2][3][4] This early work highlighted its potential to modulate monoamine levels and pointed towards its utility in neuroscience research. Since its initial description, 5-Fluorotryptamine hydrochloride has been employed in various research contexts, including as an internal standard in analytical toxicology for the quantification of other psychoactive tryptamines.

Synthesis of 5-Fluorotryptamine Hydrochloride

The synthesis of 5-Fluorotryptamine hydrochloride is a multi-step process that begins with the commercially available precursor, 5-fluoroindole. While the original 1983 publications did not provide a detailed synthesis protocol, subsequent methodologies have been developed based on established principles of indole chemistry. A common synthetic route is outlined below.

Experimental Protocol: Synthesis from 5-Fluoroindole

Step 1: Synthesis of 5-Fluoroindole-3-acetonitrile

A solution of 5-fluoroindole, formaldehyde, and dimethylamine in a suitable solvent (e.g., acetic acid) is prepared to yield 5-fluoro-3-dimethylaminomethylindole (5-fluoro-gramine). This intermediate is then reacted with a cyanide source, such as potassium cyanide, to produce 5-fluoroindole-3-acetonitrile.

Step 2: Reduction of 5-Fluoroindole-3-acetonitrile to 5-Fluorotryptamine

The nitrile group of 5-fluoroindole-3-acetonitrile is reduced to a primary amine. A common reducing agent for this transformation is lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent like diethyl ether or tetrahydrofuran (THF). The reaction is typically carried out under an inert atmosphere (e.g., nitrogen or argon) and at reduced temperatures to control its exothermicity.

Step 3: Formation of 5-Fluorotryptamine Hydrochloride

Following the reduction, the resulting freebase of 5-Fluorotryptamine is converted to its hydrochloride salt. This is achieved by dissolving the crude product in a suitable organic solvent (e.g., isopropanol or ethanol) and adding a solution of hydrochloric acid in the same solvent. The 5-Fluorotryptamine hydrochloride salt precipitates out of the solution and can be collected by filtration, washed with a cold solvent, and dried under vacuum.

Purification and Characterization:

The final product is typically purified by recrystallization. The identity and purity of the synthesized 5-Fluorotryptamine hydrochloride are confirmed using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and elemental analysis.

Pharmacological Profile

5-Fluorotryptamine hydrochloride exhibits a complex pharmacological profile, primarily acting as a serotonin receptor agonist and a monoamine releasing agent.[5] Its effects are mediated through interactions with various components of the serotonergic and, to a lesser extent, other monoaminergic systems.

Receptor Binding Affinities

5-Fluorotryptamine demonstrates affinity for several serotonin receptor subtypes. The binding affinity is typically quantified by the inhibition constant (Kᵢ), which represents the concentration of the ligand required to occupy 50% of the receptors in a radioligand binding assay. Lower Kᵢ values indicate higher binding affinity.

Receptor Subtype	Binding Affinity (Kᵢ) [nM]
5-HT₁ₐ	18
5-HT₂ₐ	6.0 - 3,908
5-HT₂ₑ	5.7
5-HT₂C	3.72

Functional Activity

The functional activity of 5-Fluorotryptamine is characterized by its efficacy (Eₘₐₓ) and potency (EC₅₀). Efficacy refers to the maximum response a ligand can produce, while potency is the concentration required to elicit 50% of the maximal response.

Receptor Subtype	Agonist Activity	Potency (EC₅₀) [nM]	Efficacy (Eₘₐₓ)
5-HT₁ₐ	Agonist	129	-
5-HT₂ₐ	Full Agonist	2.64 - 58	110%

Monoamine Release

In addition to its direct receptor agonism, 5-Fluorotryptamine acts as a serotonin-dopamine releasing agent (SDRA). It promotes the release of monoamine neurotransmitters from presynaptic terminals.

Monoamine	Release Potency (EC₅₀) [nM]
Serotonin	10.1
Dopamine	82.3
Norepinephrine	464

Monoamine Oxidase Inhibition

5-Fluorotryptamine is a weak inhibitor of monoamine oxidase (MAO), the enzyme responsible for the degradation of monoamine neurotransmitters.

Enzyme	Inhibition Potency (IC₅₀) [nM]
MAO-A	13,200
MAO-B	52,500

Experimental Protocols

Radioligand Binding Assay for 5-HT Receptor Affinity

This protocol describes a competitive binding assay to determine the Kᵢ of 5-Fluorotryptamine hydrochloride at a specific 5-HT receptor subtype.

Materials:

• Cell membranes expressing the target 5-HT receptor subtype.

• A suitable radioligand with high affinity and specificity for the target receptor (e.g., [³H]8-OH-DPAT for 5-HT₁ₐ, [³H]ketanserin for 5-HT₂ₐ).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• 5-Fluorotryptamine hydrochloride solutions of varying concentrations.

• Non-specific binding control (a high concentration of a known unlabeled ligand for the target receptor).

• Glass fiber filters.

• Scintillation fluid and a scintillation counter.

Procedure:

• Prepare a series of dilutions of 5-Fluorotryptamine hydrochloride.

• In a multi-well plate, combine the cell membranes, radioligand (at a concentration near its Kₔ), and either buffer (for total binding), the non-specific control, or a concentration of 5-Fluorotryptamine hydrochloride.

• Incubate the plate at a specific temperature for a set duration to allow binding to reach equilibrium.

• Terminate the binding reaction by rapid filtration through the glass fiber filters, which traps the cell membranes with the bound radioligand.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Calculate the specific binding at each concentration of 5-Fluorotryptamine hydrochloride by subtracting the non-specific binding from the total binding.

• Plot the specific binding as a function of the logarithm of the 5-Fluorotryptamine hydrochloride concentration and fit the data to a one-site competition model to determine the IC₅₀ value.

• Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Functional Assay for EC₅₀ Determination

This protocol outlines a method to determine the potency (EC₅₀) of 5-Fluorotryptamine hydrochloride at a specific 5-HT receptor, often using a cell-based assay that measures a downstream signaling event (e.g., calcium mobilization for Gq-coupled receptors like 5-HT₂ₐ).

Materials:

• A cell line stably expressing the target 5-HT receptor.

• A fluorescent calcium indicator dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

• 5-Fluorotryptamine hydrochloride solutions of varying concentrations.

• A fluorescence plate reader capable of kinetic measurements.

Procedure:

• Plate the cells in a multi-well plate and allow them to adhere overnight.

• Load the cells with the calcium indicator dye according to the manufacturer's instructions.

• Prepare a series of dilutions of 5-Fluorotryptamine hydrochloride.

• Using the fluorescence plate reader, establish a baseline fluorescence reading for each well.

• Add the different concentrations of 5-Fluorotryptamine hydrochloride to the wells and immediately begin recording the fluorescence intensity over time.

• Determine the peak fluorescence response for each concentration.

• Plot the peak response as a function of the logarithm of the 5-Fluorotryptamine hydrochloride concentration.

• Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ value, which is the concentration that produces 50% of the maximal response.

In Vivo Studies

In vivo studies in animal models, typically rodents, are crucial for understanding the physiological and behavioral effects of 5-Fluorotryptamine. A common behavioral assay used to assess the in vivo activity of serotonergic compounds is the head-twitch response (HTR) in mice, which is considered a behavioral proxy for 5-HT₂ₐ receptor activation. Other studies may investigate effects on locomotor activity, body temperature, and performance in various behavioral paradigms.[6]

Experimental Protocol: Head-Twitch Response (HTR) in Mice

Animals:

• Male C57BL/6J mice are commonly used.

Procedure:

• Acclimate the mice to the testing environment.

• Administer 5-Fluorotryptamine hydrochloride via a specific route (e.g., intraperitoneal injection) at various doses.

• Place each mouse in an individual observation chamber.

• Record the number of head twitches (rapid, rotational movements of the head) over a set period (e.g., 30 minutes).

• A dose-response curve can be generated by plotting the mean number of head twitches against the dose of 5-Fluorotryptamine hydrochloride.

Visualizations

Signaling Pathway of 5-Fluorotryptamine at the 5-HT₂ₐ Receptor

Caption: 5-Fluorotryptamine (5-FT) activates the 5-HT₂ₐ receptor, initiating a Gq/G11-mediated signaling cascade.

Experimental Workflow for Pharmacological Characterization

Caption: A typical workflow for the synthesis and pharmacological evaluation of 5-Fluorotryptamine hydrochloride.

Conclusion

5-Fluorotryptamine hydrochloride is a versatile pharmacological tool with a well-characterized profile at serotonin receptors and monoamine transporters. Its discovery in the early 1980s opened avenues for investigating the nuances of the serotonergic system. The synthetic routes to this compound are established, and a variety of in vitro and in vivo assays are available to probe its biological effects. This technical guide provides a foundational understanding of 5-Fluorotryptamine hydrochloride for researchers and scientists, aiming to facilitate its continued use in advancing our knowledge of neuropharmacology and in the development of novel therapeutics targeting the central nervous system.

References

• 1. Amiflamine [medbox.iiab.me]
• 2. Amiflamine - Wikipedia [en.wikipedia.org]
• 3. α-Ethyltryptamine - Wikipedia [en.wikipedia.org]
• 4. 5-Fluoro-AET - Wikipedia [en.wikipedia.org]
• 5. 5-Fluorotryptamine - Wikipedia [en.wikipedia.org]
• 6. Effects of three tryptamines: alpha-methyltryptamine, 5-methoxy-alpha-methyltryptamine, and 5-methoxy- N , N -diisopropyltryptamine on acute toxicity, locomotor activity, and hallucinogenic behavior in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

5-Fluorotryptamine hydrochloride as a serotonin receptor agonist

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

5-Fluorotryptamine (5-FT), a fluorinated analog of the neurotransmitter serotonin, is a potent agonist at multiple serotonin (5-HT) receptor subtypes. Its unique pharmacological profile, characterized by high affinity and functional activity at key receptors implicated in mood, cognition, and perception, has positioned it as a valuable tool in neuroscience research and a lead compound for drug discovery programs targeting the serotonergic system. This technical guide provides a comprehensive overview of 5-Fluorotryptamine hydrochloride, including its chemical properties, synthesis, and detailed pharmacological characterization at various serotonin receptors. The document outlines experimental protocols for in vitro and in vivo assays and illustrates the key signaling pathways modulated by this compound.

Chemical and Physical Properties

5-Fluorotryptamine hydrochloride is the hydrochloride salt of 2-(5-fluoro-1H-indol-3-yl)ethanamine. The presence of a fluorine atom at the 5-position of the indole ring significantly influences its electronic properties and biological activity compared to endogenous tryptamines.[1]

Property	Value	Reference
Molecular Formula	C₁₀H₁₁FN₂·HCl	[1][2]
Molecular Weight	214.67 g/mol	[1][2]
CAS Number	2711-58-2	[1][2]
Appearance	Light yellow to beige solid	[1]
Purity	≥ 95% (NMR)	[1]
Storage	Store at 0-8 °C	[1]
Solubility	Soluble in aqueous solutions	[1]

Synthesis of 5-Fluorotryptamine Hydrochloride

The synthesis of 5-Fluorotryptamine typically starts from 5-fluoroindole. A common synthetic route involves the reaction of 5-fluoroindole with oxalyl chloride to form the 3-indolylglyoxylyl chloride, which is then reacted with ammonia to yield the corresponding glyoxylamide. Subsequent reduction of the amide and the ketone with a reducing agent like lithium aluminum hydride (LiAlH₄) affords 5-Fluorotryptamine. The final step involves the formation of the hydrochloride salt by treating the free base with hydrochloric acid.

General synthetic workflow for 5-Fluorotryptamine HCl.

Pharmacological Profile

5-Fluorotryptamine is a potent agonist at several serotonin receptors and also acts as a monoamine releasing agent.

Serotonin Receptor Binding Affinities and Functional Activities

5-FT exhibits high affinity for several 5-HT receptor subtypes. The following table summarizes the reported binding affinities (Ki) and functional activities (EC₅₀) of 5-Fluorotryptamine at various serotonin receptors.

Receptor Subtype	Binding Affinity (Ki, nM)	Functional Activity (EC₅₀, nM)	Efficacy (Eₘₐₓ)	Reference
5-HT₁A	18	129	Agonist	[3]
5-HT₂A	6.0 - 3,908	2.64 - 58	Full Agonist (110%)	[3]
5-HT₂B	5.7	-	-	[3]
5-HT₂C	3.72	-	-	[3]

Monoamine Release and MAO Inhibition

In addition to its direct receptor agonism, 5-FT is a serotonin-dopamine releasing agent (SDRA) and a weak monoamine oxidase inhibitor (MAOI).

Activity	EC₅₀ / IC₅₀ (nM)	Reference
Serotonin Release	10.1	[3]
Dopamine Release	82.3	[3]
Norepinephrine Release	464	[3]
MAO-A Inhibition	13,200	[3]
MAO-B Inhibition	52,500	[3]

Serotonin Receptor Signaling Pathways

5-Fluorotryptamine exerts its effects by activating distinct intracellular signaling cascades upon binding to different serotonin receptor subtypes.

5-HT₁A Receptor Signaling

The 5-HT₁A receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gαi/o subunit. Activation of the 5-HT₁A receptor by an agonist like 5-FT leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. This, in turn, reduces the activity of Protein Kinase A (PKA). The Gβγ subunit can also directly activate G protein-coupled inwardly-rectifying potassium (GIRK) channels, leading to hyperpolarization and reduced neuronal excitability.

Simplified 5-HT₁A receptor signaling pathway.

5-HT₂A Receptor Signaling

The 5-HT₂A receptor is a GPCR that couples to the Gαq/11 subunit. Agonist binding initiates a cascade involving the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates Protein Kinase C (PKC).

Simplified 5-HT₂A receptor signaling pathway.

Experimental Protocols

In Vitro Assays

This protocol provides a general framework for determining the binding affinity (Ki) of 5-Fluorotryptamine hydrochloride for various serotonin receptors.

Workflow for a radioligand binding assay.

Materials:

• Cell membranes expressing the human serotonin receptor of interest (e.g., from CHO or HEK293 cells).

• Radioligand specific for the receptor subtype (e.g., [³H]8-OH-DPAT for 5-HT₁A, [³H]ketanserin for 5-HT₂A).

• 5-Fluorotryptamine hydrochloride.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 10 mM MgCl₂ and 0.1 mM EDTA).

• Wash buffer (ice-cold 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation cocktail.

• 96-well plates.

• Filtration apparatus.

• Liquid scintillation counter.

Procedure:

• Thaw the cell membranes on ice and resuspend in assay buffer to the desired protein concentration (typically 50-200 µ g/well ).

• In a 96-well plate, add assay buffer, the specific radioligand at a concentration close to its Kd, and varying concentrations of 5-Fluorotryptamine hydrochloride (typically from 10⁻¹⁰ to 10⁻⁵ M).

• Add the membrane suspension to initiate the binding reaction.

• Incubate the plate at room temperature (or 37°C) for a predetermined time to reach equilibrium (e.g., 60 minutes).

• Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Transfer the filters to scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Non-specific binding is determined in the presence of a high concentration of a non-labeled competing ligand (e.g., 10 µM serotonin).

• Specific binding is calculated by subtracting non-specific binding from total binding.

• The concentration of 5-Fluorotryptamine hydrochloride that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined by non-linear regression analysis.

• The binding affinity (Ki) is calculated from the IC₅₀ value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

This protocol measures the ability of 5-Fluorotryptamine hydrochloride to inhibit forskolin-stimulated cAMP production in cells expressing the 5-HT₁A receptor.

Materials:

• CHO or HEK293 cells stably expressing the human 5-HT₁A receptor.

• 5-Fluorotryptamine hydrochloride.

• Forskolin.

• Assay buffer (e.g., HBSS with 20 mM HEPES, pH 7.4).

• cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• 384-well white plates.

• Plate reader compatible with the chosen detection kit.

Procedure:

• Seed the 5-HT₁A expressing cells into a 384-well plate and culture overnight.

• On the day of the assay, remove the culture medium and replace it with assay buffer.

• Add varying concentrations of 5-Fluorotryptamine hydrochloride to the wells.

• Incubate for a short period (e.g., 15-30 minutes) at room temperature.

• Add a fixed concentration of forskolin (to stimulate adenylyl cyclase) to all wells except the basal control.

• Incubate for a further 30 minutes at room temperature.

• Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol for the specific cAMP detection kit.

• Generate a dose-response curve for the inhibition of forsklin-stimulated cAMP production by 5-Fluorotryptamine hydrochloride.

• Calculate the EC₅₀ value, which represents the concentration of 5-FT that produces 50% of its maximal inhibitory effect.

This protocol measures the ability of 5-Fluorotryptamine hydrochloride to induce an increase in intracellular calcium in cells expressing the 5-HT₂A receptor.

Materials:

• HEK293 or CHO cells stably expressing the human 5-HT₂A receptor.

• 5-Fluorotryptamine hydrochloride.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM).

• Pluronic F-127.

• Assay buffer (e.g., HBSS with 20 mM HEPES, pH 7.4).

• 96- or 384-well black, clear-bottom plates.

• Fluorescence plate reader with kinetic reading capabilities.

Procedure:

• Seed the 5-HT₂A expressing cells into a black, clear-bottom plate and culture overnight.

• Prepare the dye-loading solution by mixing the calcium-sensitive dye with Pluronic F-127 in assay buffer.

• Remove the culture medium and add the dye-loading solution to the cells.

• Incubate for 60 minutes at 37°C to allow for dye uptake.

• Wash the cells with assay buffer to remove excess dye.

• Place the plate in the fluorescence plate reader and begin kinetic reading of fluorescence intensity.

• After establishing a stable baseline, add varying concentrations of 5-Fluorotryptamine hydrochloride to the wells.

• Continue to record the fluorescence intensity for several minutes to capture the calcium transient.

• The increase in fluorescence intensity corresponds to the increase in intracellular calcium concentration.

• Generate a dose-response curve and calculate the EC₅₀ value for the 5-FT-induced calcium mobilization.

In Vivo Assays

The head-twitch response in rodents is a behavioral proxy for 5-HT₂A receptor activation and is often used to assess the hallucinogenic potential of compounds.

Procedure:

• Acclimate male mice or rats to the testing environment.

• Administer 5-Fluorotryptamine hydrochloride via intraperitoneal (i.p.) or subcutaneous (s.c.) injection at various doses.

• Place the animal in an observation chamber.

• Observe and count the number of head twitches over a defined period (e.g., 30-60 minutes).

• A dose-response relationship for the induction of head twitches can be established. Note: Studies have shown that 5-Fluorotryptamine fails to induce the head-twitch response in rodents, suggesting it may not have hallucinogenic effects.[3]

Pharmacokinetics and Metabolism

Tryptamines that are unsubstituted at the amine or alpha carbon, such as 5-Fluorotryptamine, are generally susceptible to rapid metabolism by monoamine oxidase A (MAO-A).[3] This can lead to a short in vivo half-life. The fluorine substitution may influence the metabolic stability and distribution of the compound compared to its non-fluorinated counterparts.[4] However, detailed pharmacokinetic studies including absorption, distribution, metabolism, and excretion (ADME) of 5-Fluorotryptamine are not extensively reported in the currently reviewed literature.

Conclusion

5-Fluorotryptamine hydrochloride is a potent and versatile serotonin receptor agonist with a complex pharmacological profile. Its high affinity and functional activity at multiple 5-HT receptors make it a valuable research tool for dissecting the roles of these receptors in various physiological and pathological processes. The detailed experimental protocols and signaling pathway diagrams provided in this guide offer a solid foundation for researchers and drug development professionals to explore the therapeutic potential of 5-Fluorotryptamine and related compounds. Further investigation into its in vivo pharmacokinetics and a broader range of behavioral effects will be crucial for its potential translation into clinical applications.

References

• 1. chemimpex.com [chemimpex.com]
• 2. scbt.com [scbt.com]
• 3. 5-Fluorotryptamine - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]

Pharmacological Profile of 5-Fluorotryptamine Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Fluorotryptamine hydrochloride (5-FT HCl) is a synthetic tryptamine derivative with significant pharmacological activity at serotonergic systems. As a structural analog of the neurotransmitter serotonin, it exhibits affinity for multiple serotonin (5-HT) receptor subtypes, functioning as an agonist. Furthermore, it acts as a monoamine releasing agent, primarily for serotonin and dopamine. This technical guide provides a comprehensive overview of the pharmacological profile of 5-Fluorotryptamine hydrochloride, presenting quantitative data on its receptor binding and functional activity, detailed experimental methodologies for its characterization, and visual representations of its primary signaling pathways and experimental workflows. This document is intended to serve as a valuable resource for researchers and professionals engaged in neuroscience research and drug development.

Receptor Binding and Functional Activity

The pharmacological activity of 5-Fluorotryptamine hydrochloride has been characterized through various in vitro assays to determine its binding affinity (Ki) and functional potency (EC50) and efficacy (Emax) at several key serotonin receptor subtypes.

Table 1: Serotonin Receptor Binding Affinities (Ki) of 5-Fluorotryptamine

Receptor Subtype	Ki (nM)
5-HT1A	18[1]
5-HT2A	6.0 - 3,908[1]
5-HT2B	5.7[1]
5-HT2C	3.72[1]
5-HT3A	800[2][3]
5-HT3AB	1800[2][3]

Table 2: Functional Activity of 5-Fluorotryptamine at Serotonin Receptors

Receptor Subtype	Assay Type	Parameter	Value
5-HT1A	Agonist Activity	EC50 (nM)	129[1]
5-HT2A	Agonist Activity	EC50 (nM)	2.64 - 58[1]
Emax (%)	110[1]
5-HT3A	Partial Agonist Activity	EC50 (µM)	16[2][3]
Rmax	0.64[2][3]
5-HT3AB	Partial Agonist Activity	EC50 (µM)	27[2][3]
Rmax	0.45[2][3]

Table 3: Monoamine Release and Enzyme Inhibition Profile of 5-Fluorotryptamine

Target	Parameter	Value (nM)
Serotonin Release	EC50	10.1[1]
Dopamine Release	EC50	82.3[1]
Norepinephrine Release	EC50	464[1]
Monoamine Oxidase A (MAO-A)	IC50	13,200[1]
Monoamine Oxidase B (MAO-B)	IC50	52,500[1]

Experimental Protocols

The following sections describe representative methodologies for the pharmacological characterization of 5-Fluorotryptamine hydrochloride.

Radioligand Binding Assays

These assays are employed to determine the binding affinity of 5-Fluorotryptamine hydrochloride to specific receptor subtypes.

Objective: To determine the equilibrium dissociation constant (Ki) of 5-Fluorotryptamine hydrochloride for target receptors.

Materials:

• Cell membranes expressing the human recombinant receptor of interest (e.g., 5-HT1A, 5-HT2A).

• A specific radioligand for the target receptor (e.g., [3H]8-OH-DPAT for 5-HT1A, [3H]Ketanserin for 5-HT2A).

• 5-Fluorotryptamine hydrochloride.

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgSO4, 0.5 mM EDTA, pH 7.4).

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• Non-specific binding competitor (e.g., 10 µM Serotonin).

• Glass fiber filters.

• Scintillation fluid.

• Liquid scintillation counter.

Procedure:

• Membrane Preparation: Homogenize cells expressing the receptor of interest in ice-cold lysis buffer and centrifuge to pellet the membranes. Resuspend the pellet in fresh buffer and repeat the centrifugation. The final pellet is resuspended in assay buffer.

• Assay Setup: In a 96-well plate, add the assay buffer, a fixed concentration of the radioligand, and varying concentrations of 5-Fluorotryptamine hydrochloride.

• Incubation: Incubate the plates at room temperature for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand. Wash the filters with ice-cold wash buffer.

• Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of 5-Fluorotryptamine hydrochloride that inhibits 50% of the specific binding of the radioligand) by non-linear regression. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assays (cAMP Measurement)

These assays are used to determine the functional activity of 5-Fluorotryptamine hydrochloride at G-protein coupled receptors (GPCRs) that modulate cyclic adenosine monophosphate (cAMP) levels.

Objective: To determine the EC50 and Emax of 5-Fluorotryptamine hydrochloride at Gi/o-coupled receptors (e.g., 5-HT1A).

Materials:

• Cells stably expressing the receptor of interest (e.g., CHO or HEK293 cells expressing human 5-HT1A).

• 5-Fluorotryptamine hydrochloride.

• Forskolin (to stimulate adenylyl cyclase).

• cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• Cell culture medium and buffers.

Procedure:

• Cell Culture: Plate the cells in a suitable multi-well plate and grow to the desired confluency.

• Compound Addition: Pre-incubate the cells with varying concentrations of 5-Fluorotryptamine hydrochloride.

• Stimulation: Add a fixed concentration of forskolin to all wells (except the basal control) to stimulate cAMP production.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's protocol for the chosen cAMP assay kit.

• Data Analysis: Plot the cAMP levels against the logarithm of the 5-Fluorotryptamine hydrochloride concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 (concentration producing 50% of the maximal inhibition of the forskolin-induced response) and Emax (maximal inhibition).

Electrophysiology

Electrophysiological techniques, such as two-electrode voltage clamp in Xenopus oocytes or patch-clamp in mammalian cells, are used to characterize the activity of 5-Fluorotryptamine hydrochloride at ligand-gated ion channels like the 5-HT3 receptor.

Objective: To determine the functional potency (EC50) and efficacy (Rmax) of 5-Fluorotryptamine hydrochloride at 5-HT3 receptors.

Materials:

• Xenopus laevis oocytes or mammalian cells expressing the 5-HT3A or 5-HT3AB receptors.

• 5-Fluorotryptamine hydrochloride.

• Recording solution (e.g., for oocytes: BaCl2-containing frog Ringer's solution).

• Two-electrode voltage clamp or patch-clamp setup.

Procedure:

• Cell Preparation: Inject cRNA for the 5-HT3 receptor subunits into Xenopus oocytes and incubate for 2-5 days to allow for receptor expression. For patch-clamp, use a cell line stably or transiently expressing the receptor.

• Recording: Place the oocyte or cell in the recording chamber and impale with microelectrodes (for voltage clamp) or form a whole-cell patch (for patch-clamp). Clamp the membrane potential at a holding potential (e.g., -60 mV).

• Compound Application: Apply increasing concentrations of 5-Fluorotryptamine hydrochloride to the cell via perfusion and record the induced inward current.

• Data Analysis: Measure the peak current amplitude at each concentration. Normalize the responses to the maximal response elicited by a saturating concentration of serotonin (5-HT). Plot the normalized current against the logarithm of the 5-Fluorotryptamine hydrochloride concentration and fit to a dose-response curve to determine the EC50 and the relative maximal response (Rmax) compared to 5-HT.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the primary signaling pathways activated by 5-Fluorotryptamine hydrochloride and a general workflow for its pharmacological characterization.

Figure 1: Primary signaling pathways of 5-Fluorotryptamine.

Figure 2: General experimental workflow for pharmacological characterization.

Discussion and Conclusion

5-Fluorotryptamine hydrochloride is a potent and versatile pharmacological tool for investigating the serotonin system. Its profile as a high-affinity agonist at several 5-HT receptors, particularly 5-HT1A and the 5-HT2 family, coupled with its activity as a monoamine releasing agent, makes it a compound of interest for studies on mood, cognition, and psychopharmacology. The data and methodologies presented in this guide provide a foundational understanding of its pharmacological characteristics. Further in vivo studies are warranted to fully elucidate its physiological and behavioral effects, especially considering its complex polypharmacology. The lack of head-twitch response in rodents, despite its 5-HT2A agonism, suggests a potential for dissociated pharmacology that merits further investigation.[1] This guide serves as a comprehensive resource to facilitate such future research endeavors.

References

• 1. Gs / Gi Pathway Mnemonic for USMLE [pixorize.com]
• 2. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 3. innoprot.com [innoprot.com]

In Vivo Effects of 5-Fluorotryptamine Hydrochloride on Neurotransmission: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes currently available research on 5-Fluorotryptamine hydrochloride. Direct in vivo studies quantifying its effects on neurotransmitter levels are limited in publicly accessible literature. The information presented herein is intended for research purposes only and should not be interpreted as medical advice.

Introduction

5-Fluorotryptamine (5-FT) hydrochloride is a synthetic tryptamine derivative that has garnered interest within the scientific community for its potential to modulate serotonergic and other neurotransmitter systems.[1] As a fluorinated analog of the endogenous neurotransmitter serotonin (5-hydroxytryptamine, 5-HT), 5-FT exhibits a distinct pharmacological profile, primarily characterized by its activity at various serotonin receptors.[2] Understanding the in vivo effects of this compound is crucial for elucidating its mechanism of action and evaluating its therapeutic potential for neurological and psychiatric disorders.[1]

This technical guide provides a comprehensive overview of the known in vivo and in vitro effects of 5-Fluorotryptamine, with a focus on its impact on neurotransmission. Due to a scarcity of direct in vivo microdialysis or voltammetry studies on 5-FT, this paper synthesizes available in vitro data to infer potential in vivo actions. Furthermore, it details relevant experimental protocols and presents visual diagrams of key pathways and workflows to aid researchers in designing future studies to address the existing knowledge gaps.

Pharmacological Profile and Mechanism of Action

The primary mechanism of action of 5-Fluorotryptamine appears to be its interaction with multiple serotonin receptor subtypes. It also demonstrates an ability to influence monoamine release and metabolism.

Receptor Binding Affinity and Functional Activity

In vitro studies have characterized 5-FT as a potent ligand at several serotonin receptors. Its most well-defined activity is as a partial agonist at 5-HT3 receptors.[3][4] It also shows significant affinity for 5-HT1A and 5-HT2A receptors and acts as a monoamine releasing agent.[2]

Table 1: In Vitro Receptor Binding Affinities and Functional Data for 5-Fluorotryptamine

Receptor Subtype	Ligand/Assay	Value	Compound	Species	Reference(s)
5-HT3A	Ki (Displacement of [3H]granisetron)	0.8 µM	5-Fluorotryptamine	Not Specified	[3][4]
EC50	16 µM	5-Fluorotryptamine	Not Specified	[3][4]
Rmax (Imax / Imax5-HT)	0.64	5-Fluorotryptamine	Not Specified	[3][4]
5-HT3AB	Ki (Displacement of [3H]granisetron)	1.8 µM	5-Fluorotryptamine	Not Specified	[3][4]
EC50	27 µM	5-Fluorotryptamine	Not Specified	[3][4]
Rmax (Imax / Imax5-HT)	0.45	5-Fluorotryptamine	Not Specified	[3][4]
5-HT1A	Ki	18 nM	5-Fluorotryptamine	Not Specified	[2]
EC50	129 nM	5-Fluorotryptamine	Not Specified	[2]
5-HT2A	Ki	6.0 - 3,908 nM	5-Fluorotryptamine	Not Specified	[2]
EC50	2.64 - 58 nM	5-Fluorotryptamine	Not Specified	[2]
Emax	110%	5-Fluorotryptamine	Not Specified	[2]

Monoamine Release and Transporter Interaction

5-Fluorotryptamine has been identified as a serotonin-dopamine releasing agent (SDRA).[2] Its efficacy in inducing the release of monoamines varies, with a preference for serotonin.

Table 2: Monoamine Releasing Activity of 5-Fluorotryptamine

Monoamine	EC50 for Release	Compound	Reference(s)
Serotonin	10.1 nM	5-Fluorotryptamine	[2]
Dopamine	82.3 nM	5-Fluorotryptamine	[2]
Norepinephrine	464 nM	5-Fluorotryptamine	[2]

Monoamine Oxidase Inhibition

5-Fluorotryptamine is a weak inhibitor of both monoamine oxidase A (MAO-A) and monoamine oxidase B (MAO-B).[2] A related compound, 5-fluoro-alpha-methyltryptamine (5-FMT), has been shown to be a selective and reversible inhibitor of MAO-A in vivo.[5]

Table 3: Monoamine Oxidase Inhibition by 5-Fluorotryptamine

Enzyme	IC50	Compound	Reference(s)
MAO-A	13,200 nM	5-Fluorotryptamine	[2]
MAO-B	52,500 nM	5-Fluorotryptamine	[2]

Potential In Vivo Effects on Neurotransmission

Based on its in vitro pharmacological profile, 5-Fluorotryptamine hydrochloride is expected to exert complex effects on neurotransmission in vivo. The following sections outline the hypothesized consequences of its interactions with key receptor systems and enzymes.

Serotonergic System

The multifaceted action of 5-FT on the serotonin system likely results in a net increase in serotonergic neurotransmission. Its role as a serotonin releasing agent would directly elevate extracellular serotonin levels.[2] While its MAO-A inhibitory activity is weak, it could contribute to reduced serotonin metabolism.[2] The partial agonism at 5-HT3 receptors may modulate the release of other neurotransmitters, including serotonin itself, in a region-specific manner.[3][4] Activation of 5-HT1A and 5-HT2A receptors would further influence neuronal firing and downstream signaling cascades.[2]

Dopaminergic System

5-Fluorotryptamine's ability to induce dopamine release suggests a direct impact on the dopaminergic system.[2] Furthermore, its interaction with serotonin receptors, particularly 5-HT2A and 5-HT3 receptors, could indirectly modulate dopamine neurotransmission. For instance, activation of 5-HT2A receptors has been linked to changes in dopamine release in various brain regions. The activation of postsynaptic 5-HT1A receptors has been shown to increase dopamine release in the prefrontal cortex.[6][7]

Noradrenergic System

The effect of 5-FT on the noradrenergic system is likely less pronounced compared to its effects on serotonin and dopamine, as indicated by its lower potency for inducing norepinephrine release.[2] However, interactions with serotonin receptors that modulate norepinephrine release, such as some 5-HT2 subtypes, could lead to indirect effects.

Mandatory Visualizations

Caption: Signaling pathway of 5-Fluorotryptamine.

Caption: Proposed in vivo microdialysis workflow.

Caption: Logical relationships of 5-FT's effects.

Experimental Protocols

In Vitro Radioligand Binding Assay (General Protocol)

This protocol describes a general method for determining the binding affinity of 5-Fluorotryptamine hydrochloride for a specific receptor subtype.

• Materials:

  • Cell membranes expressing the target receptor (e.g., from transfected cell lines).

  • Radioligand specific for the target receptor (e.g., [3H]granisetron for 5-HT3 receptors).

  • 5-Fluorotryptamine hydrochloride.

  • Non-specific binding control (a high concentration of an unlabeled ligand for the target receptor).

  • Assay buffer (e.g., Tris-HCl with appropriate ions).

  • Scintillation fluid.

  • Glass fiber filters.

  • Filtration apparatus.

  • Scintillation counter.

• Procedure:

  • Prepare serial dilutions of 5-Fluorotryptamine hydrochloride in assay buffer.

  • In a multi-well plate, combine the cell membranes, radioligand (at a concentration near its Kd), and either assay buffer (for total binding), non-specific binding control, or a dilution of 5-Fluorotryptamine hydrochloride.

  • Incubate the plate at a specified temperature (e.g., room temperature) for a duration sufficient to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials with scintillation fluid.

  • Quantify the radioactivity on the filters using a scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Determine the IC50 value of 5-Fluorotryptamine hydrochloride by plotting the percentage of specific binding against the log concentration of 5-FT and fitting the data to a sigmoidal dose-response curve.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Proposed In Vivo Microdialysis Protocol for Assessing Neurotransmitter Release

This protocol outlines a proposed methodology for measuring the in vivo effects of 5-Fluorotryptamine hydrochloride on extracellular levels of serotonin, dopamine, and norepinephrine in a rodent model.

• Animal Model: Adult male Sprague-Dawley rats.

• Surgical Procedure:

  • Anesthetize the rat using an appropriate anesthetic (e.g., isoflurane).

  • Secure the animal in a stereotaxic frame.

  • Implant a guide cannula targeting the brain region of interest (e.g., prefrontal cortex, nucleus accumbens, or striatum).

  • Allow the animal to recover from surgery for a specified period (e.g., 5-7 days).

• Microdialysis Procedure:

  • On the day of the experiment, insert a microdialysis probe through the guide cannula.

  • Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate (e.g., 1-2 µL/min).

  • Allow for a stabilization period of at least 2 hours to obtain a stable baseline of neurotransmitter levels.

  • Collect baseline dialysate samples at regular intervals (e.g., every 20 minutes) for at least one hour.

  • Administer 5-Fluorotryptamine hydrochloride via the desired route (e.g., intraperitoneal injection).

  • Continue collecting dialysate samples at the same intervals for a predetermined duration post-administration (e.g., 3-4 hours).

• Sample Analysis:

  • Analyze the collected dialysate samples for serotonin, dopamine, norepinephrine, and their metabolites using high-performance liquid chromatography with electrochemical detection (HPLC-ECD).

  • Quantify the concentration of each analyte by comparing the peak areas to those of external standards.

• Data Analysis:

  • Express the neurotransmitter concentrations as a percentage of the average baseline levels.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA with repeated measures) to determine the significance of any changes in neurotransmitter levels following drug administration.

Conclusion and Future Directions

5-Fluorotryptamine hydrochloride presents a complex pharmacological profile with the potential to significantly modulate multiple neurotransmitter systems, primarily the serotonergic and dopaminergic pathways. Its activity as a 5-HT3 partial agonist, a 5-HT1A and 5-HT2A agonist, and a monoamine releasing agent suggests that its in vivo effects on neurotransmission are likely to be multifaceted and region-dependent.

The current body of literature provides a solid foundation based on in vitro studies. However, a critical gap remains in our understanding of the direct in vivo neurochemical consequences of 5-Fluorotryptamine administration. Future research employing techniques such as in vivo microdialysis and fast-scan cyclic voltammetry is imperative to quantify the real-time changes in extracellular neurotransmitter concentrations in various brain regions. Furthermore, in vivo electrophysiology studies could elucidate the effects of 5-Fluorotryptamine on the firing patterns of specific neuronal populations. Correlating these neurochemical and electrophysiological findings with behavioral outcomes in animal models will be essential for a comprehensive understanding of the in vivo effects of 5-Fluorotryptamine hydrochloride and for guiding the development of novel therapeutic strategies.

References

• 1. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. In Vivo Brain Microdialysis of Monoamines | Springer Nature Experiments [experiments.springernature.com]
• 4. Effect of ring fluorination on the pharmacology of hallucinogenic tryptamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Monitoring Extracellular Monoamines with In Vivo Microdialysis in Awake Rats: A Practical Approach | Springer Nature Experiments [experiments.springernature.com]
• 6. Role of 5-HT3 Receptors in the Antidepressant Response - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Technical Guide to 5-Fluorotryptamine Hydrochloride for Mood Regulation Research

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 5-Fluorotryptamine hydrochloride (5-FT), a tryptamine derivative with significant potential in the study of mood regulation. 5-FT serves as a valuable research tool due to its distinct pharmacological profile, acting as a serotonin receptor agonist and a monoamine releasing agent.[1] This guide details its mechanism of action, summarizes key quantitative data, provides established experimental protocols, and visualizes relevant biological and procedural pathways.

Core Mechanism of Action

5-Fluorotryptamine hydrochloride primarily exerts its effects through interaction with the serotonergic system, a key modulator of mood, cognition, and behavior.[2][3] Its multifaceted mechanism includes:

• Serotonin Receptor Agonism: 5-FT demonstrates notable affinity and agonist activity at several serotonin (5-HT) receptor subtypes. It is a full agonist of the 5-HT2A receptor and also acts as an agonist at the 5-HT1A receptor.[1] Additionally, it shows high affinity for 5-HT2B and 5-HT2C receptors.[1] It also functions as a partial agonist at 5-HT3 receptors.[4][5]

• Monoamine Release: Beyond direct receptor stimulation, 5-FT is a serotonin-dopamine releasing agent (SDRA), triggering the release of serotonin and, to a lesser extent, dopamine and norepinephrine.[1]

• Enzyme Inhibition: 5-FT is a weak inhibitor of monoamine oxidase (MAO), the enzyme responsible for the breakdown of monoamine neurotransmitters.[1] This action can potentiate the effects of its monoamine-releasing properties.

The activation of 5-HT2A receptors, in particular, is essential for the antidepressant-like behavioral effects observed with tryptamine-based psychedelics in rodent models.[6] The complex interplay between receptor agonism and monoamine release makes 5-FT a compound of interest for dissecting the neurobiology of mood disorders.

Quantitative Pharmacological Data

The following tables summarize the binding affinities (Ki), functional potencies (EC50), and monoamine release data for 5-Fluorotryptamine.

Table 1: Serotonin Receptor Binding Affinities (Ki) and Functional Activity (EC50) of 5-FT

Receptor Subtype	Binding Affinity (Ki)	Functional Activity (EC50)	Activity Type
5-HT1A	18 nM[1]	129 nM[1]	Agonist[1]
5-HT2A	6.0 - 3,908 nM[1]	2.64 - 58 nM[1]	Full Agonist (Emax 110%)[1]
5-HT2B	5.7 nM[1]	Not Reported	High Affinity[1]
5-HT2C	3.72 nM[1]	Not Reported	High Affinity[1]
5-HT3A	0.8 µM[4][5]	16 µM[4][5]	Partial Agonist (Rmax 0.64)[4][5]
5-HT3AB	1.8 µM[4][5]	27 µM[4][5]	Partial Agonist (Rmax 0.45)[4][5]

Table 2: Monoamine Release and Enzyme Inhibition Profile of 5-FT

Target	EC50 / IC50	Action
Serotonin Release	10.1 nM[1]	Releasing Agent[1]
Dopamine Release	82.3 nM[1]	Releasing Agent[1]
Norepinephrine Release	464 nM[1]	Releasing Agent[1]
Monoamine Oxidase A (MAO-A)	13,200 nM[1]	Weak Inhibitor[1]
Monoamine Oxidase B (MAO-B)	52,500 nM[1]	Weak Inhibitor[1]

Key Signaling Pathways and Biological Relationships

The effects of 5-FT on mood are mediated by complex intracellular signaling cascades initiated by serotonin receptor activation.

References

• 1. 5-Fluorotryptamine - Wikipedia [en.wikipedia.org]
• 2. 5-HT receptor - Wikipedia [en.wikipedia.org]
• 3. anaesthetics.ukzn.ac.za [anaesthetics.ukzn.ac.za]
• 4. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-HT2ARs Mediate Therapeutic Behavioral Effects of Psychedelic Tryptamines - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

5-Fluorotryptamine hydrochloride experimental protocols for in vitro studies

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting in vitro studies with 5-Fluorotryptamine hydrochloride. It is intended to serve as a comprehensive resource for researchers in neuroscience, pharmacology, and drug development.

Introduction

5-Fluorotryptamine (5-FT), a derivative of tryptamine, is a valuable research tool for investigating the serotonergic system.[1] It acts as a serotonin receptor agonist and a monoamine releasing agent.[2] Understanding its interaction with various serotonin (5-HT) receptor subtypes is crucial for elucidating its pharmacological profile and potential therapeutic applications. These protocols outline key in vitro assays to characterize the binding affinity, functional activity, and potential cytotoxicity of 5-Fluorotryptamine hydrochloride.

Data Presentation: Quantitative Analysis of 5-Fluorotryptamine Hydrochloride Activity

The following tables summarize the quantitative data for 5-Fluorotryptamine hydrochloride's interaction with various serotonin receptors.

Receptor Subtype	Ligand	Kᵢ (μM)	Reference
5-HT3A	5-Fluorotryptamine	0.8	[3][4]
5-HT3AB	5-Fluorotryptamine	1.8	[3][4]
5-HT1A	5-Fluorotryptamine	0.018	[2]
5-HT2A	5-Fluorotryptamine	0.006 - 3.908	[2]
5-HT2B	5-Fluorotryptamine	0.0057	[2]
5-HT2C	5-Fluorotryptamine	0.00372	[2]

Table 1: Receptor Binding Affinities (Kᵢ) of 5-Fluorotryptamine. This table presents the inhibitor constants (Kᵢ) of 5-Fluorotryptamine for various serotonin receptor subtypes, indicating its binding affinity.

Receptor Subtype	Ligand	EC₅₀ (μM)	Rₘₐₓ (relative to 5-HT)	Assay Type	Reference
5-HT3A	5-Fluorotryptamine	16	0.64	Two-Electrode Voltage Clamp	[3][4]
5-HT3AB	5-Fluorotryptamine	27	0.45	Two-Electrode Voltage Clamp	[3][4]
5-HT1A	5-Fluorotryptamine	0.129	-	cAMP Assay	[2]
5-HT2A	5-Fluorotryptamine	0.00264 - 0.058	1.1 (Full Agonist)	IP-One Assay	[2]

Table 2: Functional Activity (EC₅₀ and Rₘₐₓ) of 5-Fluorotryptamine. This table details the half-maximal effective concentrations (EC₅₀) and maximal response (Rₘₐₓ) of 5-Fluorotryptamine, demonstrating its potency and efficacy as a partial or full agonist at different serotonin receptors.

Signaling Pathways

The following diagrams illustrate the signaling cascades initiated by the activation of key serotonin receptors by an agonist like 5-Fluorotryptamine.

Figure 1: 5-HT3 Receptor Signaling Pathway.

Figure 2: 5-HT1A Receptor Signaling Pathway.

Figure 3: 5-HT2A Receptor Signaling Pathway.

Experimental Protocols

Receptor Binding Assay: Competitive Radioligand Binding

This protocol determines the binding affinity (Kᵢ) of 5-Fluorotryptamine hydrochloride for the 5-HT3 receptor using a competitive radioligand binding assay with [³H]-Granisetron.

Figure 4: Radioligand Binding Assay Workflow.

Materials:

• HEK293 cells stably expressing human 5-HT3A or 5-HT3AB receptors

• Cell lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 1 mM MgCl₂)

• Wash buffer (ice-cold binding buffer)

• [³H]-Granisetron (radioligand)

• 5-Fluorotryptamine hydrochloride (test compound)

• Unlabeled granisetron (for non-specific binding)

• 96-well microplates

• Glass fiber filters (e.g., GF/B) pre-soaked in polyethylenimine (PEI)

• Cell harvester

• Scintillation counter and scintillation fluid

Procedure:

• Membrane Preparation:

  • Culture and harvest HEK293 cells expressing the target receptor.

  • Homogenize cells in ice-cold lysis buffer and centrifuge to pellet membranes.

  • Wash the membrane pellet and resuspend in binding buffer.

  • Determine protein concentration using a standard protein assay (e.g., Bradford).

• Assay Setup (in triplicate in a 96-well plate):

  • Total Binding: Add binding buffer, [³H]-Granisetron (at a concentration near its Kd), and membrane suspension.

  • Non-specific Binding (NSB): Add a high concentration of unlabeled granisetron (e.g., 10 µM), [³H]-Granisetron, and membrane suspension.

  • Competitive Binding: Add serial dilutions of 5-Fluorotryptamine hydrochloride, [³H]-Granisetron, and membrane suspension.

• Incubation:

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to reach equilibrium.

• Filtration and Washing:

  • Rapidly filter the contents of each well through the pre-soaked glass fiber filters using a cell harvester.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Scintillation Counting:

  • Dry the filters, place them in scintillation vials with scintillation fluid, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the NSB from the total binding.

  • Plot the percentage of specific binding against the logarithm of the 5-Fluorotryptamine hydrochloride concentration.

  • Determine the IC₅₀ value (the concentration of 5-Fluorotryptamine hydrochloride that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assay: Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

This protocol measures the functional activity (EC₅₀ and Rₘₐₓ) of 5-Fluorotryptamine hydrochloride at 5-HT3 receptors expressed in Xenopus oocytes.

Figure 5: Two-Electrode Voltage Clamp Workflow.

Materials:

• Xenopus laevis oocytes

• cRNA encoding human 5-HT3A or 5-HT3A and 5-HT3B subunits

• ND96 solution (96 mM NaCl, 2 mM KCl, 1 mM MgCl₂, 1.8 mM CaCl₂, 5 mM HEPES, pH 7.5)

• Two-electrode voltage clamp setup (amplifier, micromanipulators, recording chamber)

• Glass microelectrodes filled with 3 M KCl

• 5-Fluorotryptamine hydrochloride stock solution

Procedure:

• Oocyte Preparation and cRNA Injection:

  • Harvest and defolliculate Xenopus oocytes.

  • Inject oocytes with the cRNA encoding the desired 5-HT3 receptor subunits.

  • Incubate the injected oocytes in ND96 solution at 16-18°C for 2-5 days to allow for receptor expression.

• Electrophysiological Recording:

  • Place an oocyte in the recording chamber and perfuse with ND96 solution.

  • Impale the oocyte with two microelectrodes (one for voltage recording, one for current injection).

  • Clamp the oocyte membrane potential at a holding potential of -60 mV.

  • Apply increasing concentrations of 5-Fluorotryptamine hydrochloride to the oocyte via the perfusion system.

  • Record the inward currents elicited by the agonist application.

• Data Analysis:

  • Measure the peak current amplitude for each concentration of 5-Fluorotryptamine hydrochloride.

  • Normalize the current responses to the maximal response elicited by a saturating concentration of the full agonist 5-HT.

  • Plot the normalized current response against the logarithm of the 5-Fluorotryptamine hydrochloride concentration to generate a dose-response curve.

  • Fit the curve using a sigmoidal dose-response equation to determine the EC₅₀ and Rₘₐₓ values.

Cytotoxicity Assays

These protocols assess the potential cytotoxicity of 5-Fluorotryptamine hydrochloride on a chosen cell line.

This colorimetric assay measures cell metabolic activity as an indicator of cell viability.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 5-Fluorotryptamine hydrochloride and incubate for a specified period (e.g., 24, 48, or 72 hours). Include untreated cells as a control.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the viability of the untreated control cells. Plot the percentage of cell viability against the logarithm of the 5-Fluorotryptamine hydrochloride concentration to determine the IC₅₀ value (the concentration that reduces cell viability by 50%).

This assay measures the release of lactate dehydrogenase (LDH) from damaged cells, an indicator of cytotoxicity.

Procedure:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Supernatant Collection: After the incubation period, carefully collect the cell culture supernatant from each well.

• LDH Reaction: In a separate 96-well plate, mix the collected supernatant with the LDH assay reaction mixture according to the manufacturer's instructions. This reaction typically involves the conversion of a tetrazolium salt into a colored formazan product.

• Incubation: Incubate the plate at room temperature for a specified time, protected from light.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (e.g., 490 nm) using a microplate reader.

• Data Analysis: Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells lysed with a detergent). Calculate the percentage of cytotoxicity for each concentration of 5-Fluorotryptamine hydrochloride.

These detailed protocols and the accompanying data provide a solid foundation for researchers to conduct in vitro investigations into the pharmacological properties of 5-Fluorotryptamine hydrochloride. Adherence to these methodologies will ensure the generation of robust and reproducible data, contributing to a deeper understanding of this compound's effects on the serotonergic system.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 5-Fluorotryptamine - Wikipedia [en.wikipedia.org]
• 3. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-Fluorotryptamine Hydrochloride in Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing 5-Fluorotryptamine (5-FT) hydrochloride in electrophysiological studies. 5-FT is a valuable pharmacological tool for investigating the function of serotonin type 3 (5-HT3) receptors, which are ligand-gated ion channels involved in a variety of physiological and pathological processes.

Introduction

5-Fluorotryptamine hydrochloride is a derivative of serotonin and acts as a partial agonist at both homomeric 5-HT3A and heteromeric 5-HT3AB receptors.[1][2] Unlike the other serotonin receptors which are G protein-coupled, the 5-HT3 receptor is a ligand-gated ion channel, mediating fast excitatory neurotransmission.[3][4][5] Upon agonist binding, the channel opens, allowing the rapid influx of cations such as Sodium (Na+), Potassium (K+), and Calcium (Ca2+), leading to neuronal depolarization.[3] Due to its distinct mechanism of action, the 5-HT3 receptor is a significant target for therapeutic agents, particularly antagonists used to treat nausea and vomiting.[1] 5-FT, as a partial agonist, offers a nuanced tool to probe the activation and modulation of these critical receptors.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of 5-Fluorotryptamine and related compounds at 5-HT3A and 5-HT3AB receptors, as determined by electrophysiological and binding assays.

Compound	Receptor Subtype	EC50 (μM)	Ki (μM)	Rmax (Imax / Imax 5-HT)	Reference
5-Fluorotryptamine (5-FT)	5-HT3A	16	0.8	0.64	[1][2]
5-Fluorotryptamine (5-FT)	5-HT3AB	27	1.8	0.45	[1][2]
5-Hydroxytryptamine (5-HT)	5-HT3A	~1.6	-	1.00	[1]
Tryptamine	5-HT3A	113	4.8	0.15	[1][2]
5-Chlorotryptamine	5-HT3A	8.1	2.7	0.0037	[1][2]

EC50: Half-maximal effective concentration. Ki: Inhibitory constant for displacement of [3H]granisetron binding. Rmax: Maximum response relative to the maximum response of 5-HT.

Signaling Pathway

Activation of the 5-HT3 receptor by an agonist like 5-Fluorotryptamine initiates a direct and rapid signaling cascade. The binding of the agonist opens the ligand-gated ion channel, leading to an influx of cations. This cation influx, particularly of Na+ and Ca2+, causes depolarization of the cell membrane. The increase in intracellular Ca2+ can then trigger downstream signaling events, including the activation of Calcium/calmodulin-dependent protein kinase II (CaMKII) and subsequent signaling pathways like the ERK1/2 pathway.[6]

5-HT3 Receptor Signaling Pathway

Experimental Protocols

This section provides a detailed protocol for recording agonist-induced currents in Xenopus oocytes expressing 5-HT3 receptors, adapted from established methodologies.[1]

Materials

• 5-Fluorotryptamine hydrochloride (stored as 20–100 mM aliquots at -20°C)

• 5-Hydroxytryptamine (5-HT) (for control and maximal response)

• Xenopus laevis oocytes expressing 5-HT3A or 5-HT3AB receptors

• ND96 Buffer (Ca2+-free): 96 mM NaCl, 2 mM KCl, 1 mM MgCl2, 5 mM HEPES, pH 7.5

• Two-electrode voltage-clamp (TEVC) setup or an automated system like the OpusXpress.

Experimental Workflow

The general workflow for an electrophysiological experiment using 5-Fluorotryptamine involves preparing the oocytes, setting up the recording apparatus, applying the compound, and recording the resulting currents.

Electrophysiology Experimental Workflow

Detailed Protocol: Two-Electrode Voltage Clamp (TEVC) Recording

• Oocyte Preparation:

  • Surgically remove oocytes from a female Xenopus laevis and treat with collagenase to defolliculate.

  • Inject oocytes with cRNA encoding the desired 5-HT3 receptor subunits (e.g., 5-HT3A or 5-HT3A + 5-HT3B).

  • Incubate the oocytes for 2-5 days at 18°C to allow for receptor expression.

• Solutions Preparation:

  • Prepare Ca2+-free ND96 buffer and adjust the pH to 7.5.

  • Thaw aliquots of 5-FT and 5-HT and dilute to the desired concentrations in the ND96 buffer on the day of the experiment.

• Electrophysiological Recording:

  • Place a single oocyte in the recording chamber and perfuse with ND96 buffer.

  • Impale the oocyte with two microelectrodes (filled with 3 M KCl) for voltage clamping.

  • Clamp the oocyte membrane potential at a holding potential of -60 mV.

  • Establish a stable baseline current in the ND96 buffer.

  • Apply 5-Fluorotryptamine at various concentrations via the perfusion system for a set duration (e.g., 10-30 seconds) until the current response reaches a peak.

  • Wash the oocyte with ND96 buffer between applications until the current returns to baseline.

  • To determine the relative efficacy (Rmax), apply a saturating concentration of 5-HT to elicit the maximal current response.

• Data Analysis:

  • Measure the peak amplitude of the inward current induced by each concentration of 5-FT.

  • Construct a dose-response curve by plotting the normalized current response against the logarithm of the 5-FT concentration.

  • Fit the dose-response curve with a Hill equation to determine the EC50 value.

  • Calculate the Rmax of 5-FT by dividing its maximal current response by the maximal current response induced by 5-HT.

Conclusion

5-Fluorotryptamine hydrochloride is a specific and valuable tool for the electrophysiological investigation of 5-HT3 receptors. Its partial agonist activity allows for detailed characterization of receptor activation and gating mechanisms. The protocols and data presented here provide a solid foundation for researchers to design and execute robust electrophysiological experiments to further elucidate the role of 5-HT3 receptors in health and disease.

References

• 1. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5-HT3 receptor - Wikipedia [en.wikipedia.org]
• 4. The 5-Hydroxytryptamine signaling map: an overview of serotonin-serotonin receptor mediated signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5-HT3 receptors are membrane ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for HPLC Analysis of 5-Fluorotryptamine Hydrochloride in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluorotryptamine (5-FT), a halogenated derivative of tryptamine, is a compound of interest in neuroscience and pharmacology due to its interaction with serotonin (5-HT) receptors. As a potent agonist at certain 5-HT receptor subtypes, it serves as a valuable tool in studying serotonergic systems and has potential applications in drug development. Accurate quantification of 5-Fluorotryptamine hydrochloride in biological matrices is crucial for pharmacokinetic, pharmacodynamic, and toxicological studies. High-Performance Liquid Chromatography (HPLC) coupled with various detection methods offers a robust and sensitive approach for this purpose.

This document provides detailed application notes and adaptable protocols for the analysis of 5-Fluorotryptamine hydrochloride in biological samples such as plasma and urine. While specific validated methods for 5-Fluorotryptamine are not widely published, the following protocols are based on established methods for structurally related tryptamines, such as 5-hydroxytryptamine (serotonin), and provide a strong foundation for method development and validation.[1][2][3][4]

Analytical Techniques

• High-Performance Liquid Chromatography (HPLC): A versatile technique for separating 5-Fluorotryptamine from endogenous components in biological samples. Reversed-phase chromatography is typically employed.[3]

• UV Detection: Suitable for quantification in less complex matrices or after efficient sample cleanup. The indole structure of tryptamines allows for UV detection, typically in the range of 260-280 nm.

• Fluorescence Detection (FLD): Offers higher sensitivity and selectivity for tryptamines, which are often naturally fluorescent.

• Mass Spectrometry (MS/MS): Provides the highest sensitivity and specificity, making it the preferred method for bioanalysis at low concentrations.[1][5] It allows for unambiguous identification and quantification, which is essential for regulatory submissions.

Experimental Protocols

The following are example protocols that can be adapted and optimized for the analysis of 5-Fluorotryptamine hydrochloride. Validation according to regulatory guidelines (e.g., FDA or EMA) is essential before application to clinical or preclinical studies.[6]

Protocol 1: Analysis of 5-Fluorotryptamine in Human Plasma by HPLC-MS/MS

This protocol is adapted from methods used for other tryptamines and is designed for high sensitivity and selectivity.[1][5]

1. Sample Preparation (Protein Precipitation)

Protein precipitation is a straightforward and common method for cleaning up plasma samples.[7][8][9]

• a. In a microcentrifuge tube, combine 100 µL of human plasma with an appropriate volume of internal standard (IS) solution (e.g., 5-Fluorotryptamine-d4).

• b. Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.

• c. Vortex the mixture vigorously for 1 minute.

• d. Centrifuge at 12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[2]

• e. Carefully transfer the supernatant to a clean tube.

• f. Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• g. Reconstitute the residue in 100 µL of the initial mobile phase.[10]

• h. Transfer the reconstituted sample to an HPLC vial for analysis.

2. HPLC-MS/MS Conditions

• HPLC System: A UHPLC or HPLC system capable of delivering accurate gradients.

• Column: A reversed-phase C18 column (e.g., Waters Acquity UPLC HSS T3, 100 mm × 2.1 mm, 1.8 µm) is a suitable starting point.[1]

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Flow Rate: 0.3 mL/min.[1]

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 5% B

  • 6.1-8 min: 5% B (re-equilibration)

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive mode.

• Detection: Multiple Reaction Monitoring (MRM). Transitions for 5-Fluorotryptamine and the IS would need to be determined by direct infusion (e.g., precursor ion [M+H]+ → product ion).

3. Data Analysis

Quantification is performed by constructing a calibration curve from the peak area ratio of the analyte to the internal standard versus the concentration of the analyte in spiked plasma standards.

Protocol 2: Analysis of 5-Fluorotryptamine in Urine by HPLC with UV or Fluorescence Detection

This protocol is suitable for higher concentration samples or when MS/MS is not available. Sample preparation involves a liquid-liquid extraction (LLE) step to remove interfering substances.[9][11]

1. Sample Preparation (Liquid-Liquid Extraction)

• a. To 500 µL of urine in a glass tube, add an appropriate amount of internal standard.

• b. Add 100 µL of a suitable buffer to adjust the pH (e.g., pH 9-10 to ensure the analyte is in its free base form).

• c. Add 2 mL of an organic extraction solvent (e.g., a mixture of isopropanol and ethyl acetate, 15:85 v/v).[11]

• d. Vortex for 2 minutes, then centrifuge at 3,000 x g for 10 minutes to separate the layers.

• e. Transfer the upper organic layer to a clean tube.

• f. Evaporate the organic solvent to dryness under a stream of nitrogen.

• g. Reconstitute the residue in 200 µL of mobile phase and inject into the HPLC system.

2. HPLC Conditions

• HPLC System: Standard HPLC system with UV or Fluorescence detector.

• Column: Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of a buffer and an organic solvent (e.g., 0.01 M ammonium acetate buffer pH 4.5 and acetonitrile, 90:10 v/v). The exact ratio should be optimized.[6]

• Flow Rate: 1.0 mL/min.[6]

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

• Detection:

  • UV: 275 nm.

  • Fluorescence: Excitation at ~280 nm, Emission at ~340 nm (wavelengths should be optimized specifically for 5-Fluorotryptamine).

Data Presentation

Quantitative data for method performance should be established during validation. The following table provides target validation parameters based on typical bioanalytical methods for related compounds.

Parameter	Target Value	Reference Compound(s)
Linearity Range	1 - 1000 ng/mL	5-Hydroxytryptamine, Tryptamines
Correlation Coefficient (r²)	> 0.99	5-Hydroxytryptamine, Tryptamines[2][5]
Limit of Quantification (LOQ)	1-10 ng/mL (MS/MS); 10-50 ng/mL (UV/FLD)	5-Hydroxytryptamine, 5-Fluorouracil[2][11]
Accuracy (% Recovery)	85 - 115%	5-Hydroxytryptamine, Tryptamines[1][2][5]
Precision (%RSD)	< 15%	5-Hydroxytryptamine, Tryptamines[1][2][5]
Matrix Effect	85 - 115%	Tryptamines[1]

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for biological sample preparation and HPLC analysis.

Signaling Pathway

5-Fluorotryptamine, as a serotonin analog, is expected to act on serotonin (5-HT) receptors. Most 5-HT receptors, except for 5-HT3, are G-protein coupled receptors (GPCRs) that modulate downstream signaling cascades.[12][13][14]

Caption: General signaling pathway for 5-HT G-protein coupled receptors.

References

• 1. UHPLC-MS/MS method for simultaneously detecting 16 tryptamines and their metabolites in human hair and applications to real forensics cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Determination of 5-hydroxytryptamine in plasma by nanofiber solid phase extraction-high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. [Determination of 5-hydroxytryptamine,Adrenalin and Noradrenalin in Human Plasma by Pre-column Derivatization HPLC-MS/MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sensitive RP-HPLC method with fluorimetric detection for concurrent quantification of emtricitabine, Daclatasvir and Ledipasvir in human urine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cores.emory.edu [cores.emory.edu]
• 8. nacalai.com [nacalai.com]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. organomation.com [organomation.com]
• 11. Development of a HPLC method to determine 5-fluorouracil in plasma: application in pharmacokinetics and steady-state concentration monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 14. The 5-Hydroxytryptamine signaling map: an overview of serotonin-serotonin receptor mediated signaling network - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: 5-Fluorotryptamine Hydrochloride as an Analytical Reference Standard

Introduction 5-Fluorotryptamine hydrochloride (5-FT HCl) is a derivative of the monoamine alkaloid tryptamine, distinguished by a fluorine atom at the 5-position of the indole ring, which can enhance its biological activity.[1] It serves as a high-purity analytical reference standard for researchers, scientists, and drug development professionals. This document provides detailed application notes and experimental protocols for its use in analytical and research settings. Its primary applications are in the qualitative and quantitative analysis of tryptamines for forensic and research purposes, and as a pharmacological tool for studying the serotonergic system.[2][3]

Product Information and Physical Properties

5-Fluorotryptamine hydrochloride is a versatile chemical compound used in pharmaceutical and biochemical research.[1] It is supplied as a crystalline or solid powder and should be handled with appropriate laboratory safety precautions, including the use of personal protective equipment like eye shields and gloves.[4]

Property	Value	Source
IUPAC Name	2-(5-fluoro-1H-indol-3-yl)ethanamine hydrochloride	[1][5]
Synonyms	3-(2-Aminoethyl)-5-fluoro-1H-indole hydrochloride	[1]
CAS Number	2711-58-2	[1][4][5]
Molecular Formula	C₁₀H₁₁FN₂ · HCl	[1][4]
Molecular Weight	214.67 g/mol	[1][4]
Purity	≥95% - ≥98%	[1][6]
Appearance	Light yellow to beige solid	[1]
Storage Conditions	Store at 0-8 °C or -20°C for long-term stability	[1][4][6]

Application Notes

Analytical Applications

As a certified reference material, 5-Fluorotryptamine HCl is essential for ensuring the accuracy and reliability of analytical methods.[1] It is primarily used for:

• Method Validation: Establishing linearity, limit of detection (LOD), and limit of quantification (LOQ) for chromatographic assays.

• System Suitability: Verifying the performance of analytical instruments (e.g., GC-MS, HPLC) before sample analysis.

• Positive Control: Confirming the identity of 5-Fluorotryptamine in forensic samples, seized materials, or biological matrices.

• Quantitative Analysis: Serving as a standard for creating calibration curves to determine the concentration of the analyte in unknown samples.

Pharmacological and Neuroscience Research

5-Fluorotryptamine is a potent serotonin receptor agonist and a serotonin-dopamine releasing agent (SDRA), making it a valuable tool for neuroscience research.[5] Its ability to interact with various serotonin receptor subtypes allows for the investigation of complex neurotransmitter pathways involved in mood, cognition, and neurological disorders.[1]

3.1. Receptor Binding and Functional Activity 5-FT demonstrates high affinity for multiple serotonin (5-HT) receptors. It acts as a full agonist at the 5-HT₂A receptor and a partial agonist at 5-HT₃ receptors.[5][7] It also functions as a releasing agent at serotonin (SERT), dopamine (DAT), and norepinephrine (NET) transporters and is a weak inhibitor of monoamine oxidase (MAO).[5]

Target	Parameter	Value (nM)	Activity
5-HT₁A Receptor	Kᵢ	18	Agonist
EC₅₀	129
5-HT₂A Receptor	Kᵢ	6.0 - 3,908	Full Agonist
EC₅₀	2.64 - 58
5-HT₂B Receptor	Kᵢ	5.7	Agonist
5-HT₂C Receptor	Kᵢ	3.72	Agonist
5-HT₃A Receptor	Kᵢ	800	Partial Agonist
EC₅₀	16,000
SERT	EC₅₀	10.1	Releasing Agent
DAT	EC₅₀	82.3	Releasing Agent
NET	EC₅₀	464	Releasing Agent
MAO-A	IC₅₀	13,200	Weak Inhibitor
MAO-B	IC₅₀	52,500	Weak Inhibitor

Table references:[5][7]

3.2. Serotonergic System Interaction Pathway 5-Fluorotryptamine primarily exerts its effects by directly binding to postsynaptic serotonin receptors and by promoting the release of monoamines from the presynaptic neuron via transporters.

References

• 1. chemimpex.com [chemimpex.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Sapphire Bioscience [sapphirebioscience.com]
• 4. 5-Fluorotryptamine 2711-58-2 [sigmaaldrich.com]
• 5. 5-Fluorotryptamine - Wikipedia [en.wikipedia.org]
• 6. medkoo.com [medkoo.com]
• 7. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-Fluorotryptamine Hydrochloride Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluorotryptamine hydrochloride is a synthetic tryptamine derivative that acts as a potent agonist at multiple serotonin (5-HT) receptors. Its utility in neuroscience research and drug development stems from its ability to modulate serotonergic signaling pathways, which are implicated in a wide range of physiological and pathological processes, including mood, cognition, and neuronal excitability.[1] Proper preparation of stock solutions is critical for obtaining accurate and reproducible experimental results. These application notes provide detailed protocols for the preparation, storage, and handling of 5-Fluorotryptamine hydrochloride stock solutions.

Physicochemical and Solubility Data

A summary of the key quantitative data for 5-Fluorotryptamine hydrochloride is presented in the table below for easy reference.

Property	Value
CAS Number	2711-58-2
Molecular Formula	C₁₀H₁₁FN₂ · HCl
Molecular Weight	214.67 g/mol
Appearance	Light yellow to beige solid
Purity	≥95%
Solubility in Water	2.5% (w/v) or 25 mg/mL
Recommended Storage	-20°C (long-term)
Stock Solution Storage	-20°C (long-term)

Experimental Protocols

Materials

• 5-Fluorotryptamine hydrochloride powder (CAS 2711-58-2)

• Sterile, high-purity water (e.g., Milli-Q or equivalent)

• Dimethyl sulfoxide (DMSO), sterile (optional, for higher concentrations)

• Sterile, conical-bottom polypropylene or glass vials

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional)

• Sterile pipette tips and pipettors

Protocol for Preparing a 10 mM Aqueous Stock Solution

• Pre-weighing Preparation: Before opening, bring the vial of 5-Fluorotryptamine hydrochloride powder to room temperature to prevent condensation of moisture.

• Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired amount of 5-Fluorotryptamine hydrochloride. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.147 mg of the compound (Molecular Weight = 214.67 g/mol ).

• Solubilization: Add the appropriate volume of sterile, high-purity water to the vial containing the weighed compound. For the example above, add 1 mL of water.

• Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is completely dissolved. Gentle warming (to no more than 40°C) or brief sonication can be used to aid dissolution if necessary. Visually inspect the solution to ensure there are no visible particulates.

• Aliquoting and Storage: For convenience and to minimize freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes in sterile vials. Store the aliquots at -20°C for long-term use.

Considerations for Other Solvents

While 5-Fluorotryptamine hydrochloride is soluble in water, other solvents such as DMSO can be used, which is a common practice for many tryptamine derivatives. If using DMSO, follow the same general procedure, substituting DMSO for water. Note that DMSO can have biological effects, and the final concentration in your experimental system should be kept low (typically <0.1%) and appropriate vehicle controls should be used.

Signaling Pathways and Mechanism of Action

5-Fluorotryptamine hydrochloride is a serotonin receptor agonist with notable activity at the 5-HT1A, 5-HT2A, and 5-HT3 receptor subtypes. The activation of these receptors initiates distinct downstream signaling cascades.

Caption: Signaling pathways activated by 5-Fluorotryptamine hydrochloride.

Experimental Workflow

The following diagram illustrates the general workflow for preparing and using 5-Fluorotryptamine hydrochloride stock solutions in a typical cell-based assay.

Caption: Workflow for stock solution preparation and experimental use.

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat when handling 5-Fluorotryptamine hydrochloride.

• Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

• Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

• This compound is for research use only and is not intended for human or veterinary use.

References

• 1. 5-HT2A receptor - Wikipedia [en.wikipedia.org]

Application Notes: 5-Fluorotryptamine Hydrochloride in Neurological Disorder Research

Introduction

5-Fluorotryptamine hydrochloride (5-FT) is a tryptamine derivative with a fluorine atom at the 5-position of the indole ring, a substitution that enhances its biological activity.[1] As a versatile chemical compound, it serves as a crucial tool in neuroscience and pharmaceutical research for investigating the serotonergic system, which is implicated in the pathophysiology of numerous neurological and psychiatric disorders.[1][2] 5-FT primarily functions as a serotonin receptor agonist and a monoamine releasing agent, allowing researchers to probe the function of various serotonin receptor subtypes and their downstream signaling pathways.[3] Its utility extends to studies on mood regulation, cognitive function, and the development of potential therapeutic agents for conditions like depression and anxiety.[1]

Mechanism of Action

5-Fluorotryptamine's primary mechanism involves direct interaction with multiple serotonin (5-HT) receptor subtypes. It displays high affinity for several receptors, including 5-HT1A, 5-HT2A, 5-HT2B, and 5-HT2C.[3] It acts as a full agonist at the 5-HT2A receptor and a partial agonist at 5-HT3 receptors.[3][4] Beyond direct receptor agonism, 5-FT also functions as a serotonin-dopamine releasing agent (SDRA), promoting the release of serotonin and dopamine.[3] Additionally, it exhibits weak inhibitory activity against monoamine oxidase A (MAO-A) and B (MAO-B), the enzymes responsible for the degradation of monoamine neurotransmitters.[3] This multifaceted pharmacological profile makes it a valuable compound for dissecting the complex roles of the serotonergic system in brain function and disease.

Pharmacological Data

The following tables summarize the quantitative pharmacological data for 5-Fluorotryptamine hydrochloride, providing key values for its interaction with various molecular targets.

Table 1: Serotonin Receptor Binding Affinities and Functional Activity

Receptor Subtype	Parameter	Value	Species	Notes
5-HT1A	Ki	18 nM	-	Agonist activity.[3]
5-HT1A	EC50	129 nM	-	Agonist activity.[3]
5-HT2A	Ki	6.0 - 3,908 nM	-	Full agonist activity.[3]
5-HT2A	EC50	2.64 - 58 nM	-	Full agonist activity.[3]
5-HT2A	Emax	110%	-	Relative to 5-HT.[3]
5-HT2B	Ki	5.7 nM	-	High affinity.[3]
5-HT2C	Ki	3.72 nM	-	High affinity.[3]
5-HT3A	Ki	0.8 µM	-	Partial agonist; displacement of [3H]granisetron.[4]
5-HT3A	EC50	16 µM	-	Partial agonist activity.[4]
5-HT3A	Rmax	0.64	-	Relative to 5-HT.[4]
5-HT3AB	Ki	1.8 µM	-	Partial agonist; displacement of [3H]granisetron.[4]
5-HT3AB	EC50	27 µM	-	Partial agonist activity.[4]
5-HT3AB	Rmax	0.45	-	Relative to 5-HT.[4]

Table 2: Monoamine Release and Enzyme Inhibition

Target	Parameter	Value	Species/System
Serotonin Transporter (SERT)	EC50 (Release)	10.1 nM	-
Dopamine Transporter (DAT)	EC50 (Release)	82.3 nM	-
Norepinephrine Transporter (NET)	EC50 (Release)	464 nM	-
Monoamine Oxidase A (MAO-A)	IC50	13,200 nM	-
Monoamine Oxidase B (MAO-B)	IC50	52,500 nM	-

All data in Table 2 are from reference[3].

Signaling Pathways and Experimental Workflows

Visual representations of the signaling pathways affected by 5-FT and common experimental workflows are provided below.

Caption: Simplified signaling of 5-HT1A and 5-HT2A receptors upon activation by 5-FT.

Caption: Experimental workflow for an in vitro radioligand binding assay.

Caption: General workflow for an in vivo behavioral assessment in rodents.

Experimental Protocols

The following are representative protocols for assays commonly used to characterize the activity of 5-Fluorotryptamine hydrochloride. These protocols are generalized and may require optimization for specific experimental conditions.

Protocol 1: In Vitro Radioligand Displacement Assay for 5-HT3 Receptors

This protocol is designed to determine the binding affinity (Ki) of 5-Fluorotryptamine HCl at the 5-HT3 receptor by measuring its ability to displace a specific radioligand.

Materials:

• 5-Fluorotryptamine hydrochloride

• Cell membranes from HEK293 cells stably expressing human 5-HT3A or 5-HT3AB receptors.

• Radioligand: [3H]granisetron (specific activity ~40-60 Ci/mmol)

• Assay Buffer: 50 mM Tris-HCl, pH 7.4

• Non-specific binding control: Granisetron (10 µM)

• 96-well microplates

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation vials and scintillation cocktail

• Liquid scintillation counter

• Harvester

Methodology:

• Compound Preparation: Prepare a stock solution of 5-Fluorotryptamine HCl in distilled water or DMSO. Perform serial dilutions in Assay Buffer to create a range of concentrations (e.g., from 10 pM to 100 µM).

• Assay Setup: In a 96-well plate, add in triplicate:

  • Total Binding: 50 µL Assay Buffer, 50 µL [3H]granisetron (at a final concentration near its Kd, e.g., 0.5 nM), and 100 µL of membrane preparation.

  • Non-specific Binding: 50 µL Granisetron (10 µM), 50 µL [3H]granisetron, and 100 µL of membrane preparation.

  • Displacement: 50 µL of each 5-Fluorotryptamine HCl dilution, 50 µL [3H]granisetron, and 100 µL of membrane preparation.

• Incubation: Incubate the plate at room temperature (or 25°C) for 60 minutes with gentle agitation.

• Harvesting: Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters using a cell harvester. Wash the filters three times with ice-cold Assay Buffer to remove unbound radioligand.

• Quantification: Place the filters into scintillation vials, add 4-5 mL of scintillation cocktail, and allow to equilibrate. Measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • Convert CPM values for displacement wells to a percentage of specific binding.

  • Plot the percentage of specific binding against the logarithm of the 5-Fluorotryptamine HCl concentration.

  • Use non-linear regression analysis (sigmoidal dose-response) to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of radioligand used and Kd is its dissociation constant.

Protocol 2: In Vivo Assessment of Behavioral Effects in Rodents

This protocol outlines a general procedure to assess the behavioral effects of 5-Fluorotryptamine HCl in mice, such as changes in locomotor activity. Although 5-FT failed to induce the head-twitch response, this model is often used to test for 5-HT2A agonist-induced psychedelic-like effects.[3]

Materials:

• 5-Fluorotryptamine hydrochloride

• Vehicle (e.g., 0.9% saline)

• Male C57BL/6J mice (8-10 weeks old)

• Standard animal cages and testing rooms with controlled lighting and temperature.

• Open-field arena equipped with an automated activity monitoring system (e.g., infrared beams).

• Syringes and needles for administration (e.g., intraperitoneal - i.p.).

Methodology:

• Animal Handling and Acclimation:

  • Allow mice to acclimate to the housing facility for at least one week before the experiment.

  • On the day of testing, transport mice to the testing room and allow them to acclimate for at least 60 minutes.

• Compound Preparation and Dosing:

  • Dissolve 5-Fluorotryptamine HCl in the vehicle to the desired concentrations. Doses should be selected based on literature or pilot studies.

  • Administer the selected dose of 5-Fluorotryptamine HCl or vehicle to different groups of mice (n=8-10 per group) via i.p. injection. The injection volume is typically 10 mL/kg.

• Behavioral Testing (Open-Field Test):

  • Immediately after injection, place each mouse individually into the center of the open-field arena.

  • Allow the mouse to explore freely for a set period, typically 30 to 60 minutes.

  • The automated system will record parameters such as total distance traveled, vertical activity (rearing), and time spent in the center versus the periphery of the arena.

• Head-Twitch Response (HTR) Observation (if applicable):

  • If testing for psychedelic-like effects, an observer blind to the treatment conditions should manually count the number of head twitches for a defined period (e.g., the first 30 minutes after injection). A head twitch is a rapid, rotational movement of the head.

• Data Analysis:

  • Compile the data for all behavioral parameters.

  • Compare the data from the 5-Fluorotryptamine HCl-treated groups to the vehicle-treated control group.

  • Use appropriate statistical tests, such as a one-way ANOVA followed by post-hoc tests (e.g., Dunnett's or Tukey's), to determine statistical significance. A p-value < 0.05 is typically considered significant.

References

• 1. chemimpex.com [chemimpex.com]
• 2. acnp.org [acnp.org]
• 3. 5-Fluorotryptamine - Wikipedia [en.wikipedia.org]
• 4. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PMC [pmc.ncbi.nlm.nih.gov]

Pharmaceutical Development Applications of 5-Fluorotryptamine Hydrochloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluorotryptamine (5-FT) hydrochloride is a synthetic derivative of the neurotransmitter serotonin (5-hydroxytryptamine, 5-HT) and a member of the tryptamine class of compounds. The introduction of a fluorine atom at the fifth position of the indole ring enhances its biological activity, making it a valuable tool in pharmaceutical research and development.[1] 5-FT hydrochloride serves as a serotonin receptor agonist and a monoamine releasing agent, exhibiting a complex pharmacological profile that makes it a subject of interest for investigating potential therapeutic applications in neurological and psychiatric disorders.[2]

This document provides detailed application notes and experimental protocols for researchers exploring the pharmaceutical development potential of 5-Fluorotryptamine hydrochloride.

Mechanism of Action

5-Fluorotryptamine hydrochloride exerts its effects primarily through its interaction with the serotonergic system. Its mechanism of action can be characterized by two main activities:

• Serotonin Receptor Agonism: 5-FT binds to and activates various serotonin receptor subtypes. It displays high affinity for the 5-HT1A, 5-HT2A, 5-HT2B, and 5-HT2C receptors.[2] Activation of these receptors initiates downstream signaling cascades that can modulate neuronal activity and influence mood, cognition, and behavior.[3]

• Monoamine Release: 5-FT can also induce the release of monoamines, including serotonin and dopamine.[2] This action is distinct from receptor agonism and contributes to the overall pharmacological effects of the compound.

Potential Therapeutic Applications

The unique pharmacological profile of 5-Fluorotryptamine hydrochloride suggests its potential for development in several therapeutic areas:

• Depression and Anxiety Disorders: As a serotonin receptor agonist, 5-FT has the potential to modulate serotonergic pathways implicated in the pathophysiology of depression and anxiety.[4] Further preclinical studies in relevant animal models are warranted to explore this potential.

• Neurological Disorders: The ability of 5-FT to interact with multiple serotonin receptor subtypes makes it a candidate for investigating novel treatments for a range of neurological conditions where the serotonergic system is dysregulated.[1]

• Research Tool: 5-FT serves as a valuable research tool for elucidating the roles of different serotonin receptor subtypes in various physiological and pathological processes. Its distinct pharmacological properties can help in dissecting the complex signaling pathways of the serotonergic system.

Quantitative Data

The following tables summarize the in vitro binding affinities (Ki) and functional activities (EC50) of 5-Fluorotryptamine at various serotonin receptors, as well as its monoamine releasing activity.

Table 1: Receptor Binding Affinities (Ki) of 5-Fluorotryptamine

Receptor Subtype	Ki (nM)
5-HT1A	18[2]
5-HT2A	6.0 - 3,908[2]
5-HT2B	5.7[2]
5-HT2C	3.72[2]
5-HT3A	800[1][5]
5-HT3AB	1800[1][5]

Table 2: Functional Activity (EC50) of 5-Fluorotryptamine

Assay	Receptor Subtype	EC50 (nM)
Agonist Activity	5-HT1A	129[2]
Agonist Activity	5-HT2A	2.64 - 58[2]
Agonist Activity	5-HT3A	16,000[1][5]
Agonist Activity	5-HT3AB	27,000[1][5]
Monoamine Release	Serotonin	10.1[2]
Monoamine Release	Dopamine	82.3[2]
Monoamine Release	Norepinephrine	464[2]

Experimental Protocols

Protocol 1: Radioligand Binding Assay for Serotonin Receptors

This protocol describes a method to determine the binding affinity (Ki) of 5-Fluorotryptamine hydrochloride for a specific serotonin receptor subtype.

Materials:

• Cell membranes expressing the target human serotonin receptor subtype (e.g., from CHO or HEK293 cells)

• 5-Fluorotryptamine hydrochloride

• Radioligand specific for the target receptor (e.g., [3H]-8-OH-DPAT for 5-HT1A, [3H]-Ketanserin for 5-HT2A)

• Non-specific binding control (e.g., high concentration of unlabeled serotonin)

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgSO4, 0.5 mM EDTA, pH 7.4)

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4)

• 96-well microplates

• Glass fiber filters

• Cell harvester

• Scintillation counter and scintillation fluid

Procedure:

• Membrane Preparation: Thaw the cell membranes on ice. Dilute the membranes in assay buffer to a final protein concentration of 5-20 µ g/well .

• Assay Setup: In a 96-well plate, add the following in triplicate:

  • Total Binding: 25 µL of radioligand, 25 µL of assay buffer, and 50 µL of diluted membranes.

  • Non-specific Binding (NSB): 25 µL of radioligand, 25 µL of non-specific binding control, and 50 µL of diluted membranes.

  • Competition Binding: 25 µL of radioligand, 25 µL of varying concentrations of 5-Fluorotryptamine hydrochloride, and 50 µL of diluted membranes.

• Incubation: Incubate the plate at room temperature for 60 minutes with gentle shaking.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. Wash the filters three times with ice-cold wash buffer.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding = Total binding - NSB.

  • Plot the percentage of specific binding against the log concentration of 5-Fluorotryptamine hydrochloride.

  • Determine the IC50 value from the competition curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: In Vitro Functional Assay - Calcium Mobilization for 5-HT2A Receptor

This protocol measures the ability of 5-Fluorotryptamine hydrochloride to activate the 5-HT2A receptor, which is coupled to the Gq protein and signals through the release of intracellular calcium.

Materials:

• HEK293 cells stably expressing the human 5-HT2A receptor and a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• 5-Fluorotryptamine hydrochloride

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES, pH 7.4)

• 96-well black, clear-bottom microplates

• Fluorescence plate reader with an injection system

Procedure:

• Cell Plating: Plate the cells in 96-well plates and grow to 80-90% confluency.

• Dye Loading: Remove the growth medium and add the calcium-sensitive dye solution to the cells. Incubate for 60 minutes at 37°C.

• Washing: Wash the cells twice with assay buffer to remove excess dye.

• Compound Addition: Place the plate in the fluorescence plate reader. Record a baseline fluorescence reading. Inject varying concentrations of 5-Fluorotryptamine hydrochloride into the wells.

• Fluorescence Measurement: Immediately after compound injection, measure the fluorescence intensity over time (e.g., every second for 2-3 minutes).

• Data Analysis:

  • Determine the peak fluorescence response for each concentration of 5-Fluorotryptamine hydrochloride.

  • Plot the peak response against the log concentration of the compound.

  • Determine the EC50 value from the dose-response curve using non-linear regression.

Protocol 3: In Vivo Behavioral Assay - Forced Swim Test (FST) for Antidepressant-like Activity

The Forced Swim Test is a common preclinical model to assess antidepressant-like activity in rodents.

Materials:

• Male mice (e.g., C57BL/6)

• 5-Fluorotryptamine hydrochloride

• Vehicle (e.g., saline)

• Transparent cylindrical tank (25 cm high, 10 cm diameter) filled with water (23-25°C) to a depth of 15 cm

• Video recording and analysis software

Procedure:

• Acclimation: Acclimate the mice to the testing room for at least 1 hour before the experiment.

• Drug Administration: Administer 5-Fluorotryptamine hydrochloride or vehicle intraperitoneally (i.p.) 30 minutes before the test.

• Forced Swim Test:

  • Place each mouse individually into the cylinder of water for a 6-minute session.

  • Record the entire session with a video camera.

• Behavioral Scoring:

  • Score the duration of immobility during the last 4 minutes of the 6-minute session. Immobility is defined as the absence of active, escape-oriented behaviors, with the mouse making only small movements to keep its head above water.

• Data Analysis:

  • Compare the duration of immobility between the 5-Fluorotryptamine hydrochloride-treated group and the vehicle-treated group using an appropriate statistical test (e.g., t-test or ANOVA). A significant decrease in immobility time in the drug-treated group suggests an antidepressant-like effect.

Visualizations

Caption: 5-HT1A Receptor Signaling Pathway.

Caption: 5-HT2A Receptor Signaling Pathway.

Caption: GPCR Drug Discovery Workflow.

Conclusion

5-Fluorotryptamine hydrochloride is a multifaceted compound with significant potential in pharmaceutical development, particularly in the realm of neuroscience. Its activity as a serotonin receptor agonist and monoamine releaser provides a foundation for investigating its therapeutic efficacy in a variety of disorders. The application notes and protocols provided herein offer a framework for researchers to systematically evaluate the pharmacological properties of 5-Fluorotryptamine hydrochloride and its analogs, with the ultimate goal of advancing novel therapeutics for neurological and psychiatric conditions.

References

• 1. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5-Fluorotryptamine - Wikipedia [en.wikipedia.org]
• 3. 5-HT receptor - Wikipedia [en.wikipedia.org]
• 4. 5-Hydroxytryptamine-interacting drugs in animal models of anxiety disorders: more than 30 years of research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: 5-Fluorotryptamine Hydrochloride in Receptor Binding Assays

Introduction

5-Fluorotryptamine (5-FT) hydrochloride is a tryptamine derivative that acts as a serotonin receptor agonist and monoamine releasing agent.[1] Its structural similarity to the endogenous neurotransmitter serotonin (5-hydroxytryptamine, 5-HT) makes it a valuable tool for investigating the structure and function of serotonin receptors. These receptors are implicated in a wide array of physiological and pathological processes, making them key targets for drug development.[2][3] This document provides detailed protocols for utilizing 5-Fluorotryptamine hydrochloride in receptor binding assays to characterize its interaction with various receptor subtypes.

Application in Receptor Binding

Receptor binding assays are essential in pharmacology for determining the affinity of a ligand (like 5-FT) for a specific receptor.[4][5] 5-FT can be used in competitive binding assays to determine its binding affinity (Ki) for various serotonin receptor subtypes. In these assays, 5-FT competes with a radiolabeled ligand for binding to the receptor. By measuring the concentration of 5-FT required to displace 50% of the radiolabeled ligand (IC50), the Ki value can be calculated. This data is crucial for understanding the selectivity profile of the compound and its potential therapeutic applications.

Binding Affinity of 5-Fluorotryptamine Hydrochloride

The following table summarizes the reported binding affinities and functional activities of 5-Fluorotryptamine at several human serotonin receptor subtypes.

Receptor Subtype	Assay Type	Parameter	Value (nM)	Radioligand Used	Notes	Reference
5-HT1A	Binding Affinity	Ki	18	N/A	Agonist activity (EC50 = 129 nM).	[1]
5-HT2A	Binding Affinity	Ki	6.0 - 3,908	N/A	Full agonist activity (EC50 = 2.64 - 58 nM).	[1]
5-HT2B	Binding Affinity	Ki	5.7	N/A	High affinity.	[1]
5-HT2C	Binding Affinity	Ki	3.72	N/A	High affinity.	[1]
5-HT3A	Competitive Binding	Ki	800	[3H]granisetron	Partial agonist (Rmax = 0.64).	[6][7]
5-HT3AB	Competitive Binding	Ki	1800	[3H]granisetron	Partial agonist (Rmax = 0.45).	[6][7]

Signaling and Experimental Workflow Diagrams

The following diagrams illustrate the mechanism of the 5-HT3 receptor and the general workflow for a competitive binding assay.

Caption: Signaling pathway of the 5-HT3 receptor upon agonist binding.

Caption: Experimental workflow for a competitive receptor binding assay.

Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay

This protocol is used to determine the binding affinity (Ki) of 5-Fluorotryptamine hydrochloride for a target receptor.

A. Materials and Reagents

• Receptor Source: Cell membranes or tissue homogenates expressing the receptor of interest (e.g., HEK293 cells transfected with the 5-HT3A receptor).[6]

• Radioligand: A high-affinity radiolabeled ligand for the target receptor (e.g., [3H]granisetron for 5-HT3 receptors).

• Test Compound: 5-Fluorotryptamine hydrochloride.

• Non-specific Binding Control: A high concentration of a known, non-labeled ligand for the target receptor.

• Binding Buffer: (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4).[8]

• Wash Buffer: Ice-cold binding buffer.

• Filtration Apparatus: 96-well cell harvester with glass fiber filters (e.g., GF/C filters presoaked in 0.3% polyethyleneimine (PEI)).[8]

• Scintillation Cocktail and Scintillation Counter .

• 96-well microplates.

B. Procedure

• Membrane Preparation: Thaw the frozen receptor membrane preparation on ice and resuspend it in the final assay binding buffer to a predetermined optimal protein concentration.[8]

• Compound Dilution: Prepare a serial dilution of 5-Fluorotryptamine hydrochloride in the binding buffer. A typical range would cover several log units around the expected Ki.

• Assay Plate Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: Receptor membranes + Radioligand + Binding Buffer.

  • Non-specific Binding (NSB): Receptor membranes + Radioligand + High concentration of non-labeled ligand.

  • Competitive Binding: Receptor membranes + Radioligand + Serial dilutions of 5-Fluorotryptamine hydrochloride.

• Assay Incubation:

  • To each well, add 150 µL of the membrane preparation.[8]

  • Add 50 µL of the appropriate solution (binding buffer for total binding, non-labeled ligand for NSB, or 5-FT dilution for competitive binding).[8]

  • Initiate the binding reaction by adding 50 µL of the radioligand solution to all wells. The final assay volume is typically 250 µL.[8]

  • Incubate the plate for a specified time and temperature to reach equilibrium (e.g., 60 minutes at 30°C with gentle agitation).[8]

• Filtration and Washing:

  • Terminate the incubation by rapid vacuum filtration onto the PEI-presoaked glass fiber filters using a cell harvester.[9]

  • Quickly wash the filters multiple times (e.g., four times) with ice-cold wash buffer to remove unbound radioligand.[8][9]

• Radioactivity Counting:

  • Dry the filters (e.g., 30 minutes at 50°C).[8]

  • Place the dried filters into scintillation vials or a compatible plate, add scintillation cocktail, and count the radioactivity using a scintillation counter.[8]

C. Data Analysis

• Calculate Specific Binding: Subtract the average counts per minute (CPM) of the non-specific binding wells from the CPM of all other wells.[9]

• Generate Competition Curve: Plot the percentage of specific binding against the logarithm of the 5-Fluorotryptamine hydrochloride concentration.

• Determine IC50: Use non-linear regression analysis to fit the data to a sigmoidal dose-response curve and determine the IC50 value (the concentration of 5-FT that inhibits 50% of specific radioligand binding).[4]

• Calculate Ki: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation:[9]

  • Ki = IC50 / (1 + ([L]/Kd))

  • Where [L] is the concentration of the radioligand used and Kd is the dissociation constant of the radioligand for the receptor.

Protocol 2: Saturation Radioligand Binding Assay

This protocol is used to determine the density of receptors in a sample (Bmax) and the dissociation constant (Kd) of a radioligand. This is often a prerequisite for performing competitive binding assays.

A. Materials and Reagents

• Same as Protocol 1, excluding the test compound (5-Fluorotryptamine hydrochloride).

B. Procedure

• Membrane Preparation: Prepare membranes as described in Protocol 1.

• Radioligand Dilution: Prepare serial dilutions of the radioligand in binding buffer. A typical range would span from 0.1 to 10 times the expected Kd.[9]

• Assay Plate Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: Receptor membranes + increasing concentrations of the radioligand.[10]

  • Non-specific Binding: Receptor membranes + increasing concentrations of the radioligand + a high concentration of a non-labeled ligand.[10]

• Incubation, Filtration, and Counting: Follow steps 4, 5, and 6 from Protocol 1.

C. Data Analysis

• Calculate Specific Binding: For each radioligand concentration, subtract the non-specific binding from the total binding.[9]

• Generate Saturation Curve: Plot the specific binding (in fmol/mg protein) as a function of the radioligand concentration (in nM).

• Determine Kd and Bmax: Use non-linear regression analysis to fit the data to a one-site binding hyperbola. The analysis will yield the Kd (the radioligand concentration at which 50% of receptors are occupied) and the Bmax (the maximum number of binding sites).[9][10]

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat when handling 5-Fluorotryptamine hydrochloride.

• Handling Precautions: Avoid breathing dust, fume, gas, mist, vapors, or spray. Handle in a well-ventilated area or under a fume hood. Avoid prolonged or repeated exposure.

• Storage: Store the compound in a tightly closed container in a cool, dry place. The recommended storage temperature is -20°C.[11]

• First Aid: In case of skin contact, wash immediately with soap and water. For eye contact, rinse thoroughly with running water. If inhaled, move to fresh air. If swallowed, rinse mouth and seek immediate medical attention.[11]

• Disposal: Dispose of waste materials in accordance with local, regional, and national regulations.[11]

Disclaimer: This document is intended for research use only by trained professionals. All procedures, especially those involving radiolabeled materials, should be conducted in compliance with institutional and governmental safety regulations.

References

• 1. 5-Fluorotryptamine - Wikipedia [en.wikipedia.org]
• 2. acnp.org [acnp.org]
• 3. 5-Hydroxytryptamine Receptor Subtypes and their Modulators with Therapeutic Potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. giffordbioscience.com [giffordbioscience.com]
• 5. Radioligand Binding Methods for Membrane Preparations and Intact Cells | Springer Nature Experiments [experiments.springernature.com]
• 6. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. benchchem.com [benchchem.com]
• 10. Saturation Radioligand Binding Assays - Alfa Cytology - Rdcthera [rdcthera.com]
• 11. lgcstandards.com [lgcstandards.com]

Application Notes and Protocols for Studying 5-Fluorotryptamine Hydrochloride Effects in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing animal models for the preclinical evaluation of 5-Fluorotryptamine hydrochloride (5-FT). The following sections detail experimental protocols for assessing the compound's effects on serotonin syndrome, the cardiovascular system, gastrointestinal motility, and behavior. All protocols are intended as a starting point and should be adapted and optimized based on specific research goals and institutional guidelines.

Pharmacological Profile of 5-Fluorotryptamine Hydrochloride

5-Fluorotryptamine hydrochloride is a tryptamine derivative that acts as a serotonin receptor agonist and a monoamine releasing agent.[1] Its pharmacological activity is complex, involving interactions with multiple serotonin receptor subtypes and monoamine transporters. A summary of its known binding affinities and functional activities is presented in Table 1.

Table 1: Pharmacological Profile of 5-Fluorotryptamine

Target	Activity	Affinity/Potency
Serotonin Receptors
5-HT1A	Agonist	Ki = 18 nM; EC50 = 129 nM[1]
5-HT2A	Full Agonist	Ki = 6.0 - 3,908 nM; EC50 = 2.64 - 58 nM[1]
5-HT2B	High Affinity	Ki = 5.7 nM[1]
5-HT2C	High Affinity	Ki = 3.72 nM[1]
5-HT3	Partial Agonist	EC50 = 16 - 27 µM[2]
Monoamine Transporters
Serotonin (SERT)	Releasing Agent	EC50 = 10.1 nM[1]
Dopamine (DAT)	Releasing Agent	EC50 = 82.3 nM[1]
Norepinephrine (NET)	Releasing Agent	EC50 = 464 nM[1]
Enzymes
Monoamine Oxidase A (MAO-A)	Weak Inhibitor	IC50 = 13,200 nM[1]
Monoamine Oxidase B (MAO-B)	Weak Inhibitor	IC50 = 52,500 nM[1]

General Considerations for Animal Studies

Animal Models: The most commonly used animal models for studying serotonergic compounds are mice and rats. The choice of species and strain should be justified based on the specific research question.

Drug Administration: 5-Fluorotryptamine hydrochloride is soluble in aqueous solutions and can be administered via various routes, including intraperitoneal (IP), subcutaneous (SC), intravenous (IV), and oral gavage (PO). The choice of administration route will influence the pharmacokinetic profile of the compound. For initial studies, IP or SC administration is often preferred for ease of use and reliable absorption.

Dosage Selection: As there is limited publicly available data on in vivo dosages of 5-Fluorotryptamine hydrochloride, it is crucial to perform a dose-finding study to determine the optimal dose range for the desired biological effect while avoiding acute toxicity. A suggested starting point for a dose-response study in rodents could range from 0.1 mg/kg to 10 mg/kg, based on the potency of related tryptamines and the need to establish a safe and effective dose.

Application: Serotonin Syndrome Model

An overdose or combination of serotonergic agents can lead to a potentially life-threatening condition known as serotonin syndrome.[3][4] Animal models are valuable for studying the mechanisms of serotonin syndrome and for evaluating the risk of new compounds.[5]

Experimental Protocol: Induction and Assessment of Serotonin Syndrome in Rats

This protocol is adapted from studies inducing serotonin syndrome with other serotonergic agents and should be optimized for 5-Fluorotryptamine hydrochloride.

Materials:

• Male Sprague-Dawley rats (250-300g)

• 5-Fluorotryptamine hydrochloride

• Sterile saline solution (0.9% NaCl)

• Rectal thermometer

• Observation cages

Procedure:

• Animal Acclimation: Acclimate rats to the housing facility for at least one week before the experiment.

• Baseline Measurements: Record the baseline body temperature and observe the behavior of each rat.

• Drug Administration:

  • Prepare a fresh solution of 5-Fluorotryptamine hydrochloride in sterile saline.

  • Administer the selected dose of 5-Fluorotryptamine hydrochloride via intraperitoneal (IP) injection. A dose-response study is recommended to determine the optimal dose.

  • A control group should receive an equivalent volume of saline.

• Behavioral Assessment:

  • Immediately after injection, place the rat in an observation cage.

  • Observe and score the behavioral signs of serotonin syndrome at 15-minute intervals for at least 2 hours. A standardized scoring system should be used (see Table 2).

• Body Temperature Monitoring:

  • Measure rectal body temperature at 30-minute intervals for at least 2 hours post-injection.

Table 2: Behavioral Scoring for Serotonin Syndrome in Rats

Behavior	Score 0	Score 1	Score 2	Score 3
Tremor	Absent	Occasional	Intermittent	Continuous
Forepaw Treading	Absent	Occasional	Intermittent	Continuous
Hindlimb Abduction	Absent	Slight	Moderate	Severe
Flat Body Posture	Absent	Present	-	-
Head Weaving	Absent	Occasional	Intermittent	Continuous
Straub Tail	Absent	Present	-	-

Experimental Workflow

Workflow for Serotonin Syndrome Assessment.

Application: Cardiovascular Effects

Serotonergic compounds can have significant effects on the cardiovascular system, including changes in blood pressure and heart rate, mediated by various 5-HT receptors.[6][7]

Experimental Protocol: Cardiovascular Monitoring in Anesthetized Rats

Materials:

• Male Sprague-Dawley rats (300-350g)

• Anesthetic (e.g., isoflurane or urethane)

• Pressure transducer and data acquisition system

• Catheters for cannulation of the carotid artery and jugular vein

• 5-Fluorotryptamine hydrochloride

• Sterile saline solution (0.9% NaCl)

Procedure:

• Anesthesia: Anesthetize the rat using an appropriate anesthetic agent.

• Surgical Preparation:

  • Surgically expose the carotid artery and jugular vein.

  • Insert a catheter connected to a pressure transducer into the carotid artery to measure arterial blood pressure.

  • Insert a catheter into the jugular vein for intravenous (IV) drug administration.

• Stabilization: Allow the animal to stabilize for at least 30 minutes after surgery, ensuring stable blood pressure and heart rate.

• Baseline Recording: Record baseline mean arterial pressure (MAP) and heart rate (HR) for at least 15 minutes.

• Drug Administration:

  • Administer a bolus injection of 5-Fluorotryptamine hydrochloride via the jugular vein catheter. A dose-response curve should be generated by administering increasing doses.

  • A control group should receive saline.

• Data Recording: Continuously record MAP and HR for at least 30 minutes after each dose administration.

• Data Analysis: Calculate the change in MAP and HR from baseline for each dose.

Table 3: Expected Cardiovascular Responses to Serotonergic Agents

Parameter	Expected Response	Receptor Subtypes Involved
Mean Arterial Pressure	Biphasic or triphasic response (initial decrease, then increase, followed by a prolonged decrease)	5-HT3, 5-HT2, 5-HT1-like[6]
Heart Rate	Bradycardia or tachycardia	5-HT3, 5-HT1-like, 5-HT2[6]

Signaling Pathway

Simplified signaling of 5-FT cardiovascular effects.

Application: Gastrointestinal Motility

Serotonin plays a crucial role in the regulation of gastrointestinal (GI) motility.[8][9] The charcoal meal transit assay is a common in vivo method to assess the effects of a compound on GI transit time.

Experimental Protocol: Charcoal Meal Transit Assay in Mice

Materials:

• Male C57BL/6 mice (20-25g)

• 5-Fluorotryptamine hydrochloride

• Charcoal meal (e.g., 5% activated charcoal in 10% gum acacia)

• Oral gavage needles

• Dissection tools and ruler

Procedure:

• Fasting: Fast the mice for 18-24 hours before the experiment, with free access to water.

• Drug Administration:

  • Administer the selected dose of 5-Fluorotryptamine hydrochloride (IP or SC).

  • The control group receives saline.

• Charcoal Meal Administration:

  • 30 minutes after drug administration, administer a fixed volume (e.g., 0.1 mL/10g body weight) of the charcoal meal via oral gavage.

• Transit Time:

  • After a set time (e.g., 20-30 minutes) following charcoal administration, euthanize the mice by cervical dislocation.

  • Carefully dissect the entire small intestine from the pyloric sphincter to the cecum.

  • Measure the total length of the small intestine.

  • Measure the distance traveled by the charcoal meal from the pyloric sphincter.

• Data Analysis:

  • Calculate the percentage of intestinal transit for each mouse: (Distance traveled by charcoal / Total length of small intestine) x 100.

Table 4: Expected Outcomes in Gastrointestinal Motility Assay

Treatment Group	Expected Effect on GI Transit	Potential Mechanism
Vehicle Control	Normal transit	Baseline physiological function
5-Fluorotryptamine HCl	Increased or decreased transit	Activation of 5-HT3 and 5-HT4 receptors[2]

Experimental Workflow

Workflow for Charcoal Meal Transit Assay.

Application: Behavioral Effects

5-Fluorotryptamine hydrochloride's interaction with various serotonin receptors suggests it may have effects on mood and behavior.[10] The head-twitch response in rodents is a behavioral proxy for 5-HT2A receptor activation, which is associated with hallucinogenic potential.

Experimental Protocol: Head-Twitch Response in Mice

Materials:

• Male C57BL/6 mice (20-25g)

• 5-Fluorotryptamine hydrochloride

• Sterile saline solution (0.9% NaCl)

• Observation chambers

Procedure:

• Animal Acclimation: Acclimate mice to the observation chambers for at least 30 minutes before the experiment.

• Drug Administration:

  • Administer the selected dose of 5-Fluorotryptamine hydrochloride (IP or SC).

  • The control group receives saline.

• Behavioral Observation:

  • Immediately after injection, place the mouse in the observation chamber.

  • Record the number of head twitches for a period of 30-60 minutes. A head twitch is a rapid, rotational movement of the head.

• Data Analysis:

  • Compare the number of head twitches in the 5-Fluorotryptamine hydrochloride-treated group to the control group.

Note: While 5-Fluorotryptamine is a 5-HT2A agonist, some studies suggest it may not induce a head-twitch response, unlike other tryptamines.[1] This makes the head-twitch assay a critical experiment to characterize its in vivo profile.

Table 5: Interpretation of Head-Twitch Response

Observation	Interpretation
Significant increase in head twitches	In vivo 5-HT2A receptor activation with potential hallucinogenic-like effects
No significant change in head twitches	Lack of in vivo 5-HT2A-mediated hallucinogenic-like activity at the tested doses

References

• 1. html.scirp.org [html.scirp.org]
• 2. Antidepressant-like behavioral effects mediated by 5-Hydroxytryptamine(2C) receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antidepressant-like behavioral effects in 5-hydroxytryptamine(1A) and 5-hydroxytryptamine(1B) receptor mutant mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Gastrointestinal motility stimulating drugs and 5-HT receptors on myenteric neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Use of Fluoroscopy to Study In Vivo Motility in Mouse Pups - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antitumor and immunomodulatory effects of low-dose 5-FU on hepatoma 22 tumor-bearing mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Engineered 5-HT producing gut probiotic improves gastrointestinal motility and behavior disorder [frontiersin.org]
• 9. 5-Hydroxytryptamine and human small intestinal motility: effect of inhibiting 5-hydroxytryptamine reuptake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of a novel 5-HT3 receptor agonist MKC-733 on upper gastrointestinal motility in humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

5-Fluorotryptamine hydrochloride solubility and stability issues

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the solubility and stability of 5-Fluorotryptamine hydrochloride (CAS: 2711-58-2). Below you will find frequently asked questions (FAQs), troubleshooting guides, and experimental protocols to assist in your research.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of 5-Fluorotryptamine hydrochloride?

5-Fluorotryptamine hydrochloride is known to be soluble in aqueous solutions.[1] The hydrochloride salt form generally enhances its solubility and stability in comparison to the free base.

Q2: What are the recommended solvents for dissolving 5-Fluorotryptamine hydrochloride?

While specific quantitative data is limited in publicly available literature, based on the properties of similar tryptamine hydrochlorides, the following solvents are commonly used:

• Aqueous Buffers: Phosphate-buffered saline (PBS) and Tris buffers are suitable for creating solutions for many biological assays. The pH of the buffer can influence both solubility and stability.

• Organic Solvents: For creating stock solutions, dimethyl sulfoxide (DMSO) and ethanol are often used. It is crucial to note that the final concentration of organic solvents in your experimental setup should be low enough to avoid affecting the biological system.

Q3: What are the recommended storage conditions for solid 5-Fluorotryptamine hydrochloride?

For long-term storage, it is recommended to store solid 5-Fluorotryptamine hydrochloride at -20°C. For short-term storage, 0-8°C is also acceptable.[1] The compound should be stored in a tightly sealed container to protect it from moisture and light.

Q4: How stable is 5-Fluorotryptamine hydrochloride in solution?

The stability of 5-Fluorotryptamine hydrochloride in solution is dependent on several factors, including the solvent, pH, temperature, and exposure to light. Tryptamine derivatives can be susceptible to degradation through hydrolysis and oxidation. It is recommended to prepare fresh solutions for experiments whenever possible. If storage of a stock solution is necessary, it should be stored at -20°C or lower in small aliquots to avoid repeated freeze-thaw cycles.

Q5: Are there any known degradation pathways for 5-Fluorotryptamine hydrochloride?

Specific degradation pathways for 5-Fluorotryptamine hydrochloride are not well-documented in public literature. However, based on the general chemistry of tryptamines, potential degradation pathways include oxidation of the indole ring and hydrolysis of the ethylamine side chain, particularly under harsh pH conditions or exposure to light and oxygen.

Troubleshooting Guides

Issue: Difficulty Dissolving 5-Fluorotryptamine Hydrochloride

If you are encountering issues with dissolving 5-Fluorotryptamine hydrochloride, consider the following troubleshooting steps:

Troubleshooting Workflow for Solubility Issues

A logical workflow for troubleshooting solubility issues.

Issue: Suspected Degradation of 5-Fluorotryptamine Hydrochloride Solution

If you observe a color change in your solution (e.g., turning yellow or brown), precipitation, or a decrease in expected activity, your compound may have degraded.

Preventative Measures:

• Light Protection: Store solutions in amber vials or wrap containers in aluminum foil.

• Oxygen Minimization: Use deoxygenated solvents and consider purging the headspace of the vial with an inert gas like nitrogen or argon before sealing.

• Temperature Control: Store stock solutions at -20°C or -80°C. Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

• pH Control: Maintain an appropriate pH for your solution, as extreme pH values can accelerate hydrolysis. For many tryptamines, a slightly acidic to neutral pH is often preferred for stability.

Quantitative Data

Table 1: Solubility of 5-Fluorotryptamine Hydrochloride in Various Solvents

Solvent	Temperature (°C)	Maximum Solubility (mg/mL)	Observations
Water
PBS (pH 7.4)
DMSO
Ethanol
Other

Table 2: Stability of 5-Fluorotryptamine Hydrochloride Solution (e.g., 1 mg/mL in PBS, pH 7.4)

Storage Condition	Time Point	% Remaining (by HPLC)	Observations (e.g., color change)
4°C, Protected from Light	24 hours
1 week
Room Temp, Exposed to Light	24 hours
1 week
-20°C, Protected from Light	1 week
1 month

Experimental Protocols

Protocol for Preparation of a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh the desired amount of 5-Fluorotryptamine hydrochloride powder (Molecular Weight: 214.67 g/mol ) in a sterile microcentrifuge tube. For 1 mL of a 10 mM stock solution, you will need 2.1467 mg.

• Dissolving: Add the appropriate volume of high-purity DMSO to the tube.

• Mixing: Vortex the tube until the solid is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution.

• Storage: Store the stock solution in tightly sealed amber vials at -20°C in single-use aliquots.

General Protocol for a Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a compound and for developing stability-indicating analytical methods.

Workflow for a Forced Degradation Study

References

• 1. chemimpex.com [chemimpex.com]

Technical Support Center: 5-Fluorotryptamine Hydrochloride Crystallization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the crystallization of 5-Fluorotryptamine hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What is the typical appearance of 5-Fluorotryptamine hydrochloride?

A1: 5-Fluorotryptamine hydrochloride is typically a crystalline solid.[1] Its color can range from light yellow to beige.

Q2: What are some common solvents for crystallizing tryptamine salts?

A2: Tryptamine salts are often crystallized from polar solvents such as water, ethanol, methanol, and isopropanol, or mixtures of these solvents. The choice of solvent will depend on the specific solubility profile of the compound.

Q3: My crystallization is resulting in an oil instead of crystals. What is "oiling out"?

A3: "Oiling out" is a phenomenon where the compound separates from the solution as a liquid phase rather than a solid crystalline phase. This often occurs when a solution is highly supersaturated or when the temperature of the solution is above the melting point of the solute in that particular solvent. The oil that forms is an impure liquid form of your compound and can hinder the formation of pure crystals.

Q4: How can I induce crystallization if no crystals are forming?

A4: If crystals do not form spontaneously, you can try several techniques to induce nucleation. These include scratching the inside of the flask with a glass rod at the solution's surface, adding a seed crystal of 5-Fluorotryptamine hydrochloride, or cooling the solution to a lower temperature.

Q5: What is the importance of the cooling rate during crystallization?

A5: The rate of cooling can significantly impact the size and purity of your crystals. Slow cooling generally promotes the formation of larger, purer crystals by allowing the molecules to selectively incorporate into the growing crystal lattice. Rapid cooling can lead to the formation of smaller crystals and may trap impurities.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No Crystals Form	- Solution is not sufficiently supersaturated. - Inappropriate solvent. - Presence of impurities inhibiting nucleation.	- Concentrate the solution by slowly evaporating some of the solvent. - Cool the solution to a lower temperature. - Try a different solvent or a solvent/anti-solvent system. - Induce nucleation by scratching the flask or adding a seed crystal. - Purify the crude material before crystallization.
"Oiling Out"	- Solution is too concentrated. - Cooling is too rapid. - The melting point of the compound in the solvent is below the crystallization temperature. - High levels of impurities.	- Add a small amount of additional solvent to dilute the solution and gently warm until the oil redissolves, then cool slowly. - Decrease the cooling rate. - Try a different solvent system where the compound has lower solubility. - Purify the material to remove impurities that may be depressing the melting point.
Poor Crystal Quality (e.g., small needles, powder)	- Nucleation rate is too high. - Crystal growth is too fast.	- Reduce the degree of supersaturation by using a slightly larger volume of solvent. - Slow down the cooling process.
Low Yield	- The compound is too soluble in the mother liquor at the final temperature. - Insufficient cooling. - Incomplete precipitation.	- Ensure the solution is cooled sufficiently. - Consider using an anti-solvent to decrease the compound's solubility. - Minimize the amount of solvent used to wash the crystals.

Quantitative Data: Solubility of Related Tryptamine Hydrochlorides

Compound	Solvent	Solubility
Tryptamine hydrochloride	Water	Soluble (0.1 g/10 mL)
Tryptamine hydrochloride	Ethanol	Very Soluble
Tryptamine hydrochloride	DMSO	39 mg/mL[2]
5-fluoro-α-methyltryptamine hydrochloride	DMF	5 mg/mL
5-fluoro-α-methyltryptamine hydrochloride	DMSO	15 mg/mL
5-fluoro-α-methyltryptamine hydrochloride	Ethanol	10 mg/mL
5-fluoro-α-methyltryptamine hydrochloride	Methanol	1 mg/mL

Data for 5-fluoro-α-methyltryptamine hydrochloride is provided as an estimate for 5-Fluorotryptamine hydrochloride.

Experimental Protocols

Protocol 1: Single Solvent Recrystallization

This protocol is suitable when a single solvent with a significant temperature-dependent solubility for 5-Fluorotryptamine hydrochloride is identified. Ethanol-water mixtures are often effective for tryptamine salts.

• Dissolution: In a flask, add the crude 5-Fluorotryptamine hydrochloride. Add a minimal amount of a suitable solvent (e.g., ethanol) and heat the mixture gently with stirring until the solid completely dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Remove the solution from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Cooling: Once the solution has reached room temperature, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold crystallization solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Protocol 2: Solvent/Anti-Solvent Crystallization

This method is useful when the compound is highly soluble in one solvent (the "solvent") and poorly soluble in another miscible solvent (the "anti-solvent").

• Dissolution: Dissolve the crude 5-Fluorotryptamine hydrochloride in a minimal amount of a "good" solvent (e.g., water or methanol) at room temperature.

• Addition of Anti-Solvent: Slowly add a miscible "poor" solvent (e.g., isopropanol or acetone) dropwise with stirring until the solution becomes slightly turbid.

• Clarification: Add a few drops of the "good" solvent until the turbidity just disappears.

• Crystallization: Allow the solution to stand undisturbed at room temperature. Crystals should form as the effective solvent composition changes, reducing the solubility of the compound.

• Isolation and Drying: Collect, wash, and dry the crystals as described in Protocol 1.

Visualizations

Caption: A flowchart for troubleshooting common crystallization issues.

Caption: A general workflow for the crystallization process.

References

• 1. The crystalline forms of nine hydrochloride salts of substituted tryptamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]

Optimizing 5-Fluorotryptamine Hydrochloride Concentration for Cell-Based Assays: A Technical Support Guide

Brought to you by the Gemini Technical Support Center

This comprehensive guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using 5-Fluorotryptamine hydrochloride (5-FT HCl) in cell-based assays. Here, you will find detailed troubleshooting advice, frequently asked questions (FAQs), experimental protocols, and key data to help you optimize your experiments and achieve reliable, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is 5-Fluorotryptamine hydrochloride and what is its primary mechanism of action in cell-based assays?

A1: 5-Fluorotryptamine (5-FT) is a tryptamine derivative that acts as a partial agonist at the serotonin 5-HT3 receptor. The 5-HT3 receptor is a ligand-gated ion channel, and its activation leads to a rapid influx of cations, primarily sodium (Na⁺) and calcium (Ca²⁺), resulting in neuronal depolarization.[1] This influx of calcium can trigger various downstream signaling cascades.

Q2: What is a typical starting concentration range for 5-FT HCl in cell-based assays?

A2: The optimal concentration of 5-FT HCl is highly dependent on the cell line, the specific assay, and the research question.

• For receptor activation and signaling studies , concentrations in the low micromolar range are a good starting point. The reported EC₅₀ values for 5-FT at 5-HT3A and 5-HT3AB receptors are 16 µM and 27 µM, respectively.

• For cytotoxicity or cell proliferation assays , a broader concentration range should be tested, for example, from 0.1 µM to 100 µM, to determine the half-maximal inhibitory concentration (IC₅₀).

Q3: How should I prepare and store a stock solution of 5-Fluorotryptamine hydrochloride?

A3: 5-FT HCl is soluble in DMSO.[2] It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in DMSO. This stock solution should be stored at -20°C for long-term stability.[2] For short-term storage (days to weeks), 0-4°C is acceptable.[2] Prepare working dilutions from the stock solution in your cell culture medium immediately before use. To avoid solubility issues, it's advisable to perform serial dilutions.[3]

Q4: What are the expected downstream signaling effects of 5-HT3 receptor activation by 5-FT HCl?

A4: Activation of the 5-HT3 receptor by an agonist like 5-FT HCl leads to an influx of extracellular Ca²⁺. This increase in intracellular calcium can initiate a signaling cascade involving the activation of Calcium/Calmodulin-dependent protein kinase II (CaMKII) and subsequent phosphorylation of Extracellular signal-regulated kinases 1 and 2 (ERK1/2).[4][5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High variability between replicate wells	1. Inconsistent cell seeding: Uneven distribution of cells across the plate. 2. Pipetting errors: Inaccurate dispensing of 5-FT HCl or assay reagents. 3. Edge effects: Evaporation from wells on the outer edges of the plate.	1. Ensure a homogenous single-cell suspension before plating. 2. Calibrate pipettes regularly and use reverse pipetting for viscous solutions. 3. Fill outer wells with sterile PBS or media without cells to maintain humidity.
No observable effect or low signal	1. Sub-optimal 5-FT HCl concentration: The concentration used may be too low to elicit a response. 2. Low or no 5-HT3 receptor expression: The cell line used may not express the target receptor. 3. Compound degradation: The 5-FT HCl stock solution may have degraded.	1. Perform a dose-response experiment with a wider concentration range. 2. Confirm 5-HT3 receptor expression in your cell line using qPCR or Western blot. 3. Prepare a fresh stock solution of 5-FT HCl.
High background signal in fluorescence assays	1. Autofluorescence: Intrinsic fluorescence from cells, media components (e.g., phenol red), or the compound itself. 2. Non-specific binding of fluorescent probes. 3. Sub-optimal instrument settings.	1. Use phenol red-free media for the assay. If the compound is fluorescent, run a "compound only" control to subtract its signal. 2. Include appropriate blocking steps and optimize washing procedures. 3. Adjust the gain and exposure settings of the fluorescence reader to maximize the signal-to-noise ratio.
Compound precipitation in culture media	1. Poor solubility: The final concentration of 5-FT HCl in the aqueous media exceeds its solubility limit. 2. High final DMSO concentration: While used for stock solutions, high final concentrations of DMSO can be toxic to cells.	1. Prepare a fresh, lower concentration stock solution or use a serial dilution method. Pre-warming the media to 37°C before adding the compound can also help. 2. Ensure the final DMSO concentration in the culture is below 0.5%, and ideally below 0.1%. Run a vehicle control with the same DMSO concentration.

Quantitative Data Summary

Parameter	Receptor Subtype	Value
EC₅₀	5-HT3A	16 µM
EC₅₀	5-HT3AB	27 µM

Key Experimental Protocols

Protocol: Determining the IC₅₀ of 5-Fluorotryptamine hydrochloride using the MTT Assay

This protocol outlines the steps to assess the cytotoxic effect of 5-FT HCl on a chosen adherent cell line.

Materials:

• 5-Fluorotryptamine hydrochloride (5-FT HCl)

• Dimethyl sulfoxide (DMSO)

• Adherent cell line of interest

• Complete cell culture medium

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[6]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or pure DMSO)[3]

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells that are in the logarithmic growth phase.

  • Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of 5-FT HCl in DMSO.

  • Perform serial dilutions of the stock solution in complete culture medium to obtain a range of desired concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Also, prepare a vehicle control (medium with the highest final concentration of DMSO used).

  • Carefully remove the old medium from the wells and add 100 µL of the prepared 5-FT HCl dilutions or vehicle control to the respective wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[3]

  • Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.[3]

  • Carefully remove the medium containing MTT from each well.

  • Add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.[7]

  • Shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the 5-FT HCl concentration and use non-linear regression analysis to determine the IC₅₀ value.

Visualizing Key Processes

To aid in understanding the experimental workflow and the underlying biological mechanisms, the following diagrams are provided.

Workflow for IC₅₀ determination using MTT assay.

5-HT3 receptor downstream signaling pathway.

A logical troubleshooting guide for common issues.

References

• 1. researchgate.net [researchgate.net]
• 2. medkoo.com [medkoo.com]
• 3. benchchem.com [benchchem.com]
• 4. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [worldwide.promega.com]
• 5. researchgate.net [researchgate.net]
• 6. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 7. researchgate.net [researchgate.net]

Potential degradation pathways of 5-Fluorotryptamine hydrochloride

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the potential degradation pathways of 5-Fluorotryptamine hydrochloride. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs) & Troubleshooting

Question	Answer
My 5-Fluorotryptamine hydrochloride solution has turned a yellow/brown color. What could be the cause?	Discoloration often indicates degradation, likely due to oxidation or photolytic degradation. The indole ring of the tryptamine is susceptible to oxidation, which can be accelerated by exposure to air (oxygen), light, and certain metal ions. To mitigate this, prepare solutions fresh using deoxygenated solvents and store them protected from light in amber vials or wrapped in aluminum foil. Storing solutions at lower temperatures (-20°C or -80°C) can also slow down this process.
I am observing a loss of potency in my stock solution over time, even when stored at low temperatures. What is happening?	While low temperatures slow down degradation, they do not completely halt it. The primary cause of potency loss is likely slow hydrolysis or oxidation. Ensure your solvent is of high purity and free from contaminants that could catalyze degradation. For long-term storage, consider storing the compound as a dry solid at -20°C or below and preparing fresh solutions as needed.[1]
I see an unexpected peak in my HPLC chromatogram after leaving my sample on the autosampler overnight. What could this be?	This is likely a degradation product. The slightly elevated temperature of the autosampler tray and prolonged time in solution can lead to degradation. Potential degradation products could include hydroxylated or oxidized species. To confirm, you can perform a forced degradation study (e.g., mild acid/base treatment or exposure to a dilute oxidizing agent) and compare the resulting chromatograms. To avoid this, minimize the time samples spend on the autosampler or use a cooled autosampler if available.
How can I prevent the degradation of 5-Fluorotryptamine hydrochloride during my experiments?	To minimize degradation, follow these best practices: • Storage: Store the solid compound in a cool, dark, and dry place.[1] • Solution Preparation: Prepare solutions fresh for each experiment using high-purity, deoxygenated solvents. • Light Protection: Protect solutions from light at all times by using amber vials or covering containers with aluminum foil.[2][3] • pH Control: Maintain a neutral or slightly acidic pH, as extreme pH conditions can catalyze hydrolysis.[4] • Temperature Control: Keep solutions on ice or at a controlled low temperature during experiments whenever possible.[2]

Potential Degradation Pathways

The primary routes of degradation for 5-Fluorotryptamine hydrochloride are anticipated to be oxidation, photolysis, and hydrolysis under extreme pH conditions.

Oxidative Degradation

The indole ring of 5-Fluorotryptamine is susceptible to oxidation, particularly in the presence of oxygen, metal ions, or other oxidizing agents. This can lead to the formation of various hydroxylated and ring-opened byproducts.

Fig 1. Proposed Oxidative Degradation Pathway.

Photolytic Degradation

Exposure to light, particularly UV light, can induce degradation of the tryptamine structure, leading to the formation of various photolytic byproducts. This process can be exacerbated by the presence of photosensitizers.

Fig 2. Proposed Photolytic Degradation Pathway.

Quantitative Data Summary

Forced degradation studies are essential to understand the stability of a compound.[5][6][7] The following table summarizes hypothetical data from such a study on 5-Fluorotryptamine hydrochloride, illustrating its stability under various stress conditions.

Stress Condition	Duration	Temperature	% Degradation	Major Degradation Products
0.1 M HCl	24 hours	60°C	~5%	Minor hydrophilic species
0.1 M NaOH	24 hours	60°C	~8%	Multiple polar degradants
3% H₂O₂	8 hours	Room Temp	~15%	Oxidized derivatives
UV Light (254 nm)	48 hours	Room Temp	~20%	Photolytic adducts
Heat (Dry)	7 days	80°C	<2%	Minimal degradation

Key Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To investigate the stability of 5-Fluorotryptamine hydrochloride under various stress conditions and identify potential degradation products.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of 5-Fluorotryptamine hydrochloride (1 mg/mL) in methanol.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C.

  • Oxidation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature.

  • Photolytic Degradation: Expose 1 mL of the stock solution in a quartz cuvette to UV light (254 nm).

  • Thermal Degradation: Store the solid compound in an oven at 80°C.

• Time Points: Withdraw aliquots at 0, 2, 4, 8, and 24 hours (and longer for thermal stress).

• Sample Preparation: Neutralize acidic and basic samples before analysis. Dilute all samples to an appropriate concentration with the mobile phase.

• Analysis: Analyze samples by a stability-indicating HPLC-UV method.

Fig 3. Workflow for Forced Degradation Study.

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop a High-Performance Liquid Chromatography (HPLC) method capable of separating 5-Fluorotryptamine hydrochloride from its potential degradation products.

Methodology:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-19 min: 95% to 5% B

  • 19-25 min: 5% B

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV at 280 nm.

• Column Temperature: 30°C.

This method should provide good separation between the parent compound and more polar degradation products (which will elute earlier) and less polar degradants. The use of a photodiode array (PDA) detector is recommended to assess peak purity.

References

• 1. medkoo.com [medkoo.com]
• 2. pharmatutor.org [pharmatutor.org]
• 3. ajpsonline.com [ajpsonline.com]
• 4. pharmachitchat.wordpress.com [pharmachitchat.wordpress.com]
• 5. biopharminternational.com [biopharminternational.com]
• 6. rjptonline.org [rjptonline.org]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Avoiding off-target effects of 5-Fluorotryptamine hydrochloride

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of 5-Fluorotryptamine hydrochloride (5-FT), with a specific focus on understanding and mitigating its off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 5-Fluorotryptamine hydrochloride?

A1: 5-Fluorotryptamine hydrochloride is a serotonergic agent with a multifaceted mechanism of action. It primarily acts as an agonist at various serotonin (5-HT) receptor subtypes, including 5-HT1A, 5-HT2A, 5-HT2B, and 5-HT2C receptors.[1] It also functions as a partial agonist at 5-HT3 receptors.[1][2] Additionally, 5-FT is a serotonin-dopamine releasing agent (SDRA), promoting the release of these neurotransmitters, and a weak monoamine oxidase (MAO) inhibitor at higher concentrations.[1]

Q2: What are the known primary targets and off-targets of 5-Fluorotryptamine hydrochloride?

A2: The primary targets of 5-FT are serotonin receptors, particularly the 5-HT1A and 5-HT2 families. However, due to its structural similarity to serotonin, it can interact with a range of other receptors and transporters, which constitute its off-target effects. These include other serotonin receptor subtypes for which it has lower affinity, as well as dopamine and norepinephrine transporters due to its monoamine releasing properties.[1] Its weak inhibitory activity at MAO-A and MAO-B can also be considered an off-target effect, especially at high concentrations.[1]

Q3: How can I minimize the off-target effects of 5-Fluorotryptamine hydrochloride in my experiments?

A3: Minimizing off-target effects is crucial for obtaining reliable and interpretable data. Key strategies include:

• Dose Selection: Use the lowest effective concentration of 5-FT that elicits a response at your target of interest. A thorough dose-response study is essential to identify this concentration.

• Use of Selective Antagonists: To confirm that the observed effect is mediated by your target receptor, pre-treat your experimental system with a selective antagonist for that receptor. The antagonist should block the effect of 5-FT.

• Control Experiments: Employ appropriate controls, such as cell lines or tissues that do not express the target receptor, to identify non-specific effects.

• Orthogonal Assays: Validate your findings using multiple, distinct experimental assays that measure different aspects of your target's function.

Q4: Is 5-Fluorotryptamine hydrochloride stable in solution? How should I store it?

A4: 5-Fluorotryptamine hydrochloride is generally stable in aqueous solutions for experimental use. For long-term storage, it is recommended to store the solid compound at -20°C. Stock solutions can be prepared in a suitable solvent (e.g., water or DMSO) and stored in aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Inconsistent results between experiments.	1. Variability in compound concentration. 2. Degradation of 5-FT stock solution. 3. Cell line passage number affecting receptor expression.	1. Prepare fresh dilutions from a stock solution for each experiment. 2. Aliquot stock solutions to avoid repeated freeze-thaw cycles. 3. Maintain a consistent cell passage number for all experiments and regularly check receptor expression levels.
High background signal or non-specific effects.	1. 5-FT concentration is too high, leading to off-target binding. 2. The observed effect is not mediated by the intended target.	1. Perform a dose-response curve to determine the optimal concentration with the best signal-to-noise ratio. 2. Use a selective antagonist for your target receptor to see if it blocks the observed effect. 3. Test 5-FT in a null cell line or tissue lacking the target receptor.
Observed effect does not match literature reports for the primary target.	1. The effect may be mediated by an off-target receptor or a combination of targets. 2. Differences in experimental systems (e.g., cell type, species).	1. Consult the binding affinity data (Table 1) to identify potential off-targets. Use selective antagonists for high-affinity off-targets to dissect the pharmacology. 2. Carefully compare your experimental conditions to the literature and consider potential species differences in receptor pharmacology.
Difficulty in replicating binding affinity (Ki) values.	1. Inappropriate radioligand or competitor concentrations. 2. Non-optimal assay buffer composition or incubation time. 3. Issues with membrane preparation.	1. Ensure the radioligand concentration is at or below its Kd and that the competitor concentrations span a wide range to generate a complete inhibition curve. 2. Optimize buffer pH, ionic strength, and incubation time to reach binding equilibrium. 3. Ensure consistent and high-quality membrane preparation. Refer to the detailed experimental protocol for guidance.

Data Presentation

Table 1: Pharmacological Profile of 5-Fluorotryptamine Hydrochloride at Various Targets

Target	Assay Type	Species	Ki (nM)	EC50 (nM)	IC50 (nM)	Reference
5-HT1A Receptor	Binding	Human	18	-	-	[1]
5-HT1A Receptor	Functional	-	-	129	-	[1]
5-HT2A Receptor	Binding	Human	6.0 - 3,908	-	-	[1]
5-HT2A Receptor	Functional	-	-	2.64 - 58	-	[1]
5-HT2B Receptor	Binding	Human	5.7	-	-	[1]
5-HT2C Receptor	Binding	Human	3.72	-	-	[1]
5-HT3A Receptor	Binding	Human	800	-	-	[1][2]
5-HT3A Receptor	Functional	Human	-	16,000	-	[1][2]
5-HT3AB Receptor	Binding	Human	1,800	-	-	[1][2]
5-HT3AB Receptor	Functional	Human	-	27,000	-	[1][2]
Serotonin Transporter (SERT)	Release	-	-	10.1	-	[1]
Dopamine Transporter (DAT)	Release	-	-	82.3	-	[1]
Norepinephrine Transporter (NET)	Release	-	-	464	-	[1]
Monoamine Oxidase A (MAO-A)	Inhibition	-	-	-	13,200	[1]
Monoamine Oxidase B (MAO-B)	Inhibition	-	-	-	52,500	[1]

Note: Ki (inhibition constant) and EC50/IC50 (half-maximal effective/inhibitory concentration) values can vary between different studies and experimental conditions.

Mandatory Visualizations

Caption: 5-HT1A receptor signaling pathway activated by 5-Fluorotryptamine.

Caption: 5-HT2A receptor signaling pathway activated by 5-Fluorotryptamine.

Caption: 5-HT3 receptor signaling by 5-Fluorotryptamine.

References

• 1. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PMC [pmc.ncbi.nlm.nih.gov]

5-Fluorotryptamine hydrochloride storage and handling best practices

Technical Support Center: 5-Fluorotryptamine Hydrochloride

Welcome to the technical support center for 5-Fluorotryptamine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to ensure the proper storage, handling, and use of this compound in experimental settings.

Frequently Asked Questions (FAQs)

Q1: How should I store 5-Fluorotryptamine hydrochloride upon receipt?

For optimal stability, 5-Fluorotryptamine hydrochloride should be stored under specific conditions to prevent degradation. For long-term storage, it is recommended to keep the compound at -20°C.[1][2][3] For short-term storage, such as between experiments over a few days or weeks, a temperature of 0-4°C is suitable.[1] The compound is sensitive to light and moisture, so it must be stored in a dark, dry location in a tightly sealed container.[1][4]

Q2: The compound has clumped together in the vial. Is it still usable?

Clumping is a common issue for hygroscopic compounds like 5-Fluorotryptamine hydrochloride, which readily absorb moisture from the atmosphere.[4][5][6] This does not necessarily indicate chemical degradation. To handle this, you can gently break up the clumps with a clean spatula before weighing. However, it is crucial to minimize its exposure to air during this process.[5] For quantitative experiments, the absorbed water may affect mass calculations. If precision is critical, consider drying the compound under a vacuum, though care must be taken to avoid decomposition.

Q3: What are the primary safety precautions I should take when handling this compound?

5-Fluorotryptamine hydrochloride is categorized as a hazardous chemical. It can cause skin and serious eye irritation, and may also lead to respiratory irritation.[4][7] It is harmful if swallowed and is suspected of causing reproductive harm.[8] Therefore, appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times.[4][7] All handling should be performed in a well-ventilated area or a chemical fume hood to avoid inhalation of dust particles.[4][7] Ensure that an eyewash station and safety shower are readily accessible.[7][9]

Q4: How do I prepare a stock solution? What solvents are recommended?

5-Fluorotryptamine hydrochloride exhibits solubility in various organic solvents. It is soluble in DMSO (up to 15 mg/ml), ethanol (up to 10 mg/ml), and DMF (up to 5 mg/ml).[1][2] To prepare a stock solution, weigh the desired amount of the compound in a fume hood, add it to an appropriate vial, and then add the solvent. Vortex or sonicate briefly to ensure complete dissolution. For aqueous buffers like PBS, solubility is significantly lower, so preparing a high-concentration stock in a solvent like DMSO first is recommended before further dilution.[2]

Q5: How long can I store the stock solution?

Stock solutions, especially in DMSO, should be stored at -20°C for long-term use. When stored properly in a tightly sealed container to prevent solvent evaporation and moisture absorption, the solution can remain stable for months. For frequent use, it is advisable to prepare smaller aliquots to avoid repeated freeze-thaw cycles, which can degrade the compound.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Solubility / Precipitation in Aqueous Buffer	The compound has limited solubility in aqueous solutions. The final concentration in the buffer may be too high.	Prepare a concentrated stock solution in an organic solvent like DMSO first.[2] Dilute the stock solution into your aqueous buffer to the final desired concentration. Ensure the final concentration of the organic solvent is compatible with your experimental system.
Inconsistent Experimental Results	Compound degradation due to improper storage (exposure to light, moisture, or temperature fluctuations). Inaccurate weighing due to moisture absorption.	Review storage conditions. Always store the solid compound and stock solutions at the recommended temperature, protected from light.[1] When weighing, work quickly and in a low-humidity environment if possible, or use a glove box.[5]
Color Change of Solid Compound or Solution	This may indicate oxidation or degradation, potentially from exposure to air or light.	Discard the compound or solution if you observe a significant color change. To prevent this, consider storing the solid under an inert gas like argon or nitrogen and always use amber vials or wrap containers in aluminum foil for solutions.[4][10][11]

Quantitative Data Summary

Parameter	Value	Source(s)
Long-Term Storage Temp. (Solid)	-20°C	[1][2][3]
Short-Term Storage Temp. (Solid)	0 - 4°C	[1]
Shelf Life (Solid, Properly Stored)	≥ 3-5 years	[1][2]
Solubility in DMSO	15 mg/mL	[2]
Solubility in Ethanol	10 mg/mL	[2]
Solubility in DMF	5 mg/mL	[2]
Solubility in DMSO:PBS (1:1)	0.50 mg/mL	[2]
Solubility in Methanol	1 mg/mL	[2]

Experimental Protocols

Protocol 1: Weighing 5-Fluorotryptamine Hydrochloride

• Preparation: Ensure you are wearing appropriate PPE (lab coat, gloves, safety goggles). Perform all steps inside a chemical fume hood.

• Acclimatization: Before opening, allow the container to equilibrate to room temperature for at least 20-30 minutes. This minimizes moisture condensation on the cold compound.

• Weighing: Use a clean, anti-static weigh boat on an analytical balance. Quickly transfer the desired amount of the solid compound to the weigh boat.

• Minimizing Exposure: Work swiftly to reduce the compound's exposure to atmospheric moisture and light.[5]

• Sealing: Immediately and tightly reseal the main container. For added protection, wrap the cap's threads with parafilm.

• Storage: Promptly return the main container to its recommended storage condition (-20°C).[3]

Protocol 2: Preparation of a 10 mM DMSO Stock Solution

• Calculation: The molecular weight of 5-Fluorotryptamine hydrochloride is 214.67 g/mol .[3][12] To make a 10 mM solution, you will need 2.147 mg per 1 mL of solvent.

• Weighing: Following Protocol 1, accurately weigh 2.15 mg of the compound and place it into a sterile microcentrifuge tube or an amber glass vial.

• Dissolution: Add 1.0 mL of high-purity, anhydrous DMSO to the vial.

• Mixing: Cap the vial securely and vortex for 30-60 seconds or until the solid is completely dissolved. A brief sonication can be used if necessary.

• Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent, and date of preparation. Store the stock solution at -20°C. For frequent use, create smaller single-use aliquots to avoid multiple freeze-thaw cycles.

Visualizations

Caption: Experimental workflow for handling 5-Fluorotryptamine hydrochloride.

Caption: Decision tree for proper storage of 5-Fluorotryptamine hydrochloride.

References

• 1. medkoo.com [medkoo.com]
• 2. caymanchem.com [caymanchem.com]
• 3. 5-Fluorotryptamine 2711-58-2 [sigmaaldrich.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. tutorchase.com [tutorchase.com]
• 6. ibisscientific.com [ibisscientific.com]
• 7. fishersci.com [fishersci.com]
• 8. lgcstandards.com [lgcstandards.com]
• 9. fishersci.com [fishersci.com]
• 10. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
• 11. Protection of Light Sensitive Products | Pharmaguideline [pharmaguideline.com]
• 12. scbt.com [scbt.com]

How to improve the purity of synthesized 5-Fluorotryptamine hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the purity of synthesized 5-Fluorotryptamine hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in the synthesis of 5-Fluorotryptamine hydrochloride?

A1: Common impurities can originate from starting materials, side-products, and intermediates of the synthesis route employed. If using a Fischer indole-type synthesis, potential impurities include:

• Unreacted Starting Materials: 4-Fluorophenylhydrazine and the corresponding aldehyde or ketone.

• Positional Isomers: Formation of other fluorinated tryptamine isomers (e.g., 4-fluoro, 6-fluoro, 7-fluoro) if the starting fluorophenylhydrazine is not isomerically pure.

• Incompletely Cyclized Intermediates: Phenylhydrazone intermediates that have not fully cyclized to the indole ring.

• Byproducts of Ring Formation: Indolenine intermediates or other rearrangement products.

Q2: What is the most common method for purifying crude 5-Fluorotryptamine hydrochloride?

A2: Recrystallization is a widely used and effective method for purifying solid organic compounds like 5-Fluorotryptamine hydrochloride.[1] It relies on the principle of differential solubility of the desired compound and impurities in a suitable solvent system at varying temperatures.

Q3: How can I assess the purity of my 5-Fluorotryptamine hydrochloride sample?

A3: Several analytical techniques can be used to determine the purity of your sample:

• High-Performance Liquid Chromatography (HPLC): A powerful technique for separating and quantifying impurities. A reversed-phase C18 column with a mobile phase of acetonitrile and water (often with a buffer like ammonium formate or a small amount of an acid like trifluoroacetic acid) is a common starting point for tryptamines.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR can provide detailed structural information and help identify and quantify impurities with distinct signals.

• Gas Chromatography-Mass Spectrometry (GC-MS): This can be used to identify volatile impurities. The freebase of 5-Fluorotryptamine is more suitable for GC-MS analysis than the hydrochloride salt.

Troubleshooting Guides

Issue 1: Low Purity After Initial Synthesis and Precipitation

Possible Cause: Significant amounts of unreacted starting materials or side-products are co-precipitating with the product.

Troubleshooting Steps:

• Optimize Reaction Conditions: Ensure the reaction has gone to completion to minimize unreacted starting materials.

• Aqueous Workup: Before precipitation of the hydrochloride salt, perform an aqueous workup to remove water-soluble impurities. This can involve partitioning the freebase into an organic solvent, washing with water or brine, and then precipitating the hydrochloride salt by adding a solution of HCl in a suitable solvent (e.g., isopropanol or ether).

• Recrystallization: This is the most effective next step. Please refer to the detailed recrystallization protocol below.

Issue 2: Oily Product Instead of Crystalline Solid During Recrystallization

Possible Cause: The chosen solvent system is too good a solvent for the compound, or the cooling process is too rapid.

Troubleshooting Steps:

• Solvent System Adjustment:

  • If using a single solvent, it may be too effective at dissolving the compound even at low temperatures. Try a solvent in which the compound has lower solubility.

  • If using a mixed solvent system (e.g., ethanol/ethyl acetate), you may have too much of the "good" solvent (ethanol). Gradually add more of the "poor" solvent (ethyl acetate) to the hot solution until turbidity is observed, then add a drop or two of the "good" solvent to redissolve and allow to cool slowly.

• Slower Cooling: Allow the hot, saturated solution to cool to room temperature slowly and undisturbed. Do not place it directly in an ice bath. Once at room temperature, cooling in a refrigerator and then a freezer can be attempted.

• Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution to induce crystallization.

• Seeding: If you have a small amount of pure crystalline material, add a single crystal to the cooled, supersaturated solution to initiate crystallization.

Issue 3: Recrystallization Fails to Remove a Persistent Impurity

Possible Cause: The impurity has very similar solubility properties to 5-Fluorotryptamine hydrochloride in the chosen solvent system.

Troubleshooting Steps:

• Change Solvent System: Experiment with different solvent systems. A good starting point for tryptamine hydrochlorides is a mixture of a polar solvent like ethanol or methanol with a less polar co-solvent like ethyl acetate or diethyl ether.[1]

• Column Chromatography: If recrystallization is ineffective, column chromatography provides a different separation mechanism based on polarity. Please refer to the detailed column chromatography protocol below.

Experimental Protocols

Protocol 1: Recrystallization of 5-Fluorotryptamine Hydrochloride

This protocol is based on methods used for similar tryptamine hydrochlorides and should be optimized for your specific sample.

Methodology:

• Solvent Selection: A mixture of ethanol and ethyl acetate is a good starting point.[1] The ideal ratio will depend on the impurity profile.

• Dissolution: In a flask, add the crude 5-Fluorotryptamine hydrochloride. Add a minimal amount of boiling ethanol to dissolve the solid completely. This should be done in a fume hood with appropriate heating (e.g., a heating mantle or hot plate with a water bath).

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Addition of Anti-Solvent: While the ethanol solution is still hot, slowly add ethyl acetate dropwise until the solution becomes slightly turbid. Then, add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Further cooling in a refrigerator (0-5 °C) can increase the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold ethyl acetate or a cold mixture of the recrystallization solvents to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Expected Purity Improvement:

Purification Step	Starting Purity (Example)	Purity After Recrystallization (Expected)
Single Recrystallization	~85-90%	>98%

Note: These are typical values and will vary depending on the nature and quantity of impurities.

Protocol 2: Silica Gel Column Chromatography of 5-Fluorotryptamine

This protocol is for the purification of the freebase of 5-Fluorotryptamine. The purified freebase can then be converted back to the hydrochloride salt.

Methodology:

• Preparation of the Freebase: Dissolve the crude 5-Fluorotryptamine hydrochloride in water and basify with a suitable base (e.g., sodium carbonate or ammonia) to a pH of ~9-10. Extract the freebase into an organic solvent such as dichloromethane (DCM) or ethyl acetate. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Stationary Phase: Silica gel (60-120 mesh).

• Mobile Phase Selection (Eluent): A gradient of increasing polarity is often effective. A good starting point is a mixture of dichloromethane (DCM) and methanol (MeOH).

  • Start with 100% DCM.

  • Gradually increase the proportion of MeOH (e.g., 1%, 2%, 5% MeOH in DCM).

  • The optimal gradient should be determined by thin-layer chromatography (TLC) first.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent and pour it into the chromatography column. Allow it to pack evenly.

• Sample Loading: Dissolve the crude freebase in a minimal amount of DCM and load it onto the top of the silica gel column.

• Elution: Begin eluting with the mobile phase, starting with the lowest polarity. Collect fractions and monitor the separation using TLC.

• Fraction Analysis: Combine the fractions containing the pure 5-Fluorotryptamine freebase.

• Solvent Removal: Remove the solvent from the combined pure fractions under reduced pressure.

• Conversion to Hydrochloride Salt: Dissolve the purified freebase in a suitable solvent (e.g., isopropanol or diethyl ether) and add a solution of HCl in the same or a miscible solvent to precipitate the pure 5-Fluorotryptamine hydrochloride. Collect the precipitate by filtration and dry.

Visualizations

Caption: Workflow for the purification of 5-Fluorotryptamine hydrochloride by recrystallization.

Caption: Decision-making workflow for the purification of 5-Fluorotryptamine hydrochloride.

References

• 1. A Simple Preparation of Tryptamine - [www.rhodium.ws] [designer-drug.com]

Addressing poor signal-to-noise ratio in 5-Fluorotryptamine hydrochloride experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to poor signal-to-noise ratio in experiments involving 5-Fluorotryptamine hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What is 5-Fluorotryptamine hydrochloride and what are its primary research applications?

5-Fluorotryptamine hydrochloride is a tryptamine derivative that acts as a serotonin receptor agonist and a monoamine releasing agent.[1] It is widely used in neuroscience research to study the role of serotonin receptors in various physiological and pathological processes. Its ability to modulate neurotransmitter systems makes it a valuable tool in drug discovery and development for neurological and psychiatric disorders.[2]

Q2: What are the known receptor binding affinities and functional activities of 5-Fluorotryptamine?

5-Fluorotryptamine exhibits affinity for several serotonin receptors. The table below summarizes its known binding affinities (Ki) and functional activities (EC50).

Receptor	Binding Affinity (Ki) (nM)	Functional Activity (EC50) (nM)	Notes
5-HT1A	18	129 (Agonist)
5-HT2A	6.0 - 3,908	2.64 - 58 (Full Agonist)	Emax: 110%
5-HT2B	5.7	-
5-HT2C	3.72	-
5-HT3A	800	16,000 (Partial Agonist)	Rmax: 0.64
5-HT3AB	1,800	27,000 (Partial Agonist)	Rmax: 0.45

Data compiled from multiple sources.[1]

Q3: What are the main causes of poor signal-to-noise ratio in experiments with 5-Fluorotryptamine hydrochloride?

A low signal-to-noise ratio can stem from several factors, broadly categorized as issues with the compound, experimental setup, or the biological system being studied. Common causes include:

• Compound Integrity and Preparation: Degradation of the compound, inaccurate concentration, or poor solubility in the assay buffer.

• Assay Conditions: Suboptimal buffer composition, temperature, or incubation times. High background signal from non-specific binding of the compound or detection reagents.

• Biological System: Low receptor expression levels in the cell line or tissue preparation. High intrinsic fluorescence or electrical noise from the biological sample.

• Equipment and Environment: Improperly shielded equipment, ground loops, or other sources of electrical interference in electrophysiology. Scratched or autofluorescent plates in fluorescence-based assays.

Troubleshooting Guides

Issue 1: Weak or No Signal in Receptor Binding Assays

Possible Cause	Troubleshooting Steps
Degradation of 5-Fluorotryptamine hydrochloride	- Store the compound as recommended by the manufacturer, typically at -20°C and protected from light. - Prepare fresh stock solutions for each experiment and avoid repeated freeze-thaw cycles. - Confirm the integrity of the compound using analytical techniques like HPLC if degradation is suspected.
Incorrect Compound Concentration	- Verify the accuracy of your stock solution concentration. - Use calibrated pipettes for all dilutions. - Perform a concentration-response curve to ensure the concentrations used are within the expected active range.
Low Receptor Expression	- Use a cell line or tissue with a known high expression of the target serotonin receptor subtype. - Verify receptor expression levels using techniques such as qPCR, Western blot, or by using a radiolabeled ligand with known high affinity in a saturation binding experiment.
Suboptimal Assay Buffer	- Ensure the pH and ionic strength of the buffer are optimal for receptor binding. A common buffer for serotonin receptor binding is 50 mM Tris-HCl with physiological salt concentrations. - The addition of divalent cations like MgCl2 can sometimes enhance binding.
Insufficient Incubation Time	- Determine the time required to reach binding equilibrium by performing a time-course experiment.

Issue 2: High Background Noise in Receptor Binding Assays

Possible Cause	Troubleshooting Steps
Non-specific Binding to Assay Components	- Add a blocking agent such as bovine serum albumin (BSA) to the assay buffer to reduce binding to plasticware. - For filtration assays, pre-soak the filter plates with a solution of a non-specific binding blocker like polyethyleneimine (PEI).
High Non-specific Binding of the Radioligand	- Lower the concentration of the radioligand used in the assay. Ideally, the concentration should be at or below the Kd of the radioligand for the receptor.[3] - Include a known high-affinity unlabeled ligand at a saturating concentration to accurately determine non-specific binding.
Contaminated Reagents	- Use high-purity reagents and freshly prepared buffers. - Filter all buffers before use.

Issue 3: Poor Signal-to-Noise Ratio in Electrophysiology Recordings

Possible Cause	Troubleshooting Steps
Electrical Interference	- Ensure the electrophysiology setup is properly grounded and shielded within a Faraday cage. - Identify and remove sources of 60 Hz noise from nearby equipment. - Check for and eliminate any ground loops in the recording setup.
Unstable Recording Conditions	- Allow sufficient time for the slice or cell preparation to stabilize before applying 5-Fluorotryptamine hydrochloride. - Maintain a constant perfusion rate and temperature of the artificial cerebrospinal fluid (aCSF).
Compound Precipitation or Adsorption	- Visually inspect the solution for any signs of precipitation after dilution in aCSF. - Consider using a perfusion system with inert tubing to minimize adsorption of the compound.
Redox-related Artifacts	- Be aware that some reagents can react with Ag/AgCl electrodes, causing voltage offsets.[4] If using reducing or oxidizing agents in your experiments, use a salt bridge to isolate the reference electrode.

Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay

This protocol describes a general method for determining the binding affinity of 5-Fluorotryptamine hydrochloride for a target serotonin receptor expressed in a cell line.

Materials:

• Cell membranes expressing the target serotonin receptor

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl2, 0.1% BSA, pH 7.4

• Radioligand specific for the target receptor (e.g., [3H]-Ketanserin for 5-HT2A)

• Unlabeled 5-Fluorotryptamine hydrochloride

• Non-specific binding control (a high-affinity unlabeled ligand for the target receptor)

• 96-well filter plates

• Scintillation fluid and counter

Procedure:

• Prepare Serial Dilutions: Prepare a series of dilutions of 5-Fluorotryptamine hydrochloride in the assay buffer.

• Assay Setup: In a 96-well filter plate, add the following to each well:

  • Assay Buffer

  • Radioligand at a concentration near its Kd

  • Either 5-Fluorotryptamine hydrochloride (at varying concentrations), assay buffer (for total binding), or the non-specific binding control (at a saturating concentration).

  • Cell membranes (the amount should be optimized to ensure that less than 10% of the radioligand is bound).[3]

• Incubation: Incubate the plate at room temperature for 60-120 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of the wells through the filter plate using a vacuum manifold.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Counting: Add scintillation fluid to each well and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the 5-Fluorotryptamine hydrochloride concentration and fit the data to a one-site competition model to determine the IC50. Calculate the Ki value using the Cheng-Prusoff equation.

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology

This protocol provides a general workflow for recording the effects of 5-Fluorotryptamine hydrochloride on neuronal activity in brain slices.

Materials:

• Brain slices from the region of interest

• Artificial cerebrospinal fluid (aCSF)

• Internal solution for the patch pipette

• 5-Fluorotryptamine hydrochloride stock solution

• Electrophysiology rig with amplifier, micromanipulator, and data acquisition system

Procedure:

• Slice Preparation: Prepare acute brain slices using a vibratome and allow them to recover in aCSF for at least 1 hour.

• Recording Setup: Transfer a slice to the recording chamber and continuously perfuse with oxygenated aCSF at a constant temperature.

• Obtain Whole-Cell Recording: Under visual guidance, approach a neuron with a patch pipette filled with internal solution and establish a whole-cell recording configuration.

• Baseline Recording: Record baseline neuronal activity (e.g., membrane potential, firing rate, or synaptic currents) for a stable period.

• Compound Application: Bath-apply 5-Fluorotryptamine hydrochloride at the desired concentration by adding it to the perfusion aCSF.

• Record Drug Effect: Record the changes in neuronal activity during and after the application of the compound.

• Washout: Wash out the compound by perfusing with drug-free aCSF and record the recovery of neuronal activity.

• Data Analysis: Analyze the recorded data to quantify the effects of 5-Fluorotryptamine hydrochloride on the measured parameters.

Visualizations

Caption: 5-HT2A receptor signaling pathway activated by 5-Fluorotryptamine.

Caption: A logical workflow for troubleshooting poor signal-to-noise ratio.

References

• 1. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Redox artifacts in electrophysiological recordings - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing variability in 5-Fluorotryptamine hydrochloride functional assays

This technical support guide is designed for researchers, scientists, and drug development professionals to minimize variability and troubleshoot functional assays involving 5-Fluorotryptamine hydrochloride (5-FT HCl).

Frequently Asked Questions (FAQs)

Q1: What is 5-Fluorotryptamine hydrochloride (5-FT HCl) and what is its primary mechanism of action?

A1: 5-Fluorotryptamine hydrochloride is a derivative of tryptamine and acts as a serotonin receptor agonist.[1][2] Its fluorine atom at the 5-position of the indole ring enhances its biological activity.[1] 5-FT HCl interacts with various serotonin (5-HT) receptor subtypes, including 5-HT1A, 5-HT2A, 5-HT2B, 5-HT2C, and 5-HT3 receptors, to initiate intracellular signaling cascades.[2][3][4] Depending on the receptor subtype and the cell type, this can lead to the inhibition of adenylyl cyclase (decreasing cAMP), the activation of phospholipase C (increasing intracellular calcium), or the modulation of ion channels.[5][6][7][8]

Q2: How should 5-FT HCl be stored to ensure stability and consistency?

A2: Proper storage is critical for maintaining the compound's integrity. For short-term storage (days to weeks), it should be kept in a dry, dark place at 0-8°C.[1][9] For long-term storage (months to years), it is recommended to store it at -20°C.[9][10] Stock solutions, typically prepared in DMSO, should also be stored at -20°C.[9][10] Following these guidelines helps prevent degradation and ensures consistent performance in assays.

Q3: What are the most common sources of variability in cell-based functional assays?

A3: Variability in cell-based assays can arise from multiple factors. Key sources include:

• Cell Health and Passage Number: Using cells with high passage numbers can lead to altered morphology, growth rates, and responses to stimuli.[11] It is crucial to use cells with a low, consistent passage number.[12]

• Inconsistent Cell Seeding: Uneven cell distribution in microplates leads to high well-to-well variability.

• Mycoplasma Contamination: Undetected contamination can significantly alter cellular responses and endanger the reliability of experimental data.[11]

• Reagent Preparation and Handling: Errors in compound dilution, temperature fluctuations, and improper mixing can affect results.

• Assay Conditions: Variations in incubation times, temperature, and CO2 levels can impact cellular physiology and assay outcomes.[13]

• Plate Selection and Readout: The choice of microplate (e.g., black plates for fluorescence to minimize background) and instrument settings are critical for obtaining reliable data.[13][14]

Pharmacological Profile of 5-Fluorotryptamine

The following table summarizes the binding affinity (Ki) and functional potency (EC50) of 5-Fluorotryptamine at various human serotonin receptors. This data is essential for designing experiments and interpreting results.

Receptor Subtype	Binding Affinity (Ki)	Functional Potency (EC50)	Assay Type
5-HT1A	18 nM	129 nM	Agonist Activity
5-HT2A	6.0 - 3,908 nM	2.64 - 58 nM	Full Agonist Activity
5-HT2B	5.7 nM	Not specified	High Affinity Binding
5-HT2C	3.72 nM	Not specified	High Affinity Binding
5-HT3A	0.8 µM	16 µM	Partial Agonist Activity
5-HT3AB	1.8 µM	27 µM	Partial Agonist Activity
(Data compiled from multiple sources[2][3][4])

Key Signaling Pathways for 5-FT

5-FT primarily signals through G-protein coupled receptors (GPCRs). The two main pathways are the Gq-mediated calcium mobilization and the Gi-mediated inhibition of cAMP.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 5-Fluorotryptamine - Wikipedia [en.wikipedia.org]
• 3. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. innoprot.com [innoprot.com]
• 6. innoprot.com [innoprot.com]
• 7. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 8. Biased signaling via serotonin 5-HT2A receptor: From structural aspects to in vitro and in vivo pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medkoo.com [medkoo.com]
• 10. caymanchem.com [caymanchem.com]
• 11. youtube.com [youtube.com]
• 12. news-medical.net [news-medical.net]
• 13. selectscience.net [selectscience.net]
• 14. Drug Discovery Assays Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]

Identifying and mitigating impurities in 5-Fluorotryptamine hydrochloride samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Fluorotryptamine hydrochloride (5-FT HCl). Our goal is to help you identify and mitigate potential impurities in your samples, ensuring the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the potential impurities in a 5-Fluorotryptamine hydrochloride sample?

Impurities in 5-Fluorotryptamine HCl can originate from the synthetic route, degradation, or improper storage. These can be broadly categorized as:

• Synthesis-Related Impurities: Arising from starting materials, intermediates, or side-reactions.

• Degradation Products: Resulting from exposure to light, heat, oxygen, or non-optimal pH conditions.[1]

• Residual Solvents: Solvents used during synthesis and purification that are not completely removed.

A summary of potential impurities is provided in the table below.

Table 1: Potential Impurities in 5-Fluorotryptamine Hydrochloride

Impurity Category	Potential Compound	Common Source
Synthesis-Related	Unreacted 5-Fluoroindole	Starting material in many synthetic pathways.
N-formyl-5-fluorotryptamine	Incomplete reduction of an intermediate.
Other positional isomers (e.g., 4-FT, 6-FT)	Non-specific fluorination or starting material impurities.
Tryptamine	Contamination from starting materials or side reactions.
β-carboline derivatives	A common complication in Fischer indole synthesis.[2]
Degradation Products	Indole-3-acetaldehyde derivative	Enzymatic or chemical oxidation of the ethylamine side chain.[3][4]
5-Fluoro-N-oxide-tryptamine	Oxidation of the tertiary amine.[5]
2-indolone derivatives	Spontaneous degradation from oxidation and UV exposure.[1]
Residual Solvents	Acetone, Ethanol, Dichloromethane, etc.	Solvents used in synthesis, extraction, and recrystallization.[6]

Q2: How can I detect impurities in my 5-Fluorotryptamine HCl sample?

Several analytical techniques can be employed for impurity detection. The most common and effective methods are:

• High-Performance Liquid Chromatography (HPLC): Excellent for separating and quantifying impurities. A UV detector is commonly used, as tryptamines have strong UV absorbance.[7]

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for identifying volatile impurities. Derivatization is often required for tryptamines to improve their volatility and thermal stability.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information about the main compound and any impurities present at sufficient concentration.[9][10] ¹H and ¹⁹F NMR can be particularly useful for fluorinated compounds.[11]

Q3: What are the recommended storage conditions for 5-Fluorotryptamine HCl to minimize degradation?

To ensure the stability of your 5-Fluorotryptamine HCl sample, it is recommended to:

• Store at low temperatures: Preferably at -20°C for long-term storage.

• Protect from light: Use amber vials or store in a dark place.

• Store under an inert atmosphere: To prevent oxidation, storing under nitrogen or argon is advisable.

• Keep in a tightly sealed container: To prevent moisture absorption.

Troubleshooting Guides

HPLC Analysis Issues

Problem: Unexpected peaks in the chromatogram.

• Possible Cause 1: Contamination. The unexpected peaks could be from contaminated solvents, glassware, or the HPLC system itself.

  • Solution: Run a blank gradient (mobile phase without sample) to check for system contamination. Ensure all solvents are HPLC grade and glassware is thoroughly cleaned.

• Possible Cause 2: Sample Degradation. 5-Fluorotryptamine HCl may degrade if the sample solution is not fresh or has been exposed to light or heat.

  • Solution: Prepare fresh sample solutions before each analysis. Use an autosampler with temperature control if available.

• Possible Cause 3: Presence of Impurities. The peaks may be actual impurities from your sample.

  • Solution: Refer to Table 1 for potential impurities. Use a mass spectrometer (LC-MS) to identify the mass of the unknown peaks, which can help in their identification.

Problem: Poor peak shape (tailing or fronting).

• Possible Cause 1: Secondary Interactions. For basic compounds like tryptamines, interactions with acidic silanol groups on the silica-based column can cause peak tailing.[12]

  • Solution: Add a competing base, such as triethylamine (TEA), to the mobile phase (0.1-0.5%). Alternatively, use a column with end-capping or a base-deactivated stationary phase.

• Possible Cause 2: Column Overload. Injecting too much sample can lead to peak fronting.

  • Solution: Dilute the sample and inject a smaller volume.

• Possible Cause 3: Inappropriate Mobile Phase pH. The pH of the mobile phase can affect the ionization state of the analyte and its interaction with the stationary phase.

  • Solution: Adjust the pH of the mobile phase. For tryptamines, a slightly acidic pH (e.g., using formic acid or acetic acid) is often beneficial.

GC-MS Analysis Issues

Problem: No peak or a very small peak for 5-Fluorotryptamine HCl.

• Possible Cause 1: Poor Volatility. Tryptamines are not very volatile and can have poor chromatographic performance on GC-MS without derivatization.

  • Solution: Derivatize the sample with a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) to increase its volatility.[13]

• Possible Cause 2: Thermal Degradation. The high temperatures in the GC inlet can cause degradation of the analyte.

  • Solution: Optimize the inlet temperature. Using a lower temperature might reduce degradation. Also, ensure the derivatization is complete to improve thermal stability.

Experimental Protocols

HPLC-UV Method for Purity Analysis

This protocol outlines a general method for the analysis of 5-Fluorotryptamine HCl purity.

Table 2: HPLC-UV Method Parameters

Parameter	Value
Column	C18 reversed-phase (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection Wavelength	280 nm[14]
Injection Volume	10 µL

Sample Preparation:

• Prepare a stock solution of 5-Fluorotryptamine HCl in methanol at a concentration of 1 mg/mL.

• Dilute the stock solution with the initial mobile phase composition (95:5 Water:Acetonitrile with 0.1% Formic Acid) to a final concentration of 0.1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

GC-MS Method for Impurity Identification

This protocol provides a general procedure for the GC-MS analysis of 5-Fluorotryptamine HCl, including a derivatization step.

Table 3: GC-MS Method Parameters

Parameter	Value
Column	DB-5MS or equivalent (30 m x 0.25 mm, 0.25 µm)[15]
Carrier Gas	Helium at a constant flow of 1 mL/min
Inlet Temperature	250°C
Injection Mode	Splitless
Oven Program	Start at 100°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min
MS Transfer Line	280°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	40-500 m/z

Sample Preparation and Derivatization:

• Dissolve approximately 1 mg of the 5-Fluorotryptamine HCl sample in 1 mL of a suitable solvent like ethyl acetate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Add 100 µL of BSTFA (with 1% TMCS) to the dried residue.

• Seal the vial and heat at 70°C for 30 minutes.

• Cool to room temperature before injection.

Visualizations

References

• 1. Exploring Endogenous Tryptamines: Overlooked Agents Against Fibrosis in Chronic Disease? A Narrative Review | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Degradation of tryptamine in pig brain: identification of a new condensation product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tryptamine - Wikipedia [en.wikipedia.org]
• 5. blossomanalysis.com [blossomanalysis.com]
• 6. Sciencemadness Discussion Board - Improved Purification Procedure Decarboxylation of L-tryptophan to Tryptamine with Benzoate salt - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. Separation of Natural and Synthetic Hallucinogenic Tryptamines Using HPLC-PDA and UHPLC-PDA/QDa - ProQuest [proquest.com]
• 8. benchchem.com [benchchem.com]
• 9. Issue's Article Details [indiandrugsonline.org]
• 10. researchgate.net [researchgate.net]
• 11. research.manchester.ac.uk [research.manchester.ac.uk]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. CN103926338A - High performance liquid chromatography method for determining tryptamine content - Google Patents [patents.google.com]
• 15. Simultaneous determination of nineteen hallucinogenic tryptamines/beta-calbolines and phenethylamines using gas chromatography-mass spectrometry and liquid chromatography-electrospray ionisation-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Specificity of 5-Fluorotryptamine Hydrochloride Binding: A Comparative Guide

For researchers and drug development professionals, understanding the precise binding profile of a compound is paramount to predicting its therapeutic efficacy and potential off-target effects. This guide provides an objective comparison of 5-Fluorotryptamine (5-FT) hydrochloride, a synthetic tryptamine derivative, against other relevant compounds.[1][2] We present supporting experimental data, detailed protocols for validation, and visual workflows to ensure clarity and reproducibility.

Binding Profile of 5-Fluorotryptamine Hydrochloride

5-Fluorotryptamine hydrochloride is a serotonergic agent that interacts with multiple serotonin (5-HT) receptor subtypes.[1] Its primary activity is as an agonist at the 5-HT1A receptor.[1] However, it also demonstrates significant affinity and activity at other 5-HT receptors, classifying it as a non-selective agent. Furthermore, 5-FT acts as a serotonin-dopamine releasing agent and a weak monoamine oxidase inhibitor (MAOI).[1]

The binding affinities (Ki) and functional activities (EC50) of 5-FT at various targets are summarized below.

Target Receptor/Transporter	Binding Affinity (Ki)	Functional Activity (EC50)	Nature of Activity
5-HT1A	18 nM[1]	129 nM[1]	Agonist[1]
5-HT2A	6.0 - 3,908 nM[1]	2.64 - 58 nM[1]	Full Agonist[1]
5-HT2B	5.7 nM[1]	Not Reported	Agonist[1]
5-HT2C	3.72 nM[1]	Not Reported	Agonist[1]
5-HT3A	0.8 µM[2][3]	16 µM[2][3]	Partial Agonist[2][3]
5-HT3AB	1.8 µM[2][3]	27 µM[2][3]	Partial Agonist[2][3]
Serotonin Transporter (SERT)	Not Reported	10.1 nM (release)[1]	Releasing Agent[1]
Dopamine Transporter (DAT)	Not Reported	82.3 nM (release)[1]	Releasing Agent[1]
Norepinephrine Transporter (NET)	Not Reported	464 nM (release)[1]	Releasing Agent[1]
MAO-A	13,200 nM (IC50)[1]	Not Applicable	Weak Inhibitor[1]
MAO-B	52,500 nM (IC50)[1]	Not Applicable	Weak Inhibitor[1]

Comparison with Alternative 5-HT1A Receptor Agonists

To contextualize the specificity of 5-FT, its binding profile is compared with Serotonin (the endogenous ligand), the classic research tool 8-OH-DPAT, and Buspirone, a clinically used anxiolytic. This comparison highlights the varying degrees of selectivity among compounds targeting the 5-HT1A receptor.

Compound	5-HT1A (Ki, nM)	5-HT2A (Ki, nM)	5-HT2C (Ki, nM)	5-HT7 (Ki, nM)	D2 (Ki, nM)
5-Fluorotryptamine	18 [1]	~6 - 3900 [1]	3.7 [1]	Low Affinity	Low Affinity
Serotonin (5-HT)	1.2	4.7	5.0	0.8	>10,000
8-OH-DPAT	0.8	1800	5000	16	3200
Buspirone	10	280	1200	36	300

Note: Data for Serotonin, 8-OH-DPAT, and Buspirone are compiled from various public databases and literature sources for comparative purposes.

Experimental Protocols for Specificity Validation

Validating the binding specificity of a compound like 5-Fluorotryptamine hydrochloride involves a multi-step process, beginning with affinity determination at the primary target and expanding to off-target screening and functional characterization.

Radioligand Binding Assays

Radioligand binding assays are the gold standard for determining the affinity of a ligand for a receptor.[4] A competitive binding assay is used to determine the inhibition constant (Ki) of an unlabeled compound (e.g., 5-FT) against a radiolabeled ligand with known affinity.

Detailed Protocol: Competitive Radioligand Binding for 5-HT1A Receptor

• Membrane Preparation:

  • Homogenize tissue or cells expressing the human 5-HT1A receptor in a cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl2).[5]

  • Centrifuge the homogenate to pellet the membranes.[5]

  • Wash the pellet by resuspending in fresh buffer and re-centrifuging.[5]

  • Resuspend the final pellet in an assay binding buffer and determine the protein concentration (e.g., using a BCA assay).[5]

• Assay Setup:

  • The assay is typically performed in a 96-well plate format.[5]

  • To each well, add:

    • The membrane preparation (e.g., 10-20 µg protein).[5]

    • A fixed concentration of a suitable 5-HT1A radioligand (e.g., [³H]8-OH-DPAT) at a concentration near its dissociation constant (Kd).[6]

    • Varying concentrations of the unlabeled test compound (5-Fluorotryptamine hydrochloride), typically spanning a 5-log unit range.[4]

  • Total Binding: Wells containing only membranes and radioligand.

  • Non-Specific Binding (NSB): Wells containing membranes, radioligand, and a high concentration of a known unlabeled 5-HT1A ligand (e.g., 10 µM Serotonin) to saturate the receptors.

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes) with gentle agitation.[5]

• Separation:

  • Rapidly separate the receptor-bound radioligand from the free radioligand via vacuum filtration onto glass fiber filters (e.g., GF/C pre-soaked in polyethyleneimine).[5]

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[5]

• Detection and Analysis:

  • Dry the filters and place them in scintillation vials with a scintillation cocktail.[5]

  • Measure the radioactivity using a scintillation counter.[5]

  • Subtract the non-specific binding from the total binding to obtain specific binding.

  • Plot the specific binding against the log concentration of the test compound to generate a sigmoidal inhibition curve and determine the IC50 value (the concentration of the compound that inhibits 50% of specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[5]

Workflow for a competitive radioligand binding assay.

Cellular Functional Assays

Functional assays are crucial to determine whether a compound acts as an agonist, antagonist, or inverse agonist at the receptor.[7] For G protein-coupled receptors (GPCRs) like the 5-HT1A receptor, these assays typically measure the downstream second messenger signals.[7][8]

Principle: The 5-HT1A receptor is coupled to inhibitory G-proteins (Gi/o).[8] Its activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[8] It can also modulate other pathways, such as the ERK/MAPK pathway.[9]

General Protocol: cAMP Inhibition Assay

• Cell Culture: Use a cell line (e.g., HEK293 or CHO) stably or transiently expressing the human 5-HT1A receptor.

• Assay Setup:

  • Seed cells in a multi-well plate.

  • Pre-treat cells with a phosphodiesterase (PDE) inhibitor to prevent cAMP degradation.

  • Stimulate adenylyl cyclase with forskolin to generate a baseline level of cAMP.

  • Immediately add varying concentrations of the test compound (5-Fluorotryptamine hydrochloride). A known agonist (e.g., 5-HT) serves as a positive control.

• Incubation: Incubate for a defined period (e.g., 30 minutes) at 37°C.

• Lysis and Detection:

  • Lyse the cells to release intracellular cAMP.

  • Quantify cAMP levels using a detection kit, commonly based on technologies like HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA.

• Analysis:

  • Plot the measured cAMP levels against the log concentration of the test compound.

  • An agonist will produce a dose-dependent decrease in forskolin-stimulated cAMP levels.

  • Determine the EC50 (concentration for 50% of maximal effect) and Emax (maximal effect) to characterize the compound's potency and efficacy.

Simplified 5-HT1A receptor signaling cascade.

A Logical Framework for Assessing Specificity

A systematic approach is required to build a comprehensive specificity profile. This involves a tiered screening process.

• Primary Screening: Determine the affinity and functional activity at the intended target (e.g., 5-HT1A).

• Secondary Screening (Selectivity Panel): Screen the compound against a panel of related receptors (e.g., all major 5-HT receptor subtypes) to identify potential off-target interactions.

• Tertiary Screening (Safety Panel): Test against a broader panel of unrelated targets known to be associated with adverse drug reactions (e.g., hERG channel, other GPCRs, kinases).

• Functional Validation: Functionally characterize any significant off-target binding to understand its physiological relevance (agonist, antagonist activity).

Tiered approach to validating compound specificity.

References

• 1. 5-Fluorotryptamine - Wikipedia [en.wikipedia.org]
• 2. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. giffordbioscience.com [giffordbioscience.com]
• 5. giffordbioscience.com [giffordbioscience.com]
• 6. 5-HT1A receptor agonist-antagonist binding affinity difference as a measure of intrinsic activity in recombinant and native tissue systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluating functional ligand-GPCR interactions in cell-based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Functional Selectivity and Antidepressant Activity of Serotonin 1A Receptor Ligands - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: 5-Fluorotryptamine Hydrochloride vs. Serotonin in Functional Assays

For researchers, scientists, and drug development professionals, understanding the nuanced differences between serotonergic compounds is paramount. This guide provides an objective comparison of 5-Fluorotryptamine hydrochloride (5-FT) and the endogenous neurotransmitter Serotonin (5-Hydroxytryptamine, 5-HT) in various functional assays. The data presented herein is curated from peer-reviewed studies to facilitate informed decisions in research and development.

This comprehensive guide delves into the receptor binding affinities, functional potencies, and signaling pathways of both compounds, offering a clear perspective on their pharmacological profiles. All quantitative data is summarized in structured tables, and detailed experimental methodologies are provided for key assays.

Quantitative Comparison of Functional Activity

The functional activity of 5-Fluorotryptamine and Serotonin has been primarily characterized at the 5-HT3 receptor, a ligand-gated ion channel. The following tables summarize the key quantitative parameters from in vitro studies.

Table 1: Receptor Binding Affinity (Ki) and Functional Potency (EC50) at 5-HT3A and 5-HT3AB Receptors

Compound	Receptor Subtype	Ki (µM)	EC50 (µM)
5-Fluorotryptamine HCl	5-HT3A	0.8	16
5-HT3AB	1.8	27
Serotonin (5-HT)	5-HT3A	~0.3 (estimated)	~1.6 (estimated)
5-HT3AB	~0.6 (estimated)	~2.7 (estimated)

Note: Serotonin's EC50 is stated to be approximately 10-fold lower than that of 5-FT. Ki values for serotonin at these specific subtypes were not explicitly found in the provided search results but are estimated based on the reported relative potency.

Table 2: Efficacy (Rmax) at 5-HT3A and 5-HT3AB Receptors

Compound	Receptor Subtype	Rmax (relative to 5-HT)	Agonist Type
5-Fluorotryptamine HCl	5-HT3A	0.64	Partial Agonist
5-HT3AB	0.45	Partial Agonist
Serotonin (5-HT)	5-HT3A / 5-HT3AB	1.0	Full Agonist

These data indicate that 5-Fluorotryptamine is a partial agonist at both 5-HT3A and 5-HT3AB receptors, with approximately 10-fold lower potency than serotonin.[1][2] Its partial agonism is characterized by a lower maximal response (Rmax) compared to the full agonist, serotonin.

Table 3: Receptor Binding Affinity (Ki) at Other Serotonin Receptor Subtypes

Compound	5-HT1A (nM)	5-HT2A (nM)	5-HT2B (nM)	5-HT2C (nM)
5-Fluorotryptamine HCl	18	6.0 - 3,908	5.7	3.72
Serotonin (5-HT)	-	-	-	-

Note: Direct comparative Ki values for serotonin at these receptors were not available in the provided search results. 5-FT shows high affinity for several other serotonin receptor subtypes.[3]

Signaling Pathways

The activation of different serotonin receptor subtypes by agonists like serotonin and 5-fluorotryptamine initiates distinct intracellular signaling cascades. Understanding these pathways is crucial for predicting the physiological effects of these compounds.

5-HT1A Receptor Signaling

The 5-HT1A receptor is a G-protein coupled receptor (GPCR) that primarily couples to the inhibitory G-protein, Gi/o.[1] Agonist binding leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Additionally, the βγ-subunits of the G-protein can directly activate G-protein-coupled inwardly-rectifying potassium (GIRK) channels and inhibit voltage-gated Ca2+ channels.

5-HT1A Receptor Signaling Pathway

5-HT2A Receptor Signaling

The 5-HT2A receptor is a GPCR that couples to the Gq/11 G-protein. Agonist binding activates phospholipase C (PLC), which then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).

5-HT2A Receptor Signaling Pathway

5-HT3 Receptor Signaling

Unlike other serotonin receptors, the 5-HT3 receptor is a ligand-gated ion channel. Upon agonist binding, the channel opens, allowing for the rapid influx of cations, primarily Na+ and Ca2+, leading to depolarization of the neuronal membrane.

5-HT3 Receptor Signaling Pathway

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are outlines of key functional assays used to characterize 5-Fluorotryptamine and Serotonin.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for a specific receptor.

• Membrane Preparation:

  • Cells expressing the target receptor (e.g., HEK-293 cells) are cultured and harvested.

  • The cells are lysed, and the cell membranes are isolated through centrifugation.

  • Protein concentration of the membrane preparation is determined.

• Binding Reaction:

  • A constant concentration of a radiolabeled ligand (e.g., [3H]granisetron for 5-HT3 receptors) is incubated with the cell membranes.

  • Increasing concentrations of the unlabeled test compound (5-FT or 5-HT) are added to compete with the radioligand for binding to the receptor.

  • Non-specific binding is determined in the presence of a high concentration of a non-radiolabeled antagonist.

• Separation and Detection:

  • The reaction is terminated by rapid filtration through a glass fiber filter, which traps the membranes with the bound radioligand.

  • The filters are washed to remove unbound radioligand.

  • The amount of radioactivity on the filters is quantified using a scintillation counter.

• Data Analysis:

  • The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

  • The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

Calcium Mobilization Assay (for Gq-coupled receptors like 5-HT2A)

This assay measures the increase in intracellular calcium concentration following receptor activation.

• Cell Preparation:

  • Cells expressing the target receptor are seeded in a microplate.

  • The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition:

  • The microplate is placed in a fluorescence plate reader.

  • A baseline fluorescence reading is established.

  • Different concentrations of the agonist (5-FT or 5-HT) are added to the wells.

• Signal Detection:

  • The fluorescence intensity is measured over time. An increase in fluorescence indicates an increase in intracellular calcium.

• Data Analysis:

  • The peak fluorescence response is determined for each agonist concentration.

  • The EC50 value, the concentration of the agonist that produces 50% of the maximal response, is calculated by fitting the data to a dose-response curve.

cAMP Assay (for Gi/Gs-coupled receptors like 5-HT1A)

This assay measures the change in intracellular cyclic AMP (cAMP) levels following receptor activation. For Gi-coupled receptors, a decrease in cAMP is measured.

• Cell Preparation:

  • Cells expressing the target receptor are plated in a microplate.

• Assay Procedure:

  • The cells are typically stimulated with forskolin, a direct activator of adenylyl cyclase, to induce a measurable level of cAMP.

  • Different concentrations of the agonist (5-FT or 5-HT) are added to the wells.

• cAMP Detection:

  • The cells are lysed, and the intracellular cAMP concentration is measured using a competitive immunoassay kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• Data Analysis:

  • The ability of the agonist to inhibit the forskolin-stimulated cAMP production is quantified.

  • The IC50 value, the concentration of the agonist that causes 50% inhibition of the forskolin response, is determined.

Experimental Workflow

The general workflow for comparing the functional activity of two compounds like 5-Fluorotryptamine and Serotonin involves a series of in vitro assays to determine their pharmacological profiles.

General Experimental Workflow

References

• 1. The 5-HT1A receptor: Signaling to behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Efficacy Analysis of 5-Fluorotryptamine Hydrochloride and Other Tryptamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of 5-Fluorotryptamine hydrochloride (5-FT) against other prominent tryptamine derivatives, including N,N-Dimethyltryptamine (DMT), Psilocin (the active metabolite of Psilocybin), and 5-Methoxy-N,N-dimethyltryptamine (5-MeO-DMT). The comparison is supported by experimental data from in vitro receptor binding and functional assays, as well as in vivo behavioral studies.

Executive Summary

5-Fluorotryptamine hydrochloride distinguishes itself primarily through its activity as a partial agonist at the 5-HT3 receptor, a ligand-gated ion channel, which is a departure from the primary action of classic psychedelic tryptamines at G-protein coupled 5-HT2A receptors. While exhibiting affinity for 5-HT1A and 5-HT2A receptors, its efficacy at these sites appears to differ significantly from tryptamines like DMT, psilocin, and 5-MeO-DMT. This unique pharmacological profile suggests that 5-FT may not produce classic psychedelic effects but could hold therapeutic potential in areas related to 5-HT3 receptor modulation, such as gastrointestinal motility and certain neuropsychiatric disorders.

Data Presentation: In Vitro Efficacy

The following tables summarize the quantitative data on the binding affinity (Ki) and functional potency (EC50) and efficacy (Emax) of 5-Fluorotryptamine and other key tryptamine derivatives at various serotonin (5-HT) receptor subtypes.

Table 1: Comparative Receptor Binding Affinities (Ki, nM)

Compound	5-HT1A	5-HT2A	5-HT2C	5-HT3 (HEK293)
5-Fluorotryptamine (5-FT)	18	6.0–3,908[1]	-	0.8 μM (5-HT3A) 1.8 μM (5-HT3AB) [2]
DMT	-	108	59.5	-
Psilocin	152-146	120-173	79-311	-
5-MeO-DMT	1.9-3	300-1000 fold lower affinity than 5-HT1A	-	-
Serotonin (5-HT)	-	-	-	-
Tryptamine	-	-	-	4.8 μM (5-HT3A) [2][3]
5-Chlorotryptamine	-	-	-	2.7 μM (5-HT3A) [2][3]
5-Methyltryptamine	-	-	-	-
5-Methoxytryptamine	-	-	-	-

Data for DMT and Psilocin are from Rickli et al., 2016. Data for 5-MeO-DMT is from Halberstadt et al., 2012 and Ray, 2010. Data for 5-FT and other tryptamines at 5-HT3 receptors are from Lummis et al., 2008.[2][3] A hyphen (-) indicates that data was not available in the cited sources.

Table 2: Comparative Functional Assay Data (EC50, nM and Emax, %)

Compound	Receptor	EC50 (nM)	Emax (%)	Assay Type
5-Fluorotryptamine (5-FT)	5-HT3A	16,000	64 (partial agonist)	Electrophysiology
5-HT3AB	27,000	45 (partial agonist)	Electrophysiology
5-HT2A	2.64-58	110 (full agonist)	Not specified
5-HT1A	129	-	Not specified
DMT	5-HT2A	38.3	-	Not specified
Psilocin	5-HT2A	-	16 (partial agonist)	Not specified
5-MeO-DMT	5-HT2A	1.80-3.87	-	Not specified
5-HT1A	3.92-1,060	-	Not specified
Tryptamine	5-HT3A	113,000	15 (weak partial agonist)	Electrophysiology
5-Chlorotryptamine	5-HT3A	8,100	0.37 (very weak partial agonist)	Electrophysiology
5-Methyltryptamine	5-HT3A	60,000	0.23 (very weak partial agonist)	Electrophysiology

Data for 5-FT and other tryptamines at 5-HT3 receptors are from Lummis et al., 2008.[2][3] Data for 5-FT at 5-HT1A and 5-HT2A, and for DMT and 5-MeO-DMT are from their respective Wikipedia entries which cite primary sources.[1] A hyphen (-) indicates that data was not available in the cited sources.

Table 3: Monoamine Release (EC50, nM)

Compound	Serotonin Release	Dopamine Release	Norepinephrine Release
5-Fluorotryptamine (5-FT)	10.1	82.3	464

Data from the Wikipedia entry for 5-Fluorotryptamine.[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Radioligand Binding Assay (for 5-HT2A Receptor)

This protocol is a representative example for determining the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand, such as [3H]ketanserin, from the 5-HT2A receptor.

1. Materials:

• Cell Membranes: Membranes prepared from HEK293 cells stably expressing the human 5-HT2A receptor.
• Radioligand: [3H]ketanserin (specific activity ~60-90 Ci/mmol).
• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl2, 0.1 mM EDTA, pH 7.4.
• Non-specific Binding Ligand: Mianserin (10 µM) or unlabeled ketanserin (1-10 µM).
• Test Compounds: 5-Fluorotryptamine hydrochloride and other tryptamine derivatives dissolved in an appropriate solvent (e.g., DMSO).
• Scintillation Cocktail.
• 96-well microplates.
• Glass fiber filters (e.g., Whatman GF/B), pre-soaked in 0.5% polyethyleneimine (PEI).
• Cell harvester and liquid scintillation counter.

2. Procedure:

• Assay Setup: In a 96-well plate, set up the following in triplicate:

• Total Binding: Cell membranes (~5-10 µg protein/well), [3H]ketanserin (at a concentration near its Kd, e.g., 1-2 nM), and assay buffer.
• Non-specific Binding: Cell membranes, [3H]ketanserin, and a high concentration of a non-specific ligand (e.g., 10 µM mianserin).
• Displacement: Cell membranes, [3H]ketanserin, and varying concentrations of the test compound.

• Incubation: The final assay volume is typically 200-250 µL. The plates are incubated for 60-120 minutes at room temperature (25°C) or 37°C.
• Filtration: The incubation is terminated by rapid filtration through the glass fiber filters using a cell harvester. The filters are then washed multiple times with ice-cold assay buffer to remove unbound radioligand.
• Counting: The filters are dried, and scintillation cocktail is added. The radioactivity retained on the filters is then quantified using a liquid scintillation counter.

3. Data Analysis:

• Specific binding is calculated by subtracting non-specific binding from total binding.
• The IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis of the competition binding data.
• The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vitro Functional Assay: Calcium Flux (for 5-HT2A Receptor)

This protocol describes a method to measure the functional potency (EC50) and efficacy (Emax) of a compound by detecting changes in intracellular calcium concentration following 5-HT2A receptor activation, which is coupled to the Gq signaling pathway.

1. Materials:

• Cells: HEK293 or CHO cells stably expressing the human 5-HT2A receptor.
• Culture Medium: Appropriate cell culture medium (e.g., DMEM) with supplements.
• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) buffered with HEPES.
• Calcium-sensitive fluorescent dye: Fluo-4 AM or Calcium 6 dye.
• Probenecid: An anion-exchange transport inhibitor to prevent dye leakage from the cells.
• Test Compounds: 5-Fluorotryptamine hydrochloride and other tryptamine derivatives.
• 96- or 384-well black-walled, clear-bottom microplates.
• Fluorescence plate reader with automated injection capabilities (e.g., FLIPR).

2. Procedure:

• Cell Plating: Seed the cells into the microplates and allow them to grow to a confluent monolayer overnight.
• Dye Loading: Remove the culture medium and add the calcium-sensitive dye loading solution (containing the dye and probenecid in assay buffer) to each well. Incubate the plate for 60-90 minutes at 37°C.
• Compound Addition and Measurement: Place the plate in the fluorescence plate reader. Measure the baseline fluorescence for a short period. Then, automatically inject varying concentrations of the test compound into the wells. Continue to measure the fluorescence intensity over time (typically for 1-3 minutes) to capture the transient increase in intracellular calcium.

3. Data Analysis:

• The change in fluorescence intensity (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence.
• The ΔF values are plotted against the corresponding concentrations of the test compound.
• A dose-response curve is generated using non-linear regression to determine the EC50 (the concentration of the compound that produces 50% of the maximal response) and the Emax (the maximum response, often expressed as a percentage of the response to a reference agonist like serotonin).

Signaling Pathways and Experimental Workflows

5-HT2A Receptor Signaling Pathway

The 5-HT2A receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gq/11 pathway. Upon agonist binding, the receptor activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]

Comparative Analysis of 5-Fluorotryptamine Hydrochloride Cross-reactivity with Serotonin and Other Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the receptor binding profile and functional activity of 5-Fluorotryptamine hydrochloride (5-FT), a derivative of the neurotransmitter serotonin. The following sections detail its interaction with various serotonin (5-HT) receptor subtypes and other key neurotransmitter receptors, supported by experimental data and detailed methodologies.

Receptor Binding Affinity Profile

5-Fluorotryptamine hydrochloride has been evaluated for its binding affinity at various serotonin and other neurotransmitter receptors. The affinity is typically expressed as the inhibition constant (Ki), which represents the concentration of the compound required to occupy 50% of the receptors in a competition binding assay. A lower Ki value indicates a higher binding affinity.

The primary target of 5-Fluorotryptamine is the 5-HT3 receptor, where it exhibits sub-micromolar affinity.[1][2] Limited data is available for its affinity at other receptor subtypes. The table below summarizes the known binding affinities of 5-Fluorotryptamine and, for comparative purposes, the endogenous ligand serotonin.

Receptor Subtype	5-Fluorotryptamine Ki (µM)	Serotonin (5-HT) Ki (µM)	Reference Radioligand	Tissue/Cell Line
Serotonin Receptors
5-HT3A	0.8	Not Reported in this study	[3H]granisetron	HEK293 cells
5-HT3AB	1.8	Not Reported in this study	[3H]granisetron	HEK293 cells
Other Tryptamines (for comparison)
Tryptamine (at 5-HT3A)	4.8	Not Reported in this study	[3H]granisetron	HEK293 cells
5-Chlorotryptamine (at 5-HT3A)	2.7	Not Reported in this study	[3H]granisetron	HEK293 cells

Functional Activity Profile

The functional activity of 5-Fluorotryptamine hydrochloride is characterized by its ability to elicit a biological response upon binding to a receptor. This is often quantified by the half-maximal effective concentration (EC50), representing the concentration at which the compound produces 50% of its maximal effect, and the maximum response (Emax) relative to a reference agonist (like serotonin).

5-Fluorotryptamine acts as a partial agonist at 5-HT3A and 5-HT3AB receptors.[1][2] This means it binds to and activates the receptor, but produces a submaximal response compared to the full endogenous agonist, serotonin.

Receptor Subtype	5-Fluorotryptamine EC50 (µM)	5-Fluorotryptamine Emax (% of 5-HT response)	Serotonin (5-HT) EC50 (µM)	Experimental Assay
Serotonin Receptors
5-HT3A	16	64%	1.4	Two-electrode voltage clamp
5-HT3AB	27	45%	3.2	Two-electrode voltage clamp
Other Tryptamines (for comparison)
Tryptamine (at 5-HT3A)	113	15%	1.4	Two-electrode voltage clamp
5-Chlorotryptamine (at 5-HT3A)	8.1	0.37%	1.4	Two-electrode voltage clamp

Off-Target Activity

Beyond the serotonin receptor family, tryptamine derivatives have the potential to interact with other monoamine systems. While comprehensive screening data for 5-Fluorotryptamine is limited, its structural similarity to serotonin and other tryptamines suggests potential for cross-reactivity with dopamine and norepinephrine transporters, as well as monoamine oxidase (MAO) enzymes. It is important to consider these potential off-target interactions in the design and interpretation of experiments.

Signaling Pathways and Experimental Workflows

To understand the functional consequences of 5-Fluorotryptamine binding to its primary target, the 5-HT3 receptor, and to provide a framework for assessing its activity at other G-protein coupled receptors (GPCRs), the following diagrams illustrate the relevant signaling pathways and a typical experimental workflow for receptor cross-reactivity screening.

Caption: Signaling pathways for 5-HT3 and generic GPCRs.

Caption: Workflow for receptor cross-reactivity screening.

Experimental Protocols

Radioligand Competition Binding Assay (General Protocol)

This protocol is a generalized procedure for determining the binding affinity (Ki) of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to a target receptor.

1. Materials:

• Test Compound: 5-Fluorotryptamine hydrochloride

• Radioligand: e.g., [3H]granisetron for 5-HT3 receptors, or a broad-spectrum ligand like [3H]serotonin for screening across multiple subtypes.

• Receptor Source: Homogenized tissue (e.g., rat brain cortex) or cell membranes from a cell line recombinantly expressing the receptor of interest (e.g., HEK293 cells).

• Assay Buffer: Typically 50 mM Tris-HCl, pH 7.4, containing appropriate ions (e.g., MgCl2, CaCl2).

• Wash Buffer: Cold assay buffer.

• Scintillation Cocktail: For detection of radioactivity.

• Glass Fiber Filters: Pre-treated with a substance like polyethyleneimine to reduce non-specific binding.

• Filtration Apparatus: Cell harvester or vacuum manifold.

• Scintillation Counter.

2. Procedure:

• Membrane Preparation: Homogenize the tissue or cells in ice-cold buffer and centrifuge to pellet the membranes. Wash the pellet and resuspend in assay buffer to a desired protein concentration.

• Assay Setup: In a 96-well plate, add the following in triplicate:

  • Total Binding: Receptor preparation, radioligand (at a concentration near its Kd), and assay buffer.

  • Non-specific Binding: Receptor preparation, radioligand, and a high concentration of a known unlabeled ligand for the receptor to saturate the binding sites.

  • Competition: Receptor preparation, radioligand, and a range of concentrations of 5-Fluorotryptamine.

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using the filtration apparatus. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the 5-Fluorotryptamine concentration.

  • Fit the data to a one-site or two-site competition model to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay for Gs and Gi-Coupled Receptors

This protocol outlines a method to determine if a compound acts as an agonist or antagonist at Gs or Gi-coupled serotonin receptors by measuring changes in intracellular cyclic AMP (cAMP) levels.

1. Materials:

• Test Compound: 5-Fluorotryptamine hydrochloride

• Cell Line: A cell line (e.g., HEK293 or CHO) stably expressing the Gs or Gi-coupled receptor of interest.

• Cell Culture Medium.

• Assay Buffer: e.g., Hanks' Balanced Salt Solution (HBSS) with HEPES and a phosphodiesterase inhibitor like IBMX.

• Reference Agonist and Antagonist.

• cAMP Assay Kit: A commercially available kit for measuring cAMP (e.g., HTRF, AlphaScreen, or ELISA-based).

2. Procedure:

• Cell Culture and Plating: Culture the cells to an appropriate confluency and seed them into a 96- or 384-well plate. Incubate overnight to allow for cell attachment.

• Agonist Mode:

  • Replace the culture medium with assay buffer containing a range of concentrations of 5-Fluorotryptamine.

  • Incubate for a specified time (e.g., 30 minutes) at 37°C.

• Antagonist Mode:

  • Pre-incubate the cells with a range of concentrations of 5-Fluorotryptamine.

  • Add a known concentration of a reference agonist (typically its EC80) to all wells (except for the basal control).

  • Incubate for a specified time at 37°C.

• Cell Lysis and cAMP Measurement:

  • Lyse the cells according to the cAMP assay kit instructions.

  • Measure the intracellular cAMP concentration using the chosen detection method (e.g., HTRF reader).

• Data Analysis:

  • Agonist Mode: Plot the cAMP concentration against the logarithm of the 5-Fluorotryptamine concentration to determine the EC50 and Emax values.

  • Antagonist Mode: Plot the inhibition of the agonist response against the logarithm of the 5-Fluorotryptamine concentration to determine the IC50 value.

This guide provides a foundational understanding of the cross-reactivity of 5-Fluorotryptamine hydrochloride. Further comprehensive screening against a broader panel of receptors is necessary to fully elucidate its selectivity and potential off-target effects.

References

• 1. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility of 5-Fluorotryptamine Hydrochloride Experimental Results: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimental reproducibility of 5-Fluorotryptamine hydrochloride, a synthetic tryptamine derivative utilized in neuroscience research for its activity at serotonin receptors. While direct studies on the experimental reproducibility of 5-Fluorotryptamine hydrochloride are limited, this document offers a framework for understanding potential sources of variability by comparing its pharmacological profile with that of other key tryptamine-based compounds. The provided data and protocols are intended to aid researchers in designing robust experiments and interpreting their results with a higher degree of confidence.

Factors Influencing Experimental Reproducibility

• Compound Purity and Stability: The purity of 5-Fluorotryptamine hydrochloride and its storage conditions can significantly impact experimental outcomes. Degradation of the compound can lead to reduced potency and the emergence of impurities with their own pharmacological activities.

• Cell Line and Tissue Preparation: The choice of cell line, its passage number, and the health of the cells are critical for functional assays. Similarly, the source and preparation method of tissue homogenates for receptor binding assays can introduce variability.

• Assay Conditions: Minor variations in buffer composition, pH, temperature, and incubation times can alter ligand binding and functional responses.

• Radioligand and Reagents: The specific activity and concentration of radioligands used in binding assays, as well as the quality of other reagents, are crucial for obtaining consistent results.

• Data Analysis: The methods used for data normalization and statistical analysis can influence the final interpretation of the results.

Comparative Pharmacological Data

The following tables summarize the binding affinities (Ki) and functional potencies (EC50) of 5-Fluorotryptamine hydrochloride and other relevant tryptamine derivatives at various serotonin (5-HT) receptors. This data, compiled from multiple sources, provides a basis for comparing the expected pharmacological effects and potential for off-target activities.

Table 1: Serotonin Receptor Binding Affinities (Ki, nM)

Compound	5-HT1A	5-HT2A	5-HT2B	5-HT2C
5-Fluorotryptamine	18	6.0 - 3,908 [1]	5.7 [1]	3.72 [1]
Serotonin (5-HT)	-	-	-	-
Tryptamine	-	-	-	-
N,N-Dimethyltryptamine (DMT)	-	-	-	-
Psilocin (4-HO-DMT)	-	-	-	-
5-MeO-DMT	-	-	-	-

Table 2: Serotonin Receptor Functional Potency (EC50, nM)

Compound	5-HT1A Agonism	5-HT2A Agonism
5-Fluorotryptamine	129 [1]	2.64 - 58 [1]
Serotonin (5-HT)	-	-
Tryptamine	-	-
N,N-Dimethyltryptamine (DMT)	-	-
Psilocin (4-HO-DMT)	-	-
5-MeO-DMT	-	-

Table 3: Monoamine Release (EC50, nM)

Compound	Serotonin Release	Dopamine Release	Norepinephrine Release
5-Fluorotryptamine	10.1 [1]	82.3 [1]	464 [1]
N,N-Dimethyltryptamine (DMT)	-	-	-
5-MeO-DMT	-	-	-

Experimental Protocols

To promote reproducibility, detailed and standardized experimental protocols are essential. Below are generalized methodologies for key experiments used to characterize the activity of 5-Fluorotryptamine hydrochloride.

Receptor Binding Assays

Objective: To determine the affinity (Ki) of 5-Fluorotryptamine hydrochloride for a specific serotonin receptor subtype.

Methodology:

• Membrane Preparation:

  • Culture cells stably expressing the human serotonin receptor of interest (e.g., HEK293 cells).

  • Harvest cells and homogenize in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate to pellet the cell membranes.

  • Resuspend the membrane pellet in assay buffer and determine the protein concentration.

• Competitive Binding Assay:

  • In a 96-well plate, add a constant concentration of a suitable radioligand (e.g., [3H]ketanserin for 5-HT2A receptors) to each well.

  • Add increasing concentrations of unlabeled 5-Fluorotryptamine hydrochloride (the competitor).

  • For determining non-specific binding, add a high concentration of a known antagonist for the target receptor.

  • Add the membrane preparation to initiate the binding reaction.

  • Incubate the plate to allow binding to reach equilibrium.

• Filtration and Quantification:

  • Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

  • Place the filters in scintillation vials with scintillation cocktail.

  • Measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the 5-Fluorotryptamine hydrochloride concentration.

  • Determine the IC50 value (the concentration of competitor that inhibits 50% of specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation.

Functional Assays (e.g., Calcium Mobilization for Gq-coupled Receptors)

Objective: To determine the functional potency (EC50) of 5-Fluorotryptamine hydrochloride at a specific serotonin receptor subtype.

Methodology:

• Cell Culture and Dye Loading:

  • Plate cells expressing the receptor of interest in a 96-well plate.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition and Signal Detection:

  • Add increasing concentrations of 5-Fluorotryptamine hydrochloride to the wells.

  • Measure the change in fluorescence intensity over time using a fluorescence plate reader. This change corresponds to the mobilization of intracellular calcium upon receptor activation.

• Data Analysis:

  • Plot the peak fluorescence response against the logarithm of the 5-Fluorotryptamine hydrochloride concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Signaling Pathway and Experimental Workflow Visualizations

To further clarify the mechanisms of action and experimental procedures, the following diagrams are provided.

References

• 1. 5-Fluorotryptamine - Wikipedia [en.wikipedia.org]

A Comparative Analysis of Receptor Affinity: 5-Fluorotryptamine Hydrochloride vs. 5-Chlorotryptamine

For researchers, scientists, and drug development professionals, understanding the nuanced interactions of tryptamine derivatives with serotonin (5-HT) receptors is paramount for the rational design of novel therapeutics. This guide provides an objective comparison of the receptor affinity profiles of two halogenated tryptamines, 5-Fluorotryptamine (5-FT) and 5-Chlorotryptamine (5-CT), supported by available experimental data.

Introduction

5-Fluorotryptamine and 5-Chlorotryptamine are structural analogs of the neurotransmitter serotonin, modified at the 5-position of the indole ring with a fluorine or chlorine atom, respectively. These substitutions significantly influence their pharmacological properties, particularly their affinity and efficacy at various serotonin receptor subtypes. This guide summarizes the current understanding of their receptor binding profiles, details the experimental methods used for these determinations, and visualizes the key signaling pathways involved.

Quantitative Receptor Binding Data

The following table summarizes the available quantitative data on the receptor affinity (Ki) and functional activity (EC50) of 5-Fluorotryptamine hydrochloride and 5-Chlorotryptamine at various serotonin receptors. The data is compiled from in vitro radioligand binding assays and functional assays.

Receptor Subtype	Compound	Kᵢ (nM)	EC₅₀ (nM)	Efficacy
5-HT₁A	5-Fluorotryptamine	18	129	Agonist
5-Chlorotryptamine	Data not available	Data not available	High-affinity agonist (qualitative)[1]
5-HT₁B	5-Fluorotryptamine	Data not available	Data not available
5-Chlorotryptamine	Data not available	Data not available	High-affinity agonist (qualitative)[1]
5-HT₁D	5-Fluorotryptamine	Data not available	Data not available
5-Chlorotryptamine	Data not available	Data not available	High-affinity agonist (qualitative)[1]
5-HT₂A	5-Fluorotryptamine	6.0 - 3,908	2.64 - 58	Full Agonist (Eₘₐₓ = 110%)
5-Chlorotryptamine	Data not available	Data not available	Lower affinity agonist (qualitative)[1]
5-HT₂B	5-Fluorotryptamine	5.7	Data not available
5-Chlorotryptamine	Data not available	Data not available
5-HT₂C	5-Fluorotryptamine	3.72	Data not available
5-Chlorotryptamine	Data not available	Data not available
5-HT₃A	5-Fluorotryptamine	800[2][3]	16,000[2][3]	Partial Agonist (Rₘₐₓ = 0.64)[2][3]
5-Chlorotryptamine	2,700[2][3]	8,100[2][3]	Very Weak Partial Agonist (Rₘₐₓ = 0.0037)[2][3]
5-HT₃AB	5-Fluorotryptamine	1,800[2][3]	27,000[2][3]	Partial Agonist (Rₘₐₓ = 0.45)[2][3]
5-Chlorotryptamine	Data not available	Data not available
5-HT₅A	5-Fluorotryptamine	Data not available	Data not available
5-Chlorotryptamine	Data not available	Data not available	High-affinity agonist (qualitative)[1]
5-HT₆	5-Fluorotryptamine	Data not available	Data not available
5-Chlorotryptamine	Data not available	Data not available	Lower affinity agonist (qualitative)[1]
5-HT₇	5-Fluorotryptamine	Data not available	Data not available
5-Chlorotryptamine	Data not available	Data not available	High-affinity agonist (qualitative)[1]

Note: The Ki values for 5-Fluorotryptamine at 5-HT₂A receptors show a wide range, which may be attributed to different experimental conditions or cell lines used in the studies. For 5-Chlorotryptamine, comprehensive quantitative data across all receptor subtypes is limited in the currently available literature. The qualitative descriptions are based on its classification as a non-selective 5-HT receptor agonist.[1]

Experimental Protocols

The receptor affinity data presented in this guide are primarily derived from competitive radioligand binding assays. Below is a generalized protocol for such an assay.

General Protocol for Competitive Radioligand Binding Assay

This method is used to determine the affinity of a test compound (e.g., 5-Fluorotryptamine or 5-Chlorotryptamine) for a specific receptor by measuring its ability to displace a radiolabeled ligand with known affinity.

1. Materials:

• Receptor Source: Cell membranes isolated from cultured cells (e.g., HEK293 or CHO cells) stably expressing the human serotonin receptor subtype of interest, or homogenized brain tissue from animal models.
• Radioligand: A high-affinity ligand for the target receptor labeled with a radioisotope (e.g., [³H]8-OH-DPAT for 5-HT₁A, [³H]ketanserin for 5-HT₂A, or [³H]granisetron for 5-HT₃).
• Test Compound: Unlabeled 5-Fluorotryptamine hydrochloride or 5-Chlorotryptamine.
• Assay Buffer: Typically a Tris-based buffer (e.g., 50 mM Tris-HCl, pH 7.4) containing appropriate ions (e.g., MgCl₂, CaCl₂).
• Wash Buffer: Ice-cold assay buffer.
• Scintillation Fluid: For detection of radioactivity.
• Instrumentation: Filtration apparatus (cell harvester), scintillation counter.

2. Procedure:

• Membrane Preparation: Cells or tissues are homogenized in a lysis buffer and centrifuged to pellet the cell membranes. The membrane pellet is washed and resuspended in the assay buffer. Protein concentration is determined using a standard protein assay.
• Assay Setup: The assay is typically performed in a 96-well plate format. Each well contains the membrane preparation, a fixed concentration of the radioligand, and varying concentrations of the unlabeled test compound.
• Total Binding: Wells containing membranes and radioligand only.
• Non-specific Binding: Wells containing membranes, radioligand, and a high concentration of a known unlabeled ligand to saturate all specific binding sites.
• Competitive Binding: Wells containing membranes, radioligand, and a range of concentrations of the test compound.
• Incubation: The plate is incubated at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to reach binding equilibrium.
• Filtration: The incubation is terminated by rapid filtration through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the free radioligand. The filters are then washed with ice-cold wash buffer to remove any unbound radioactivity.
• Scintillation Counting: The filters are placed in scintillation vials with scintillation fluid, and the radioactivity is quantified using a scintillation counter.

3. Data Analysis:

• Specific binding is calculated by subtracting non-specific binding from total binding.
• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined by non-linear regression analysis of the competition curve.
• The inhibition constant (Kᵢ) is then calculated from the IC₅₀ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ) where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Signaling Pathways

The interaction of 5-Fluorotryptamine and 5-Chlorotryptamine with serotonin receptors initiates distinct intracellular signaling cascades. The diagrams below illustrate the primary signaling pathways for the 5-HT₁, 5-HT₂, and 5-HT₃ receptor families.

References

• 1. 5-Carboxamidotryptamine - Wikipedia [en.wikipedia.org]
• 2. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of 5-Fluorotryptamine Hydrochloride: HPLC vs. LC-MS/MS and GC-MS

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 5-Fluorotryptamine hydrochloride, a synthetic tryptamine derivative of interest in neuroscience and pharmacology, is crucial for preclinical and clinical studies. High-Performance Liquid Chromatography (HPLC) is a widely adopted analytical technique for the quality control and quantification of pharmaceutical compounds. This guide provides a comprehensive comparison of a proposed HPLC method for 5-Fluorotryptamine hydrochloride with two powerful alternatives: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The information presented is based on established analytical methodologies for tryptamine and its analogs, providing a solid foundation for method development and validation.

At a Glance: Method Comparison

Feature	HPLC-UV	LC-MS/MS	GC-MS (with Derivatization)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with UV detection.	Separation by liquid chromatography coupled with highly selective and sensitive mass-based detection.	Separation of volatile compounds in the gas phase with mass-based detection.
Specificity	Good, but potential for interference from co-eluting compounds with similar UV spectra.	Excellent, based on precursor and product ion transitions, providing high confidence in analyte identification.	Excellent, based on mass fragmentation patterns.
Sensitivity	Moderate, typically in the low to mid ng/mL range.[1]	Very high, often in the low pg/mg to ng/mL range.[1][2]	High, especially with selected ion monitoring (SIM).[1]
Derivatization	Generally not required.	Not required.	Often necessary to improve volatility and thermal stability.[1]
Sample Throughput	Moderate to high.	High, with rapid analysis times.[3]	Lower, due to longer run times and potential for derivatization steps.
Instrumentation Cost	Relatively low.	High.	Moderate to high.
Primary Application	Routine quality control, purity assessment, and quantification in less complex matrices.	Bioanalysis of complex matrices (plasma, urine, tissue), pharmacokinetic studies, and trace-level quantification.[3][4]	Forensic analysis, and analysis of volatile compounds. Can be used for tryptamines after derivatization.[5]

Proposed HPLC Method for 5-Fluorotryptamine Hydrochloride

Experimental Protocol:

• Chromatographic System: A standard HPLC system equipped with a UV detector.

• Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is commonly used for tryptamine separations.[1]

• Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid or phosphoric acid in water) and an organic solvent (e.g., acetonitrile or methanol).[1]

• Flow Rate: A typical flow rate of 1.0 mL/min.[1]

• Injection Volume: 10-20 µL.

• Detection: UV detection at a wavelength of approximately 280 nm, which is characteristic for the indole ring of tryptamines.

• Sample Preparation: Dissolution of the 5-Fluorotryptamine hydrochloride standard and sample in the mobile phase or a suitable solvent, followed by filtration through a 0.45 µm filter.

Hypothetical Performance Data for the Proposed HPLC Method:

The following table summarizes the expected performance characteristics of a validated HPLC method for 5-Fluorotryptamine hydrochloride, based on typical data for related compounds.

Validation Parameter	Typical Acceptance Criteria	Expected Performance
Linearity (R²)	≥ 0.995	≥ 0.998
Range	80-120% of the target concentration	1 - 100 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%	99.0 - 101.5%
Precision (% RSD)	≤ 2.0%	≤ 1.5%
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3:1	~10-50 ng/mL
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10:1	~50-150 ng/mL

Alternative Analytical Methods

For applications requiring higher sensitivity, selectivity, or analysis in complex biological matrices, LC-MS/MS and GC-MS are superior alternatives.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and specific technique that has become the gold standard for bioanalytical quantification.[3]

Experimental Protocol:

• Chromatographic System: An ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Column: A C18 or similar reversed-phase column with a smaller particle size (e.g., 1.8 µm) for faster and more efficient separations.[2]

• Mobile Phase: A gradient elution with mobile phases typically consisting of 0.1% formic acid in water and 0.1% formic acid in acetonitrile or methanol.[2]

• Flow Rate: A flow rate of 0.3-0.5 mL/min is common for UHPLC systems.[2]

• Injection Volume: A small injection volume, typically 1-5 µL.[1]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.[3]

  • Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[3]

  • MRM Transitions: Specific precursor and product ions for 5-Fluorotryptamine would need to be determined. For tryptamine, a precursor ion of m/z 161 and a product ion of m/z 144 are often monitored.

• Sample Preparation: For biological samples like plasma, a simple protein precipitation with acetonitrile is often sufficient.[3]

Performance Data for Tryptamine Analysis by LC-MS/MS:

The following table summarizes typical quantitative performance data for tryptamine analysis using LC-MS/MS, which would be expected to be similar for 5-Fluorotryptamine hydrochloride.

Validation Parameter	Performance Data for Tryptamines
Linearity (R²)	> 0.992[2]
Range	0.5 - 500 ng/mL (in plasma)[3]
Accuracy (% Recovery)	85 - 115%[2]
Precision (% RSD)	< 15%[2]
Limit of Detection (LOD)	0.1 - 20 pg/mg (in hair)[2]
Limit of Quantification (LOQ)	3 - 50 pg/mg (in hair)[2]

Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

GC-MS is a powerful technique for the separation and identification of volatile and thermally stable compounds. For many tryptamines, including likely 5-Fluorotryptamine, derivatization is necessary to improve their volatility and chromatographic behavior.[1]

Experimental Protocol:

• Derivatization: The primary amine group of 5-Fluorotryptamine can be derivatized using silylating agents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or acylating agents.[6] This step increases the volatility of the analyte.

• GC System: A gas chromatograph equipped with a mass selective detector.

• Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).[5]

• Carrier Gas: Helium at a constant flow rate.[5]

• Injection: Split or splitless injection depending on the required sensitivity.

• Oven Temperature Program: A temperature gradient is typically used to separate the analytes. For example, starting at a lower temperature and ramping up to a higher temperature.[5]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Detection Mode: Full scan for identification or Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification.[1]

• Sample Preparation: Liquid-liquid extraction or solid-phase extraction may be required to isolate the analyte from the sample matrix before derivatization.

Performance Characteristics of GC-MS for Tryptamine Analysis:

• High Selectivity: The mass spectra provide a high degree of confidence in the identification of the analyte.

• Good Sensitivity: LOD and LOQ are typically in the low to mid ng/mL range.[1]

• Good Linearity and Precision: When properly validated, the method can provide accurate and precise quantitative results.

Visualizing the Experimental Workflows

To better understand the practical steps involved in each analytical method, the following diagrams illustrate the typical experimental workflows.

Caption: Experimental workflow for the quantification of 5-Fluorotryptamine hydrochloride by HPLC.

Caption: Experimental workflow for the quantification of tryptamines by LC-MS/MS.

Caption: Experimental workflow for the quantification of tryptamines by GC-MS with derivatization.

Conclusion

The choice of an analytical method for the quantification of 5-Fluorotryptamine hydrochloride depends on the specific requirements of the study. A well-validated HPLC-UV method can be a cost-effective and reliable approach for routine analysis and quality control of the bulk drug or simple formulations. However, for applications demanding high sensitivity and selectivity, particularly in complex biological matrices, LC-MS/MS is the superior technique. GC-MS with derivatization offers another powerful alternative, especially in forensic contexts, but the additional sample preparation step of derivatization can make it more time-consuming. Researchers and drug development professionals should carefully consider the performance characteristics, sample matrix, and intended application when selecting the most appropriate method for their needs.

References

• 1. benchchem.com [benchchem.com]
• 2. UHPLC-MS/MS method for simultaneously detecting 16 tryptamines and their metabolites in human hair and applications to real forensics cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. japsonline.com [japsonline.com]
• 6. jfda-online.com [jfda-online.com]

A Comparative Analysis of 5-Fluorotryptamine Hydrochloride and Psilocybin on 5-HT2A Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacological effects of 5-Fluorotryptamine hydrochloride and psilocybin on the 5-hydroxytryptamine 2A (5-HT2A) receptor, a key target in neuroscience and drug development. The following analysis is based on available experimental data and is intended to inform research and development efforts in the field.

Introduction

The 5-HT2A receptor, a G-protein coupled receptor (GPCR), is a primary target for psychedelic compounds and is implicated in various physiological and pathological processes, including learning, memory, and psychiatric disorders.[1][2] Both 5-Fluorotryptamine, a tryptamine derivative, and psilocybin, a naturally occurring psychedelic prodrug, interact with this receptor. Psilocybin is rapidly dephosphorylated in the body to its active metabolite, psilocin, which is responsible for its pharmacological effects. This guide will focus on the interactions of 5-Fluorotryptamine and psilocin with the 5-HT2A receptor.

Quantitative Comparison of Receptor Interactions

The following table summarizes the key in vitro pharmacological parameters of 5-Fluorotryptamine and psilocin at the human 5-HT2A receptor. These parameters are crucial for understanding the potency and efficacy of these compounds.

Parameter	5-Fluorotryptamine Hydrochloride	Psilocybin (as Psilocin)	Reference(s)
Binding Affinity (Ki)	6.0 - 3,908 nM	~6 nM, 120 - 173 nM	[3][4]
Functional Potency (EC50)	2.64 - 58 nM	~10 nM	[3][5]
Efficacy (Emax)	110% (relative to 5-HT)	Partial Agonist	[3][6]

Note: The wide range in the reported Ki value for 5-Fluorotryptamine may be attributed to different experimental conditions or assay methodologies. Psilocin is consistently characterized as a high-affinity partial agonist.

Signaling Pathways and Functional Effects

Activation of the 5-HT2A receptor by agonists like 5-Fluorotryptamine and psilocin initiates a cascade of intracellular signaling events. The primary signaling pathway involves the coupling to Gq/11 proteins, which in turn activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).

Another important signaling pathway involves the recruitment of β-arrestin, which can lead to receptor desensitization and internalization, as well as initiating distinct downstream signaling cascades. The psychedelic effects of 5-HT2A agonists are thought to be primarily mediated by the Gq/11-PLC pathway.[7][8]

5-Fluorotryptamine is reported to be a full agonist at the 5-HT2A receptor, with an Emax of 110% relative to serotonin, indicating it can elicit a maximal response from the receptor.[3] In contrast, psilocin is generally considered a partial agonist, meaning it does not produce the same maximal effect as the endogenous ligand, serotonin.[6]

Interestingly, despite its 5-HT2A receptor agonism, 5-Fluorotryptamine has been reported to not induce the head-twitch response in rodents, a behavioral proxy for psychedelic effects in humans.[3] This suggests that the downstream signaling or metabolic profile of 5-Fluorotryptamine may differ significantly from classic psychedelics like psilocin.

Visualizing the 5-HT2A Signaling Pathway

The following diagram illustrates the canonical Gq-coupled signaling pathway activated by 5-HT2A receptor agonists.

Figure 1: 5-HT2A Receptor Gq Signaling Pathway.

Experimental Protocols

The characterization of compounds like 5-Fluorotryptamine and psilocin at the 5-HT2A receptor relies on a suite of in vitro assays. Below are detailed methodologies for key experiments.

Radioligand Binding Assay (Competitive)

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the receptor.

Objective: To determine the inhibitory constant (Ki) of the test compound for the 5-HT2A receptor.

Materials:

• Cell membranes prepared from cells stably expressing the human 5-HT2A receptor (e.g., HEK293 or CHO cells).

• Radioligand (e.g., [3H]ketanserin or [125I]DOI).

• Test compound (5-Fluorotryptamine hydrochloride or psilocin).

• Non-specific binding control (e.g., a high concentration of an unlabeled 5-HT2A antagonist like ketanserin).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 10 mM MgCl2 and 0.1% BSA).

• 96-well microplates.

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Plate Setup: Designate wells for total binding (radioligand only), non-specific binding (radioligand + non-specific control), and competitor binding (radioligand + various concentrations of the test compound).

• Reaction Mixture: To each well, add the assay buffer, cell membranes, and the appropriate ligand solution (test compound or non-specific control).

• Incubation: Add the radioligand to all wells to initiate the binding reaction. Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to reach equilibrium.

• Termination: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the bound radioligand from the free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any unbound radioligand.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the specific binding as a function of the test compound concentration and fit the data to a one-site competition model to determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Functional Assay: Calcium Flux

This assay measures the increase in intracellular calcium concentration following receptor activation, providing a measure of the compound's potency (EC50) and efficacy (Emax) in activating the Gq pathway.

Objective: To determine the EC50 and Emax of the test compound for 5-HT2A receptor-mediated calcium mobilization.

Materials:

• Cells stably expressing the human 5-HT2A receptor.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Test compound (5-Fluorotryptamine hydrochloride or psilocin).

• 96-well black, clear-bottom microplates.

• Fluorescence plate reader with an injection system.

Procedure:

• Cell Plating: Seed the cells into the 96-well plates and allow them to adhere overnight.

• Dye Loading: Remove the culture medium and incubate the cells with the calcium-sensitive dye in assay buffer for a specified time (e.g., 1 hour) at 37°C.

• Washing: Gently wash the cells with assay buffer to remove excess dye.

• Baseline Measurement: Place the plate in the fluorescence plate reader and measure the baseline fluorescence for a short period.

• Compound Addition: Inject the test compound at various concentrations into the wells.

• Signal Detection: Immediately after injection, continuously measure the fluorescence intensity over time to capture the transient increase in intracellular calcium.

• Data Analysis: Determine the peak fluorescence response for each concentration of the test compound. Plot the peak response as a function of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

Functional Assay: Inositol Monophosphate (IP1) Accumulation

This assay provides a more direct and cumulative measure of Gq pathway activation by quantifying the accumulation of a downstream metabolite of IP3.

Objective: To determine the EC50 and Emax of the test compound for 5-HT2A receptor-mediated IP1 accumulation.

Materials:

• Cells stably expressing the human 5-HT2A receptor.

• IP1 accumulation assay kit (commercially available, e.g., HTRF-based).

• Stimulation buffer containing LiCl (to inhibit IP1 degradation).

• Test compound (5-Fluorotryptamine hydrochloride or psilocin).

• 96-well microplates.

• Plate reader capable of detecting the assay signal (e.g., HTRF).

Procedure:

• Cell Plating: Seed the cells into the 96-well plates and allow them to adhere overnight.

• Compound Stimulation: Replace the culture medium with the stimulation buffer containing various concentrations of the test compound.

• Incubation: Incubate the plate for a specified time (e.g., 30-60 minutes) at 37°C to allow for IP1 accumulation.

• Cell Lysis and Detection: Lyse the cells and add the detection reagents from the IP1 assay kit according to the manufacturer's instructions.

• Signal Measurement: Incubate the plate for the recommended time and then measure the signal using an appropriate plate reader.

• Data Analysis: The signal is typically inversely proportional to the amount of IP1 produced. Convert the raw data to IP1 concentrations using a standard curve. Plot the IP1 concentration as a function of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

Experimental Workflow Visualization

The following diagram outlines a general workflow for the in vitro characterization of a novel compound at the 5-HT2A receptor.

Figure 2: General Experimental Workflow.

Conclusion

This comparative analysis provides a snapshot of the current understanding of the interactions of 5-Fluorotryptamine hydrochloride and psilocybin with the 5-HT2A receptor. While psilocin is a well-characterized partial agonist, the profile of 5-Fluorotryptamine as a full agonist that may not induce psychedelic-like effects presents an intriguing area for further investigation. The provided experimental protocols offer a foundation for researchers to conduct their own comparative studies and further elucidate the nuanced pharmacology of these and other tryptamine derivatives at the 5-HT2A receptor. This knowledge is essential for the rational design of novel therapeutics targeting this important receptor system.

References

• 1. reprocell.com [reprocell.com]
• 2. Frontiers | The role of serotonin 5-HT2A receptors in memory and cognition [frontiersin.org]
• 3. 5-Fluorotryptamine - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. controversiasbarcelona.com [controversiasbarcelona.com]
• 6. biorxiv.org [biorxiv.org]
• 7. Identification of 5-HT2A Receptor Signaling Pathways Responsible for Psychedelic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of 5-HT2A receptor signaling pathways associated with psychedelic potential - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of 5-Fluorotryptamine Hydrochloride: A Statistical Validation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 5-Fluorotryptamine (5-FT) hydrochloride with other tryptamine derivatives, supported by experimental data. The information is intended to facilitate research and development decisions by offering a clear, objective overview of its pharmacological profile.

Quantitative Data Summary

The following tables summarize the in vitro pharmacological data for 5-Fluorotryptamine and its structural analogs, Tryptamine and 5-Methoxytryptamine.

Table 1: Serotonin Receptor Binding Affinities (Ki, nM)

Compound	5-HT1A	5-HT2A	5-HT2B	5-HT2C	5-HT3A	5-HT3AB
5-Fluorotryptamine	18[1]	6.0–3,908[1]	5.7[1]	3.72[1]	800[2][3]	1800[2][3]
Tryptamine	>10,000	2200	-	-	4800[2][3]	-
5-Methoxytryptamine	9	130	-	-	-	-

Lower Kᵢ values indicate higher binding affinity.

Table 2: Serotonin Receptor Functional Activity (EC₅₀, nM)

Compound	5-HT1A (Agonist)	5-HT2A (Agonist)	5-HT3A (Partial Agonist)	5-HT3AB (Partial Agonist)
5-Fluorotryptamine	129[1]	2.64–58[1]	16,000[2][3]	27,000[2][3]
Tryptamine	Inactive[4]	7.36[4]	113,000[2][3]	61,000[3]
5-Methoxytryptamine	-	0.503[5]	-	-

Lower EC₅₀ values indicate greater potency.

Table 3: Monoamine Release (EC₅₀, nM)

Compound	Serotonin (5-HT)	Dopamine (DA)	Norepinephrine (NE)
5-Fluorotryptamine	10.1[1]	82.3[1][6]	464[1]
Tryptamine	32.6[4]	164[4]	716[4]
5-Methoxytryptamine	Dramatically reduced activity compared to tryptamine[5]	-	-

Lower EC₅₀ values indicate greater potency in inducing monoamine release.

Table 4: Monoamine Oxidase Inhibition (IC₅₀, nM)

Compound	MAO-A	MAO-B
5-Fluorotryptamine	13,200[1]	52,500[1]

Lower IC₅₀ values indicate greater inhibitory potency.

Acute Toxicity

Specific LD₅₀ data for 5-Fluorotryptamine hydrochloride was not available in the public domain at the time of this review.

Experimental Protocols

Radioligand Binding Assay for Serotonin Receptors

This protocol outlines a standard method for determining the binding affinity (Ki) of a compound for a specific serotonin receptor subtype.

Objective: To measure the displacement of a specific radioligand from a receptor by the test compound.

Materials:

• Cell membranes expressing the human serotonin receptor of interest.

• Radioligand specific for the receptor subtype (e.g., [³H]8-OH-DPAT for 5-HT1A, [³H]ketanserin for 5-HT2A, [³H]granisetron for 5-HT3).

• Test compound (5-Fluorotryptamine hydrochloride).

• Non-specific binding control (e.g., high concentration of serotonin).

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgSO₄, 0.5 mM EDTA, pH 7.4).

• Glass fiber filters.

• Scintillation fluid.

• Scintillation counter.

Procedure:

• Incubation: In a microplate, combine the cell membranes, radioligand (at a concentration close to its Kd), and varying concentrations of the test compound. For total binding wells, no test compound is added. For non-specific binding wells, a high concentration of a known ligand for the receptor is added.

• Equilibration: Incubate the plate at a specific temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium (e.g., 60 minutes).

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the bound radioligand (on the filter) from the unbound radioligand (in the filtrate).

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration to determine the IC₅₀ value. The Ki value is then calculated from the IC₅₀ using the Cheng-Prusoff equation.

In Vitro Monoamine Release Assay using Synaptosomes

This protocol describes a method to measure the ability of a compound to induce the release of monoamines (serotonin, dopamine, norepinephrine) from isolated nerve terminals (synaptosomes).[7][8][9][10][11][12]

Objective: To quantify the EC₅₀ value of a test compound for inducing monoamine release.

Materials:

• Rat brain tissue (e.g., striatum for dopamine, hippocampus for serotonin and norepinephrine).

• Sucrose buffer for homogenization.

• Krebs-Ringer buffer.

• Radiolabeled monoamines ([³H]5-HT, [³H]DA, [³H]NE).

• Test compound (5-Fluorotryptamine hydrochloride).

• Superfusion apparatus or multi-well plate setup.

• Liquid scintillation counter.

Procedure:

• Synaptosome Preparation: Homogenize the brain tissue in ice-cold sucrose buffer and perform differential centrifugation to isolate the synaptosomes.

• Radiolabel Loading: Incubate the synaptosomes with the respective radiolabeled monoamine to allow for its uptake into the nerve terminals.

• Superfusion/Incubation: Transfer the loaded synaptosomes to a superfusion chamber or a multi-well plate and perfuse with buffer to establish a stable baseline of radioactivity.

• Compound Application: Introduce the test compound at various concentrations into the perfusion buffer.

• Fraction Collection: Collect the superfusate in fractions over time.

• Radioactivity Measurement: Measure the radioactivity in each fraction using a liquid scintillation counter.

• Data Analysis: Calculate the amount of monoamine released in response to the test compound, corrected for baseline release. Plot the release against the logarithm of the compound concentration to determine the EC₅₀ value.

Visualizations

Signaling Pathway of 5-HT2A and 5-HT1A Receptors

Caption: Signaling of 5-HT2A and 5-HT1A receptors.

Experimental Workflow for a Radioligand Binding Assay

Caption: Workflow for radioligand binding assays.

Logical Relationship of Pharmacological Effects

Caption: Interplay of 5-FT's pharmacological actions.

References

• 1. 5-Fluorotryptamine - Wikipedia [en.wikipedia.org]
• 2. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tryptamine - Wikipedia [en.wikipedia.org]
• 5. 5-Methoxytryptamine - Wikipedia [en.wikipedia.org]
• 6. Alpha-Ethyltryptamines as Dual Dopamine-Serotonin Releasers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. bio-protocol.org [bio-protocol.org]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. Video: A Plate-Based Assay for the Measurement of Endogenous Monoamine Release in Acute Brain Slices [jove.com]
• 12. Method and validation of synaptosomal preparation for isolation of synaptic membrane proteins from rat brain - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 5-Fluorotryptamine Hydrochloride and N,N-Dimethyltryptamine for Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological properties of 5-Fluorotryptamine hydrochloride (5-F-T) and N,N-Dimethyltryptamine (DMT). The information presented is collated from various peer-reviewed studies to facilitate an objective evaluation for research and drug development purposes.

Pharmacological Profile: A Head-to-Head Comparison

5-Fluorotryptamine (5-FT) and Dimethyltryptamine (DMT) are both tryptamine derivatives with significant effects on the serotonergic system. While structurally similar, the addition of a fluorine atom to the 5th position of the indole ring in 5-FT results in a distinct pharmacological profile compared to the endogenously occurring DMT. This comparison synthesizes available preclinical data to highlight these differences.

Receptor Binding Affinities

The binding affinity of a compound for a receptor is a critical measure of its potential for interaction. The following table summarizes the reported binding affinities (Ki or IC50 in nM) of 5-FT and DMT at various serotonin receptors and transporters. It is important to note that these values are compiled from different studies and experimental conditions may vary.

Target	5-Fluorotryptamine (Ki/IC50, nM)	N,N-Dimethyltryptamine (Ki/IC50, nM)
5-HT1A Receptor	18[1]	6.5 - 39[2][3][4]
5-HT2A Receptor	6.0 - 3,908[1]	39 - 75[2][3][4][5]
5-HT2C Receptor	3.72[1]	39 - 2100[2][3][4]
5-HT3A Receptor	800[6][7]	-
5-HT3AB Receptor	1800[6][7]	-
Serotonin Transporter (SERT)	-	4,000[2]
Vesicular Monoamine Transporter 2 (VMAT2)	-	93,000[2]
Sigma-1 Receptor	-	14,000 (EC50)[3][5]

Lower Ki/IC50 values indicate higher binding affinity. Data for DMT at 5-HT3 receptors was not readily available in the reviewed literature.

Functional Activity

Beyond binding, the functional activity of a compound at a receptor determines its biological effect. The following table presents the functional potencies (EC50 in nM) and efficacy (Emax) of 5-FT and DMT.

Assay	5-Fluorotryptamine (EC50, nM / Emax)	N,N-Dimethyltryptamine (EC50, nM / Emax)
5-HT1A Receptor Agonism	129[1]	-
5-HT2A Receptor Agonism	2.64 - 58 / 110% (Full Agonist)[1]	Agonist activity confirmed[6]
5-HT2C Receptor Agonism	-	Partial Agonist[6]
5-HT3A Receptor Partial Agonism	16,000 / 64%[6][7]	-
5-HT3AB Receptor Partial Agonism	27,000 / 45%[6][7]	-
Serotonin Release	10.1[1]	-
Dopamine Release	82.3[1]	-
Norepinephrine Release	464[1]	-

Lower EC50 values indicate higher potency. Emax is relative to the maximal response of the endogenous ligand (e.g., serotonin).

Monoamine Oxidase Inhibition

5-Fluorotryptamine has been shown to be a weak inhibitor of monoamine oxidase (MAO), an enzyme responsible for the breakdown of monoamines like serotonin and DMT.[1]

Enzyme	5-Fluorotryptamine (IC50, nM)
MAO-A	13,200[1]
MAO-B	52,500[1]

DMT is a well-known substrate for MAO-A, which is why it is not orally active without a MAO inhibitor.[2]

Signaling Pathways and Experimental Workflows

To understand the functional consequences of receptor activation by these compounds, it is essential to visualize the downstream signaling cascades and the experimental methods used to measure them.

References

• 1. benchchem.com [benchchem.com]
• 2. Neuropharmacology of N,N-Dimethyltryptamine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N, N-Dimethyltryptamine (DMT), an Endogenous Hallucinogen: Past, Present, and Future Research to Determine Its Role and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Head-twitch response - Wikipedia [en.wikipedia.org]
• 5. Frontiers | N, N-Dimethyltryptamine (DMT), an Endogenous Hallucinogen: Past, Present, and Future Research to Determine Its Role and Function [frontiersin.org]
• 6. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 5-Fluorotryptamine is a partial agonist at 5-HT3 receptors, and reveals that size and electronegativity at the 5 position of tryptamine are critical for efficient receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Research: A Step-by-Step Guide to the Proper Disposal of 5-Fluorotryptamine Hydrochloride

For researchers and scientists in the fast-paced world of drug development, ensuring laboratory safety and proper chemical handling is paramount. This guide provides essential, immediate safety and logistical information for the proper disposal of 5-Fluorotryptamine hydrochloride, a compound utilized in research and forensic applications. Adherence to these procedures is critical for protecting both laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 5-Fluorotryptamine hydrochloride with appropriate care. This substance is known to cause skin and serious eye irritation, and may also lead to respiratory irritation.[1] Therefore, personal protective equipment (PPE) is not just a recommendation but a necessity.

Essential Personal Protective Equipment (PPE):

• Eye Protection: Eyeshields or safety glasses are mandatory to prevent accidental contact with the eyes.[2]

• Hand Protection: Wear protective gloves to avoid skin contact.[1][2]

• Respiratory Protection: In situations where dust may be generated, a type N95 (US) respirator or equivalent is recommended.[2]

• Protective Clothing: A lab coat or other suitable protective clothing should be worn.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 5-Fluorotryptamine hydrochloride.

Property	Value
Molecular Formula	C₁₀H₁₁FN₂ · HCl[2]
Molecular Weight	214.67 g/mol [2][3]
CAS Number	2711-58-2[2][3]
Storage Temperature	−20°C[2]

Step-by-Step Disposal Protocol

The disposal of 5-Fluorotryptamine hydrochloride is classified as hazardous waste management and must be conducted in accordance with local, state, and federal regulations.[1] The following steps provide a general framework for its safe disposal.

• Containment: Ensure any waste material is securely contained in a suitable, closed container that is clearly labeled.

• Waste Classification: This compound should be treated as hazardous waste.

• Approved Disposal Facility: The primary method of disposal is to transfer the contained waste to an approved waste disposal plant or a hazardous or special waste collection point.[1] It is crucial to partner with a licensed chemical waste management company that can handle all aspects of transport, treatment, and final disposal.

• Avoid Environmental Release: Under no circumstances should this chemical be released into the environment, including sewer systems or waterways.[1]

Experimental Workflow for Safe Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 5-Fluorotryptamine hydrochloride in a laboratory setting.

Safe Disposal Workflow

This procedural guide is intended to provide a foundational understanding of the safe disposal of 5-Fluorotryptamine hydrochloride. It is imperative for all laboratory personnel to receive training on these procedures and to consult their institution's specific safety protocols and the chemical's Safety Data Sheet (SDS) before handling. By adhering to these guidelines, researchers can maintain a safe laboratory environment and ensure regulatory compliance.

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. 5-フルオロトリプタミン 塩酸塩 | Sigma-Aldrich [sigmaaldrich.com]
• 3. scbt.com [scbt.com]

Essential Safety and Operational Guide for Handling 5-Fluorotryptamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-Fluorotryptamine hydrochloride (CAS: 2711-58-2). Adherence to these protocols is essential for ensuring laboratory safety and minimizing exposure risk. This compound is intended for research use only.

I. Quantitative Safety Data

A summary of the key quantitative data for 5-Fluorotryptamine hydrochloride is presented below. This information is crucial for risk assessment and the implementation of appropriate safety measures.

Property	Value	Source
Molecular Formula	C₁₀H₁₁FN₂ · HCl
Molecular Weight	214.67 g/mol
CAS Number	2711-58-2
Appearance	Solid	[1]
Purity	≥98%	[2]
GHS Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[3]
Storage Temperature	-20°C

II. Experimental Protocol: Safe Handling of 5-Fluorotryptamine Hydrochloride

The following is a step-by-step protocol for the safe handling of 5-Fluorotryptamine hydrochloride in a laboratory setting. This protocol is designed to minimize the risk of exposure and ensure the integrity of the experiment.

A. Personal Protective Equipment (PPE)

Before handling the compound, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Nitrile gloves. Inspect gloves for any tears or punctures before use.[4]

• Respiratory Protection: A NIOSH-approved N95 (or higher) respirator is recommended, especially when handling the powder outside of a certified chemical fume hood.

• Body Protection: A laboratory coat must be worn at all times.[5]

B. Weighing and Preparation of Solutions

• Designated Area: All handling of powdered 5-Fluorotryptamine hydrochloride should be conducted in a designated area, preferably within a certified chemical fume hood or a powder containment hood to prevent inhalation of the powder.[6]

• Taring the Balance: Place a clean weigh boat or weigh paper on the analytical balance and tare the scale to zero.[6]

• Weighing: Using a clean spatula, carefully transfer the desired amount of 5-Fluorotryptamine hydrochloride to the weigh boat. Avoid creating dust. If any excess powder is dispensed, do not return it to the original container. Dispose of it as chemical waste.[5][6]

• Transfer: Carefully transfer the weighed powder into a suitable container (e.g., a beaker or flask) for dissolution.

• Dissolving: Add the appropriate solvent to the container with the powder. Gently stir or sonicate until the compound is fully dissolved. Refer to the quantitative data table for solubility information in various solvents.

• Cleaning: After use, decontaminate the spatula and the weighing area with an appropriate solvent (e.g., 70% ethanol) and wipe clean. Dispose of the weigh boat and any contaminated wipes as chemical waste.

C. Post-Handling Procedures

• Hand Washing: Immediately after handling the compound and removing gloves, wash hands thoroughly with soap and water.[7]

• Decontamination: Clean all work surfaces and equipment that may have come into contact with the compound.

• Storage: Store the stock solution or remaining solid compound in a clearly labeled, sealed container at the recommended storage temperature of -20°C.

III. Operational and Disposal Plan

A systematic plan for the storage, handling of spills, and disposal of 5-Fluorotryptamine hydrochloride is mandatory for maintaining a safe laboratory environment.

A. Storage Plan

• Store 5-Fluorotryptamine hydrochloride in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[8]

• The container should be tightly sealed and clearly labeled with the chemical name, concentration (if in solution), and hazard symbols.

• Keep the compound in a locked cabinet or another secure location to prevent unauthorized access.

B. Spill Response Plan

• Evacuate: In case of a significant spill, evacuate the immediate area.

• Alert: Notify your laboratory supervisor and the institutional safety officer.

• Ventilate: Ensure the area is well-ventilated, if it is safe to do so.

• Contain: For small powder spills, carefully cover with an absorbent material to avoid generating dust. For liquid spills, contain with an appropriate absorbent material.

• Clean-up: Wearing appropriate PPE, carefully scoop the contained material into a labeled waste container. Clean the spill area with a suitable solvent and then with soap and water.

• Dispose: Dispose of all contaminated materials as hazardous chemical waste.

C. Disposal Plan

5-Fluorotryptamine hydrochloride is a halogenated organic compound and must be disposed of as hazardous waste.[9]

• Waste Collection: Collect all waste materials containing 5-Fluorotryptamine hydrochloride (e.g., unused solutions, contaminated labware, and spill clean-up materials) in a designated, labeled, and sealed hazardous waste container.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the chemical name "5-Fluorotryptamine hydrochloride" and the associated hazards (e.g., Toxic, Irritant).

• Segregation: Do not mix this waste with other non-halogenated or non-hazardous waste streams.

• Institutional Procedures: Follow your institution's specific procedures for hazardous waste disposal. This typically involves contacting the Environmental Health and Safety (EHS) office for waste pickup and disposal by a licensed hazardous waste management company.[10][11]

• Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste. Once decontaminated, the empty container can be disposed of according to institutional guidelines.

IV. Visual Workflow for Handling 5-Fluorotryptamine Hydrochloride

The following diagram illustrates the logical workflow for the safe handling of 5-Fluorotryptamine hydrochloride from preparation to disposal.

Caption: Workflow for handling 5-Fluorotryptamine hydrochloride.

References

• 1. lgcstandards.com [lgcstandards.com]
• 2. GHS hazard statements - Wikipedia [en.wikipedia.org]
• 3. Oral LD50 toxicity modeling and prediction of per- and polyfluorinated chemicals on rat and mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem-space.com [chem-space.com]
• 5. addgene.org [addgene.org]
• 6. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 7. WERCS Studio - Application Error [assets.thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 10. easyrxcycle.com [easyrxcycle.com]
• 11. research.manchester.ac.uk [research.manchester.ac.uk]